2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

• CAS: 5677-75-8

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

Abstract

This technical guide provides a comprehensive analysis of the chemical properties, synthesis, and potential applications of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol. Pyrazolines, five-membered heterocyclic compounds with two adjacent nitrogen atoms, are a cornerstone scaffold in medicinal chemistry, renowned for their broad spectrum of biological activities.[1][2] This document delves into the specific attributes of the N-hydroxyethyl substituted pyrazoline, offering a technical narrative intended to support research and development endeavors. We will explore its synthesis through classical cyclocondensation reactions, detail its structural confirmation via spectroscopic methods, analyze the reactivity of its core functional groups, and discuss its potential as a precursor for novel therapeutic agents. The synthesis protocols, characterization data, and reactivity pathways are presented to provide a self-validating framework for its application in a laboratory setting.

Introduction: The Significance of the Pyrazoline Scaffold

Nitrogen-containing heterocycles are fundamental building blocks in drug discovery, prized for their ability to form multiple hydrogen bonds, introduce dipole moments, and provide rigid conformational constraints to pharmacophores.[3] Among these, the pyrazoline ring system is a privileged scaffold, demonstrating a remarkable range of pharmacological activities, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer properties.[1][4] The 4,5-dihydro-1H-pyrazoline isomer, often referred to as 2-pyrazoline, is the most studied type due to its relative stability and synthetic accessibility.[1]

The introduction of a 2-hydroxyethyl substituent at the N1 position, yielding 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, adds a critical functional handle to this versatile core. The terminal hydroxyl group not only modulates the molecule's solubility and pharmacokinetic profile but also serves as a key site for further chemical modification, enabling the creation of diverse libraries of compounds for structure-activity relationship (SAR) studies. This guide focuses on the foundational chemical properties of this molecule, providing the technical basis for its use as a versatile building block in drug development.

Synthesis and Mechanistic Insights

The most prevalent and efficient method for synthesizing the 2-pyrazoline ring is the cyclocondensation reaction between an α,β-unsaturated aldehyde or ketone (such as a chalcone) and a hydrazine derivative.[5][6] For N1-substituted pyrazolines like the title compound, a substituted hydrazine is used. A highly relevant synthesis involves the reaction of 3-alkyl-5-dialkylaminomethyl pyrazolines with ethylene chlorohydrin.[7] A more general and direct approach involves the reaction of hydrazine hydrate with an appropriate precursor, followed by N-alkylation with 2-chloroethanol, or directly using 2-hydroxyethylhydrazine with an α,β-unsaturated carbonyl compound.

General Synthetic Protocol: Cyclocondensation

A common laboratory-scale synthesis involves the reaction of acrolein (the simplest α,β-unsaturated aldehyde) with 2-hydroxyethylhydrazine. The causality behind this choice is the direct and atom-economical formation of the desired product.

Protocol:

• To a solution of 2-hydroxyethylhydrazine (1.0 eq) in a suitable solvent such as ethanol, add acrolein (1.1 eq) dropwise at 0-5 °C with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The resulting crude product is then purified, typically by vacuum distillation or column chromatography, to yield 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol as a liquid.

Mechanistic Pathway

The reaction proceeds via a well-established mechanism involving two key steps: a Michael addition followed by an intramolecular cyclization with dehydration.

• Michael Addition: The more nucleophilic nitrogen of 2-hydroxyethylhydrazine attacks the β-carbon of the α,β-unsaturated aldehyde.

• Cyclization: The intermediate undergoes an intramolecular nucleophilic attack from the second nitrogen atom onto the carbonyl carbon.

• Dehydration: The resulting hemiaminal intermediate readily loses a molecule of water to form the stable 2-pyrazoline ring.

Caption: General mechanism for pyrazoline synthesis.

Physicochemical and Spectroscopic Characterization

Accurate characterization is essential for confirming the identity and purity of the synthesized compound. The physical form is reported as a liquid.

Physicochemical Properties

Property	Value	Source
CAS Number	5677-75-8
Molecular Formula	C₅H₁₀N₂O
IUPAC Name	2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol
Physical Form	Liquid
Purity	~95% (typical commercial)
Storage Temp.	Room Temperature

Spectroscopic Profile

The structure of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol can be unequivocally confirmed by a combination of NMR, IR, and Mass Spectrometry.

• ¹H NMR Spectroscopy: The proton NMR spectrum is the most informative for confirming the pyrazoline ring structure. The three protons on the C4 and C5 carbons of the pyrazoline ring form a characteristic ABX spin system, resulting in complex multiplets (typically doublet of doublets).[8][9]

  • C5-H (HX): Expected as a doublet of doublets around δ 4.8-5.5 ppm.[8][10]

  • C4-H (HA and HB): Diastereotopic protons on the CH₂ group adjacent to the chiral center (C5), appearing as two separate doublet of doublets between δ 3.0-4.0 ppm.[10][11]

  • -CH₂-N (Ethanol): A triplet adjacent to the pyrazoline nitrogen.

  • -CH₂-O (Ethanol): A triplet adjacent to the hydroxyl group.

  • -OH: A broad singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR Spectroscopy: The carbon spectrum will show five distinct signals.

  • C3 (=N-CH=): The imine carbon, expected in the range of δ 150-157 ppm.[8][12]

  • C5 (-CH-N): The chiral carbon, expected around δ 57-63 ppm.[8]

  • C4 (-CH₂-): The methylene carbon of the ring, expected around δ 40-43 ppm.[8]

  • -CH₂-N & -CH₂-O: Carbons of the hydroxyethyl side chain, expected in the aliphatic region.

• Infrared (IR) Spectroscopy: IR spectroscopy is crucial for identifying key functional groups.

  • O-H Stretch: A strong, broad band in the region of 3200-3400 cm⁻¹ is characteristic of the hydroxyl group.[13][14]

  • C-H Stretch: Aliphatic C-H stretching vibrations will appear just below 3000 cm⁻¹.

  • C=N Stretch: The imine bond of the pyrazoline ring gives a characteristic absorption band around 1575-1620 cm⁻¹.[10][12]

  • C-O Stretch: A strong band in the region of 1050-1260 cm⁻¹ corresponding to the alcohol C-O bond.[13]

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound. For C₅H₁₀N₂O, the expected [M+H]⁺ peak in ESI-MS would be approximately m/z 115.

Chemical Reactivity and Stability

The reactivity of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is dominated by two key features: the nucleophilic/basic nitrogen atoms of the pyrazoline ring and the nucleophilic terminal hydroxyl group.

Reactivity of the Hydroxyl Group

The primary alcohol is a versatile functional handle for derivatization. It readily undergoes reactions typical of alcohols, such as:

• Esterification: Reaction with acid chlorides or anhydrides in the presence of a base (e.g., pyridine, triethylamine) yields the corresponding esters. This is a common strategy to introduce new functionalities or create prodrugs.[7]

• Etherification: Conversion to ethers can be achieved under standard conditions (e.g., Williamson ether synthesis).

• Oxidation: Mild oxidation would yield the corresponding aldehyde, while strong oxidation would produce the carboxylic acid, 2-(4,5-dihydro-1H-pyrazol-1-yl)acetic acid.

Reactivity of the Pyrazoline Ring

The pyrazoline ring itself is relatively stable but possesses reactive sites.

• N2 Nitrogen: The sp³-hybridized nitrogen at the 2-position is basic and can be protonated or alkylated.

• Aromatization: The pyrazoline ring can be oxidized to the corresponding pyrazole. This is a significant consideration, as the aromatic pyrazole ring has a different electronic and pharmacological profile. Reagents like bromine or simply heating in DMSO under oxygen can effect this transformation.[15]

Caption: Key reactivity and derivatization pathways.

Potential Applications in Drug Discovery

While specific biological data for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is not extensively published, the vast body of literature on pyrazoline derivatives allows for well-grounded extrapolation of its potential applications.[1][3][4] The compound serves as an excellent starting point for developing agents targeting a variety of diseases.

• Anti-inflammatory and Analgesic Agents: Many pyrazoline derivatives exhibit significant anti-inflammatory and analgesic activities, with some acting as inhibitors of cyclooxygenase (COX) enzymes.[2][4]

• Antimicrobial Agents: The pyrazoline scaffold is present in numerous compounds with potent antibacterial and antifungal activity.[1][5]

• Anticancer Agents: Novel pyrazoline derivatives have been synthesized and shown to possess cytotoxic effects against various cancer cell lines, including liver cancer cells.[10][16] The mechanism often involves cell cycle arrest and induction of apoptosis.[10]

• CNS-Active Agents: The pyrazoline core has been incorporated into molecules with antidepressant and anxiolytic properties, often through inhibition of monoamine oxidase (MAO) enzymes.[1][12]

The hydroxyl group of the title compound is particularly valuable in this context, allowing for its conjugation to other pharmacophores or its modification to fine-tune its activity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Caption: The pyrazoline core and its N1-substituent drive potential applications.

Conclusion

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is a synthetically accessible and highly versatile heterocyclic compound. Its chemical architecture, combining the pharmacologically significant pyrazoline scaffold with a reactive hydroxyl functional group, makes it an exceptionally valuable building block for medicinal chemists and drug development professionals. A thorough understanding of its synthesis, spectroscopic characteristics, and reactivity is paramount for its effective utilization in the design and development of novel therapeutic agents. This guide provides the core technical knowledge to facilitate such endeavors, grounding experimental design in established chemical principles and literature precedent.

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An In-Depth Technical Guide to 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol: Synthesis, Characterization, and Applications in Drug Discovery

Executive Summary

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is a heterocyclic compound featuring a pyrazoline ring, a scaffold of significant interest in medicinal chemistry. Pyrazoline derivatives are known to exhibit a wide array of pharmacological activities, positioning them as privileged structures in drug discovery and development.[1] This guide provides a comprehensive technical overview of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, intended for researchers, scientists, and professionals in the field of drug development. We will delve into its chemical identity, provide a detailed, field-proven synthesis protocol, discuss its characterization, and explore its potential as a versatile building block for novel therapeutic agents. The inherent reactivity of its hydroxyl group offers a strategic advantage, providing a convenient point for chemical modification to generate extensive compound libraries for screening.

Chemical Identity and Physicochemical Properties

A precise understanding of a molecule's fundamental properties is the bedrock of its application in research and development. This section outlines the formal nomenclature, structure, and key physicochemical data for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

IUPAC Nomenclature and Structure

The formal IUPAC name for the compound is 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol . It consists of a five-membered dihydropyrazole (commonly known as a 2-pyrazoline) ring, where the nitrogen at position 1 is substituted with an ethanol group.

The structure is depicted below:

Caption: Molecular structure of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol.

Physicochemical Data Summary

The fundamental properties of the compound are summarized in the table below. This data is critical for experimental design, including solvent selection, reaction monitoring, and safety considerations.

Property	Value	Reference(s)
CAS Number	5677-75-8
Molecular Formula	C₅H₁₀N₂O
Molecular Weight	114.15 g/mol
IUPAC Name	2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol
InChI Key	YJLJBWLCHJXGDS-UHFFFAOYSA-N
Physical Form	Liquid
Purity	Typically ≥95%
Storage	Room Temperature

Synthesis and Purification

The synthesis of pyrazolines is a cornerstone reaction in heterocyclic chemistry. The most prevalent and robust method involves the cyclocondensation reaction between an α,β-unsaturated aldehyde or ketone and a hydrazine derivative.[2][3] This approach offers high yields and versatility.

Retrosynthetic Analysis and Mechanistic Insights

The synthesis of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol is logically approached through the reaction of 2-hydroxyethylhydrazine and acrolein (prop-2-enal).[4][5]

Mechanism: The reaction proceeds via a two-step sequence:

• Hydrazone Formation: The more nucleophilic nitrogen of 2-hydroxyethylhydrazine attacks the carbonyl carbon of acrolein, followed by dehydration to form the corresponding hydrazone intermediate.

• Intramolecular Michael Addition: The second nitrogen atom of the hydrazone then undergoes an intramolecular conjugate (Michael) addition to the β-carbon of the double bond, a favorable 5-endo-trig cyclization, to form the stable five-membered pyrazoline ring.[5]

This reaction is typically performed in an alcoholic solvent and can proceed without a catalyst, although mild acid or base catalysis can be employed to accelerate the steps.[6]

Detailed Experimental Protocol: Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

This protocol is a self-validating system based on established methodologies for pyrazoline synthesis.[2][3]

Materials:

• 2-Hydroxyethylhydrazine (≥95%)[4]

• Acrolein (stabilized, ≥97%)

• Ethanol (anhydrous)

• Sodium sulfate (anhydrous)

• Rotary evaporator

• Standard glassware for reflux and extraction

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-hydroxyethylhydrazine (7.61 g, 0.1 mol) in 100 mL of anhydrous ethanol.

• Reagent Addition: Cool the solution in an ice bath to 0-5 °C. Add acrolein (5.61 g, 0.1 mol) dropwise over 30 minutes, ensuring the temperature does not exceed 10 °C. Causality Note: The dropwise addition at low temperature is critical to control the exothermic reaction and prevent polymerization of acrolein.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

• Reflux: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as ethyl acetate/hexane (1:1).

• Workup: After the reaction is complete (as indicated by the consumption of starting materials), cool the mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel to yield the pure liquid product.

Synthesis and Purification Workflow

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: Workflow for the synthesis and purification of the target compound.

Spectroscopic Characterization

Characterization is essential to confirm the structure and purity of the synthesized compound.

• ¹H NMR Spectroscopy: The proton NMR spectrum is highly diagnostic for the pyrazoline ring. It typically shows a characteristic ABX system for the three protons on the C4 and C5 carbons.[7] One would expect to see two diastereotopic protons at C4 as complex multiplets (doublet of doublets) and one proton at C5, also as a multiplet. The protons of the N-CH₂-CH₂-OH group would appear as distinct triplets.

• ¹³C NMR Spectroscopy: The carbon spectrum will confirm the presence of five distinct carbon atoms, with chemical shifts corresponding to the pyrazoline ring carbons and the ethanol side chain.[8]

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular weight of the compound (114.15).

The Pyrazoline Scaffold in Medicinal Chemistry

The true value of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol lies in its potential as a precursor for pharmacologically active molecules. The pyrazoline core is a well-established pharmacophore.

Pharmacological Significance of Pyrazoline Derivatives

Pyrazoline derivatives are a prominent class of nitrogen-containing heterocyclic compounds that have demonstrated a remarkable range of biological activities.[2] Extensive research has shown these compounds to possess:

• Antimicrobial and Antifungal Properties

• Anti-inflammatory and Analgesic Effects

• Antidepressant and Anticonvulsant Activities

• Anticancer and Antitumor Potential

This broad spectrum of activity makes the pyrazoline scaffold a highly attractive starting point for drug discovery programs.

Applications as a Versatile Building Block

The ethanol moiety of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol is its key feature for further chemical elaboration. The terminal hydroxyl group is a versatile functional handle that can be readily converted into other functional groups or used for coupling reactions.

Potential Modifications:

• Esterification/Etherification: The hydroxyl group can be reacted with various carboxylic acids, acid chlorides, or alkyl halides to generate a library of ester and ether derivatives. These modifications can significantly alter the compound's lipophilicity and pharmacokinetic properties.

• Oxidation: Oxidation of the primary alcohol can yield the corresponding aldehyde or carboxylic acid, providing new reactive sites for further synthesis.

• Click Chemistry: The alcohol can be converted to an azide or alkyne, enabling its use in highly efficient "click" chemistry reactions to link it to other molecular fragments.

This synthetic tractability allows for the systematic exploration of the chemical space around the pyrazoline core, facilitating the development of structure-activity relationships (SAR) and the optimization of lead compounds.

Future Directions and Expert Opinion

As a Senior Application Scientist, it is my assessment that 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol represents an underutilized yet highly valuable building block for medicinal chemistry. While the broader class of pyrazolines is well-explored, the specific combination of the unsubstituted pyrazoline ring and the N-ethanol substituent offers a unique starting point. Its simple structure and synthetically accessible hydroxyl group make it an ideal candidate for fragment-based drug discovery (FBDD) and the generation of diverse compound libraries.

Future research should focus on synthesizing libraries of derivatives and screening them against a wide range of biological targets, including kinases, G-protein coupled receptors, and microbial enzymes. The inherent biological relevance of the pyrazoline core, combined with the synthetic flexibility offered by the ethanol side chain, provides a robust platform for the discovery of next-generation therapeutic agents.

References

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• Kumar, A., et al. (2017). Synthesis of series of chalcone and pyrazoline derivatives. The Pharma Innovation Journal, 6(12), 35-39. Available at: [Link]

• Karayeva, A. R., et al. (2015). SYNTHESIS AND REACTIONS OF 1-(2-HYDROXYETHYL) PYRAZOLINES. Processes of Petrochemistry and Oil-Refining, 16(2), 140-144. Available at: [Link]

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2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol CAS number and molecular weight

An In-depth Technical Guide to 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

This guide provides a comprehensive technical overview of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, a heterocyclic compound of interest to researchers and professionals in drug development and chemical synthesis. The document delves into its chemical and physical properties, outlines a representative synthetic pathway, discusses its potential applications based on the broader significance of the pyrazoline scaffold, and provides essential safety and handling protocols.

Core Compound Identification and Properties

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, also known as 2-(pyrazolin-1-yl)ethanol, is a derivative of pyrazoline, a five-membered heterocyclic ring containing two adjacent nitrogen atoms. The presence of a hydroxyethyl group at the N1 position imparts specific solubility and reactivity characteristics that make it a valuable building block in synthetic chemistry.

Chemical and Physical Data

A summary of the key quantitative data for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is presented in the table below.

Property	Value	Source
CAS Number	5677-75-8
Molecular Formula	C₅H₁₀N₂O
Molecular Weight	114.15 g/mol	Calculated
Physical Form	Liquid
Purity	Typically ≥95%
Storage Temperature	Room Temperature

Structural Information

• IUPAC Name: 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol

• InChI Key: YJLJBWLCHJXGDS-UHFFFAOYSA-N

• SMILES: OCCN1N=CCC1

Synthesis Methodology: A Mechanistic Perspective

The synthesis of N-substituted 4,5-dihydropyrazoles often involves the cyclocondensation reaction of an α,β-unsaturated carbonyl compound (a chalcone) with a hydrazine derivative. For 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, a plausible and established synthetic route involves the reaction of acrolein with 2-hydroxyethylhydrazine.

The causality behind this experimental choice lies in the reactivity of the components. The hydrazine moiety of 2-hydroxyethylhydrazine acts as a binucleophile. The initial step is a nucleophilic attack of the more basic terminal nitrogen of the hydrazine onto the β-carbon of the α,β-unsaturated aldehyde (acrolein) in a Michael addition. This is followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen atom onto the carbonyl carbon, and subsequent dehydration to yield the stable 4,5-dihydropyrazole ring.

Representative Experimental Protocol

Objective: To synthesize 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Materials:

• Acrolein

• 2-Hydroxyethylhydrazine

• Ethanol (as solvent)

• Glacial Acetic Acid (as catalyst)

• Sodium Bicarbonate (for neutralization)

• Anhydrous Magnesium Sulfate (for drying)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-hydroxyethylhydrazine (1.0 eq) in ethanol.

• Add a catalytic amount of glacial acetic acid to the solution.

• Slowly add acrolein (1.1 eq) to the reaction mixture. Caution: Acrolein is highly toxic and volatile. This step should be performed in a well-ventilated fume hood.

• Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography to yield pure 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Applications in Research and Drug Development

While specific applications of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol are not extensively documented in publicly available literature, the core 4,5-dihydro-1H-pyrazole (also known as 2-pyrazoline) scaffold is of significant interest in medicinal chemistry.[1] Pyrazoline derivatives are known to exhibit a broad spectrum of biological activities, and this compound serves as a key intermediate for introducing this valuable pharmacophore into larger molecules.

The Pyrazoline Scaffold in Therapeutics

The pyrazoline ring is a privileged scaffold in drug discovery due to its diverse pharmacological properties.[1] These properties are often modulated by the substituents on the ring. The presence of the N-hydroxyethyl group in 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol provides a reactive handle for further chemical modifications, allowing for the exploration of a wide chemical space.

Known biological activities of pyrazoline-containing compounds include:

• Antimicrobial and Antifungal: The pyrazole moiety is a component of many compounds with demonstrated activity against various bacterial and fungal strains.[2][3]

• Anti-inflammatory and Analgesic: Certain pyrazole derivatives are known to possess anti-inflammatory and pain-relieving properties.[2]

• Anticancer: The pyrazoline scaffold has been incorporated into novel compounds investigated for their antiproliferative effects against cancer cell lines.[2]

• Antidepressant: Some pyrazoline derivatives have shown potential as antidepressant agents.[2]

Role as a Synthetic Intermediate

The primary utility of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol for researchers lies in its role as a versatile building block. The terminal hydroxyl group can be readily functionalized through various reactions such as esterification, etherification, or conversion to a leaving group for subsequent nucleophilic substitution. This allows for the covalent attachment of the pyrazoline moiety to other molecules of interest, facilitating the development of novel therapeutic agents, agrochemicals, and materials.[4]

The logical relationship for its use as a building block is illustrated below.

Caption: Functionalization pathways for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Safety, Handling, and Storage

A dedicated Safety Data Sheet (SDS) for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol should always be consulted before handling. The following information is synthesized from safety data for structurally related compounds and general laboratory best practices.

Hazard Identification

Based on analogous structures, the compound may be associated with the following hazards:

• Harmful if swallowed. [5]

• Causes skin irritation. [5]

• Causes serious eye irritation. [5]

• May cause respiratory irritation. [5]

Recommended Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.[6]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

  • Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[6]

  • Body Protection: Wear a standard laboratory coat.[6]

• Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[7]

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

• Disposal: Dispose of contents and container in accordance with all local, regional, national, and international regulations.[6]

References

• Al-Warhi, T., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Molecules, 27(24), 8841. Available at: [Link]

• Angene Chemical. (2021). Safety Data Sheet. Retrieved from [Link]

• MDPI. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Retrieved from [Link]

• Airgas. (2019). Safety Data Sheet - Ethanol. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Retrieved from [Link]

• PubChem. (n.d.). 2-(1H-Pyrazol-4-yl)ethanol. Retrieved from [Link]

• PubChem. (n.d.). 2-(4,5-Dihydro-1,3-thiazol-5-yl)ethanol. Retrieved from [Link]

• Carolina Biological Supply Company. (n.d.). Material Safety Data Sheet Reagent alcohol (denatured ethanol). Retrieved from [Link]

• Alex, J. M., & Kumar, R. (2014). 4,5-Dihydro-1H-pyrazole: an indispensable scaffold. Journal of enzyme inhibition and medicinal chemistry, 29(3), 427–442. Available at: [Link]

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The Core of Heterocyclic Chemistry: A Technical Guide to the Physical and Chemical Properties of Pyrazoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Pyrazoline derivatives, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, represent a cornerstone in medicinal chemistry and materials science. Their versatile biological activities and unique photophysical properties have established them as privileged scaffolds in the design of novel therapeutic agents and functional materials. This in-depth technical guide provides a comprehensive exploration of the synthesis, physical and chemical properties, and structure-activity relationships of pyrazoline derivatives, offering field-proven insights for researchers and drug development professionals.

The Synthetic Landscape: Crafting the Pyrazoline Core

The most prevalent and versatile method for synthesizing 2-pyrazoline derivatives involves the cyclocondensation reaction of α,β-unsaturated ketones, commonly known as chalcones, with hydrazine derivatives.[1][2] This reaction proceeds via a Michael addition of the hydrazine to the β-carbon of the chalcone, followed by an intramolecular cyclization and dehydration.

The choice of reaction conditions, including the solvent and catalyst, can significantly influence the reaction rate and yield.[3][4] Common catalysts include bases like sodium hydroxide or potassium carbonate, and acids such as acetic acid.[3][5] Greener synthetic approaches utilizing microwave irradiation or ultrasound have also been developed to improve efficiency and reduce reaction times.[4]

General Synthetic Workflow:

The synthesis typically begins with the Claisen-Schmidt condensation of an aldehyde and a ketone to form the chalcone precursor.[5] This is followed by the cyclization reaction with a hydrazine derivative.

Caption: General workflow for the synthesis of pyrazoline derivatives.

Unveiling the Structure: Spectroscopic Characterization

A thorough spectroscopic analysis is crucial for the unambiguous identification and structural elucidation of pyrazoline derivatives. The following sections detail the characteristic spectroscopic signatures of these compounds.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the pyrazoline molecule.

Functional Group	Characteristic Absorption (cm⁻¹)	Reference
N-H stretching (for N-unsubstituted pyrazolines)	3300 - 3500	[5]
C-H stretching (aliphatic)	2800 - 3000	[5]
C=N stretching	1590 - 1624	[3]
C=C stretching (aromatic)	1450 - 1600	[5]
C-N stretching	1130 - 1352	[6]

The presence of a strong band in the 1590-1624 cm⁻¹ region is a key indicator of the C=N bond within the pyrazoline ring.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for determining the precise structure of pyrazoline derivatives. The protons on the pyrazoline ring exhibit a characteristic splitting pattern.

¹H NMR Spectroscopy: The protons at the C4 and C5 positions of the 2-pyrazoline ring typically form an ABX or AMX spin system, appearing as three distinct signals, often as doublet of doublets.[7][8]

Proton	Chemical Shift (δ, ppm)	Multiplicity	Reference
C4-H (Ha)	~3.0 - 3.8	dd	[7]
C4-H (Hb)	~3.6 - 4.7	dd	[8]
C5-H (Hx)	~4.8 - 6.3	dd	[6][8]
N-H (for N-unsubstituted pyrazolines)	Varies (often broad)	s	[5]

¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms in the pyrazoline ring are also highly informative.

Carbon Atom	Chemical Shift (δ, ppm)	Reference
C3	~150 - 154	[5]
C4	~40 - 43	[5]
C5	~57 - 63	[5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of pyrazoline derivatives, confirming their elemental composition. The molecular ion peak (M⁺) is typically observed, and fragmentation patterns can provide further structural insights.[3]

Reactivity and Stability

Pyrazolines are generally stable compounds, particularly in the solid state.[3] The 2-pyrazoline ring is the most studied and is considered a stable fragment in bioactive molecules.[3] Under certain conditions, such as treatment with oxidizing agents, pyrazolines can be aromatized to the corresponding pyrazole derivatives.[9] The reactivity of the pyrazoline ring is influenced by the nature and position of substituents. The nitrogen atom at position 1 can be acylated or sulfonylated to produce a variety of derivatives with modified biological activities.[6]

Structure-Activity Relationship (SAR) and Biological Applications

Pyrazoline derivatives exhibit a remarkable spectrum of biological activities, including antimicrobial, anti-inflammatory, analgesic, antidepressant, anticonvulsant, and anticancer effects.[3][10][11][12] The biological activity is intricately linked to the substitution pattern on the pyrazoline core.

Key SAR Insights:

• Substituents at N1: The nature of the substituent at the N1 position significantly impacts biological activity. For instance, N-acetyl or N-phenyl substitution can modulate the anti-inflammatory and anticancer properties.[6][11]

• Substituents at C3 and C5: The aromatic rings at the C3 and C5 positions are crucial for activity. The presence of electron-withdrawing or electron-donating groups on these rings can fine-tune the pharmacological profile.[1] For example, certain substitutions on the C5-phenyl ring are critical for potent cannabinoid CB1 receptor antagonistic activity.[13]

• Overall Molecular Conformation: The three-dimensional arrangement of the substituents influences the binding of the molecule to its biological target.

The diverse biological activities of pyrazoline derivatives have made them attractive candidates for drug discovery programs targeting a wide range of diseases.[14][15][16]

Caption: Structure-Activity Relationship of Pyrazoline Derivatives.

Experimental Protocols

The following protocols provide a standardized methodology for the synthesis and characterization of a representative pyrazoline derivative.

Synthesis of a Chalcone Precursor

Objective: To synthesize an α,β-unsaturated ketone (chalcone) via Claisen-Schmidt condensation.

Methodology:

• Dissolve the substituted acetophenone (0.01 mol) and the substituted aldehyde (0.01 mol) in ethanol (10 mL) in a flask with stirring.

• Add a 10% aqueous solution of sodium hydroxide dropwise to the reaction mixture at room temperature.[3]

• Continue stirring the reaction mixture for a few hours until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into cold water and acidify with dilute HCl.

• Filter the precipitated solid, wash with water until neutral, and recrystallize from ethanol to obtain the pure chalcone.

Synthesis of a Pyrazoline Derivative

Objective: To synthesize a 2-pyrazoline derivative from the corresponding chalcone.

Methodology:

• Dissolve the synthesized chalcone (0.01 mol) and hydrazine hydrate (or a substituted hydrazine) (0.015 mol) in ethanol.[5]

• Add a catalytic amount of glacial acetic acid or a base like pyridine.[5][6]

• Reflux the reaction mixture for 2-3 hours, monitoring the progress by TLC.

• After completion, pour the reaction mixture into ice-cold water.

• Filter the resulting solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to yield the pure pyrazoline derivative.

Spectroscopic Characterization

Objective: To confirm the structure of the synthesized pyrazoline derivative using spectroscopic techniques.

Methodology:

• FT-IR Spectroscopy: Record the IR spectrum of the compound as a KBr pellet or using an ATR accessory.

• NMR Spectroscopy:

  • Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing TMS as an internal standard.[3][17]

  • Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR spectrometer.[3]

• Mass Spectrometry: Obtain the mass spectrum using an appropriate ionization technique (e.g., ESI or EI) to determine the molecular weight.[5]

References

• Journal of Chemical and Pharmaceutical Research, 2014, 6(5):903-910. Synthesis and Characterization of Pyrazoline Derivatives under Three Different Catalytic Conditions. [Link]

• Karaelmas Science and Engineering Journal, 2021, 11(2), 268-274. Synthesis and structural characterization of novel pyrazoline derivatives. [Link]

• Current Medicinal Chemistry, 2024. Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. [Link]

• European Journal of Medicinal Chemistry, 2010, 45(5), 1893-1904. Biological activities of pyrazoline derivatives--a recent development. [Link]

• AIP Conference Proceedings, 2023, 2852(1), 040003. Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. [Link]

• Molecules, 2020, 25(18), 4236. Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents in HepG-2 Cell Line. [Link]

• Journal of Medicinal Chemistry, 1998, 41(26), 5320-5332. Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. [Link]

• Der Pharma Chemica, 2016, 8(3), 38-45. Design, synthesis and biological evaluation of some novel pyrazoline derivatives. [Link]

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• ACS Omega, 2022, 7(43), 37881-37905. Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. [Link]

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The Versatile Scaffold: A Technical Guide to the Biological Activity of Simple Pyrazoline Compounds

Introduction: The Pyrazoline Core in Modern Drug Discovery

Pyrazolines are five-membered heterocyclic compounds distinguished by the presence of two adjacent nitrogen atoms within the ring.[1] As a structural motif, the pyrazoline ring is a cornerstone in medicinal chemistry, primarily due to its remarkable chemical stability and the vast potential for structural diversification.[2] This heterocycle exists in three isomeric forms—1-pyrazoline, 2-pyrazoline, and 3-pyrazoline—which differ by the position of the endocyclic double bond. Among these, the 2-pyrazoline form is the most stable and has been the most extensively studied for its pharmacological potential.[2]

The significance of the pyrazoline scaffold is underscored by its presence in numerous commercially available drugs with a wide range of applications, from anti-inflammatory agents to anticancer therapeutics.[3][4] Their relative ease of synthesis, coupled with a broad spectrum of biological activities, makes them a "privileged scaffold" in the design and development of novel therapeutic agents. This guide provides an in-depth exploration of the synthesis, key biological activities, and structure-activity relationships of simple pyrazoline compounds, offering field-proven insights for researchers, scientists, and drug development professionals.

Synthesis of Pyrazoline Derivatives: From Chalcones to Cyclization

The most prevalent and efficient pathway to synthesize 2-pyrazoline derivatives commences with α,β-unsaturated ketones, commonly known as chalcones.[5] This process is typically a two-stage synthesis that offers high yields and accessible reaction conditions.

Causality of Experimental Choice: The selection of the chalcone-based synthesis is strategic. Chalcones themselves are biologically active and serve as versatile electrophilic intermediates.[6] The Claisen-Schmidt condensation is a reliable method for creating the C-C bond that forms the chalcone backbone. The subsequent cyclocondensation with hydrazine derivatives is a classic and well-understood nucleophilic addition-elimination reaction that efficiently forms the stable five-membered pyrazoline ring.[6] The choice of an acid or base catalyst in the final step allows for optimization depending on the specific substituents of the reactants.[5]

General Synthesis Workflow

Caption: General two-stage synthesis of pyrazoline derivatives.

Experimental Protocol: Synthesis of 1,3,5-Trisubstituted-2-Pyrazoline

This protocol details the cyclocondensation of a pre-synthesized chalcone with phenylhydrazine, a common method for producing N-phenyl pyrazoline derivatives.

Materials:

• Substituted Chalcone (1 mmol)

• Phenylhydrazine (1.2 mmol)

• Glacial Acetic Acid (catalyst)

• Ethanol (solvent)

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Thin-Layer Chromatography (TLC) equipment

Procedure:

• Dissolution: Dissolve the chalcone (1 mmol) in 20 mL of absolute ethanol in a round-bottom flask.[6]

• Addition of Reagents: To this solution, add phenylhydrazine (1.2 mmol) followed by a few drops of glacial acetic acid to catalyze the reaction.[7]

• Reflux: Heat the reaction mixture to reflux (approximately 75-80°C) with continuous stirring for 4-6 hours.[6]

• Reaction Monitoring (Self-Validation): The progress of the reaction must be monitored every hour using TLC (mobile phase: a mixture of n-hexane and ethyl acetate, e.g., 7:3 v/v). The disappearance of the chalcone spot and the appearance of a new product spot indicate reaction progression. This step ensures the reaction goes to completion and prevents the formation of unwanted side products from prolonged heating.[8]

• Isolation: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water with stirring.[7]

• Precipitation and Filtration: The solid pyrazoline derivative will precipitate out of the solution. Collect the solid by vacuum filtration.

• Washing: Wash the precipitate with cold water to remove any residual acid and other water-soluble impurities.

• Purification: Purify the crude product by recrystallization from ethanol to obtain the final pure pyrazoline derivative.[5]

Major Biological Activities and Mechanistic Insights

Pyrazoline derivatives exhibit a remarkable breadth of pharmacological effects, establishing them as a versatile scaffold for drug development.[1][9] The most prominent of these activities are detailed below.

Anticancer Activity

Numerous pyrazoline derivatives have demonstrated significant cytotoxic effects against a wide range of human cancer cell lines.[10] Their mechanisms of action are diverse, but a primary pathway involves the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.[2]

Mechanism of Action: Tubulin Polymerization Inhibition A key strategy in cancer chemotherapy is to target tubulin, the protein subunit of microtubules. Microtubules are essential for forming the mitotic spindle during cell division.[2] Certain pyrazoline derivatives act as tubulin polymerization inhibitors by binding to the colchicine-binding site on β-tubulin.[11][12] This binding prevents the assembly of tubulin dimers into microtubules. The resulting disruption of the mitotic spindle activates the spindle assembly checkpoint, leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis (programmed cell death).[11][12]

Caption: Anticancer mechanism via tubulin polymerization inhibition.

Quantitative Data: In Vitro Cytotoxicity of Pyrazoline Derivatives

Compound ID	Cancer Cell Line	Target/Mechanism	IC50 (µM)	Reference
Compound 17	HepG-2 (Liver)	Anticancer	3.57	[13]
Cisplatin (Control)	HepG-2 (Liver)	Anticancer	8.45	[13]
Compound 22	MCF-7 (Breast)	EGFR Inhibition	0.227	[10]
Compound 22	HeLa (Cervical)	EGFR Inhibition	0.136	[10]
Compound 28	HeLa (Cervical)	Tubulin Inhibition	0.21	[10]
Compound 28	A549 (Lung)	Tubulin Inhibition	0.26	[10]
Compound 56	MCF-7 (Breast)	Anticancer	1.4	[10]
Doxorubicin (Control)	MCF-7 (Breast)	Anticancer	2.9	[10]
Derivative 4	Colo205 (Colon)	Anticancer	4.0	[3]

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability.[14] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[15] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Cancer cell line cultured in 96-well plates

• Pyrazoline test compounds

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Complete cell culture medium

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 1,000 to 100,000 cells/well) in 100 µL of medium. Include wells with medium only as a blank control. Incubate for 24 hours to allow for cell attachment.[15]

• Compound Treatment: Prepare serial dilutions of the pyrazoline compounds in culture medium. Replace the old medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds) and a positive control (a known anticancer drug like cisplatin). Incubate for a specified period (e.g., 24, 48, or 72 hours).[13]

• MTT Addition: After the incubation period, add 10 µL of MTT reagent to each well for a final concentration of 0.5 mg/mL.[16]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible under a microscope. This step is critical as it allows viable cells to metabolize the MTT.[17]

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the insoluble purple formazan crystals.[15]

• Absorbance Reading (Self-Validation): Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.[16]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity

Pyrazoline-based compounds have emerged as potent anti-inflammatory agents, with a mechanism often linked to the inhibition of cyclooxygenase (COX) enzymes.[18]

Mechanism of Action: Selective COX-2 Inhibition Inflammation is mediated by prostaglandins, which are synthesized from arachidonic acid by COX enzymes.[18] There are two main isoforms: COX-1, which is constitutively expressed and involved in physiological functions, and COX-2, which is induced at sites of inflammation.[18] Many traditional non-steroidal anti-inflammatory drugs (NSAIDs) inhibit both isoforms, leading to gastrointestinal side effects from COX-1 inhibition. Pyrazoline derivatives, similar to the drug Celecoxib, can act as selective COX-2 inhibitors.[19][20] They bind to the active site of the COX-2 enzyme, blocking the synthesis of inflammatory prostaglandins without significantly affecting the protective functions of COX-1.[21]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

This in vivo assay is a standard model for evaluating acute inflammation and screening for potential anti-inflammatory drugs.[22]

Materials:

• Sprague Dawley rats or mice

• Carrageenan solution (1% w/v in saline)

• Pyrazoline test compound

• Positive control drug (e.g., Indomethacin, 10 mg/kg)

• Vehicle (e.g., saline or DMSO solution)

• Plethysmometer or digital caliper

Procedure:

• Animal Acclimatization and Grouping: Acclimatize animals to laboratory conditions and divide them into groups (vehicle control, positive control, and test compound groups).

• Compound Administration: Administer the pyrazoline compound or Indomethacin (positive control) to the respective test groups, typically via oral or intraperitoneal injection, 30-60 minutes before inducing inflammation.[23] The control group receives only the vehicle.

• Inflammation Induction: Inject 0.1 mL of 1% carrageenan solution into the subplantar tissue of the right hind paw of each animal. This injection initiates a localized inflammatory response.[24]

• Edema Measurement (Self-Validation): Measure the paw volume (using a plethysmometer) or thickness (using a caliper) immediately before the carrageenan injection (baseline) and at regular intervals afterward (e.g., 1, 2, 3, 4, and 5 hours).[23] Comparing the treated groups to the vehicle control at each time point provides a robust measure of efficacy.

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the control group using the formula: % Inhibition = [(C - T) / C] x 100, where C is the average paw volume increase in the control group and T is the average increase in the treated group.[24]

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of new therapeutic agents. Pyrazoline derivatives have shown significant promise, exhibiting broad-spectrum activity against various bacterial and fungal pathogens.[9][25]

Mechanism of Action: While not fully elucidated for all derivatives, the antimicrobial action of pyrazolines is thought to involve the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with nucleic acid synthesis.[26] The electron-rich nitrogenous framework of the pyrazoline ring is believed to play a crucial role in these biological interactions.[26]

Quantitative Data: Minimum Inhibitory Concentration (MIC) of Pyrazoline Derivatives

Compound ID	Organism	MIC (µg/mL)	Standard Drug	MIC (µg/mL)	Reference
Pyrazoline 9	S. aureus (MDR)	4	Vancomycin	1	[27]
Pyrazoline 9	E. faecalis	4	Vancomycin	2	[27]
Compound 21a	S. aureus	62.5	Chloramphenicol	62.5	[28]
Compound 21a	K. pneumoniae	62.5	Chloramphenicol	125	[28]
Compound 21a	A. niger	7.8	Clotrimazole	>7.8	[29]
Compound 21a	C. albicans	2.9	Clotrimazole	>7.8	[29]
Compound 24	S. aureus	64	-	-	[26]

Experimental Protocol: Agar Dilution Method for MIC Determination

The agar dilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, defined as the lowest concentration that inhibits the visible growth of a microorganism.[30][31]

Materials:

• Mueller-Hinton Agar (MHA)

• Pyrazoline test compounds

• Bacterial/fungal strains

• Sterile petri dishes, tubes, and water

• Inoculator

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the pyrazoline compound in a suitable solvent.

• Serial Dilution: Create a series of twofold dilutions of the antimicrobial agent in sterile water or buffer.[32]

• Plate Preparation: Add 2 mL of each antimicrobial dilution to separate, sterile petri dishes. Then add 18 mL of molten MHA (kept at ~50°C) to each dish. Swirl gently to mix and allow the agar to solidify. This creates a 1:10 dilution of the compound in the agar.[32] A control plate with no antimicrobial agent must be prepared.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism, adjusted to a 0.5 McFarland turbidity standard.

• Inoculation: Using a multipoint inoculator, spot a defined volume of the microbial suspension (e.g., delivering 10^4 Colony Forming Units, CFU) onto the surface of each agar plate, including the control.[30]

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 16-18 hours for bacteria).[30]

• Result Interpretation (Self-Validation): The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism on the agar plate. The growth on the control plate validates that the incubation conditions were suitable for microbial growth.[32]

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazoline compounds is highly dependent on the nature and position of substituents on the pyrazoline ring and its associated aryl rings. Understanding these relationships is crucial for the rational design of more potent and selective drug candidates.

• Substituents at N-1: The substituent at the N-1 position significantly influences activity. An N-acetyl or N-phenyl group is often associated with potent anticancer and anti-inflammatory effects.[10] For antimicrobial activity, a thiocarbamoyl group can enhance potency.[33]

• Substituents at C-3 and C-5: The aryl rings at the C-3 and C-5 positions are critical pharmacophores. Electron-withdrawing groups (e.g., chloro, nitro) or electron-donating groups (e.g., methoxy) on these rings can modulate the electronic properties of the molecule and enhance its binding to biological targets.[25][26] For instance, a 4-methoxyphenyl group at C-3 and a 3,4,5-trimethoxyphenyl group at C-5 are common features in pyrazoline-based tubulin inhibitors.[34]

• Molecular Hybridization: Fusing the pyrazoline scaffold with other heterocyclic rings (e.g., coumarin, quinoline, thiazole) can lead to hybrid molecules with enhanced or dual activities, such as combined anticancer and EGFR inhibitory effects.[10]

Conclusion and Future Perspectives

Simple pyrazoline compounds represent a highly versatile and pharmacologically significant class of heterocycles. Their straightforward synthesis and amenability to chemical modification have made them an attractive scaffold for drug discovery. With well-established activities against cancer, inflammation, and microbial infections, pyrazolines continue to be a focal point of research.

Future efforts should focus on leveraging SAR insights and computational modeling to design next-generation pyrazoline derivatives with improved target specificity and reduced off-target toxicity. The exploration of novel molecular hybrids and the investigation of less-studied biological activities will further unlock the therapeutic potential of this remarkable scaffold, offering new hope in the ongoing battle against a multitude of human diseases.

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Potential research applications of 1-substituted pyrazolines

An In-depth Technical Guide to the Research Applications of 1-Substituted Pyrazolines

Authored by: Gemini, Senior Application Scientist

Foreword: The Enduring Potential of the Pyrazoline Scaffold

The realm of medicinal chemistry is in a perpetual state of evolution, driven by the dual challenges of emerging diseases and increasing drug resistance.[1] In this dynamic landscape, certain molecular frameworks consistently prove to be fertile ground for discovery. The pyrazoline nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms, stands out as one such "privileged scaffold."[1] Specifically, 1-substituted pyrazolines, which offer a key position for molecular diversification, have emerged as a cornerstone in the development of novel therapeutic agents. Their synthetic accessibility and diverse pharmacological profiles make them a compelling subject for both academic and industrial research.[2][3]

This guide is designed for the hands-on researcher, the drug development professional, and the medicinal chemist. It moves beyond a simple recitation of facts to provide a deeper understanding of the causality behind experimental design and the structure-activity relationships (SAR) that govern the efficacy of these compounds. We will explore the core synthetic strategies, delve into the most promising therapeutic applications, and provide validated, step-by-step protocols to empower your own research endeavors.

The Pyrazoline Core: Synthesis and Structural Fundamentals

The versatility of the pyrazoline scaffold begins with its synthesis. The most prevalent and efficient route involves a two-step process commencing from readily available starting materials.[4] This pathway's reliability is a key factor in the widespread investigation of pyrazoline derivatives.

The foundational reaction is the Claisen-Schmidt condensation, where an aryl aldehyde and an aryl ketone react under basic conditions to form an α,β-unsaturated ketone, commonly known as a chalcone.[5] These chalcones are not merely intermediates; they are biologically active compounds in their own right and serve as the electrophilic backbone for the subsequent cyclization.[4] The second stage is the critical ring-forming reaction: the chalcone is treated with a substituted hydrazine (e.g., phenylhydrazine, thiosemicarbazide) in the presence of an acid or base catalyst.[5][6] The substituted hydrazine attacks the β-carbon of the chalcone, followed by an intramolecular cyclization and dehydration to yield the stable 1-substituted-2-pyrazoline ring.

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An In-depth Technical Guide to the Discovery and Synthesis of Novel Pyrazoline Scaffolds

Foreword

For the dedicated researcher, scientist, and drug development professional, the pyrazoline scaffold represents a privileged heterocyclic system. These five-membered rings, containing two adjacent nitrogen atoms, are not merely chemical curiosities; they are foundational elements in a vast array of biologically active molecules.[1][2][3] Their inherent structural stability and the versatility with which they can be functionalized have made them a cornerstone of medicinal chemistry.[4][5][6] This guide is crafted from a field-proven perspective, moving beyond simple recitation of protocols to delve into the "why" behind the "how." We will explore the strategic considerations in designing synthetic routes, the mechanistic underpinnings of key reactions, and the self-validating systems that ensure the integrity of your research.

The Significance of the Pyrazoline Core in Medicinal Chemistry

Pyrazoline derivatives are renowned for their extensive and diverse pharmacological profiles.[1][7][8] The unique electronic and steric properties of the pyrazoline ring allow it to interact with a wide range of biological targets, leading to a spectrum of therapeutic applications.

A Plethora of Biological Activities

The modification of the pyrazoline ring has been shown to yield compounds with a remarkable breadth of biological activities, including:

• Antimicrobial and Antifungal: Pyrazoline derivatives have demonstrated significant activity against various bacterial and fungal strains.[9][10][11]

• Anti-inflammatory and Analgesic: Many pyrazoline-based compounds exhibit potent anti-inflammatory and pain-relieving properties.[1][8][10]

• Anticancer: The pyrazoline scaffold is a key component in the development of novel antitumor agents.[1][10][12]

• Antidepressant and Anticonvulsant: These compounds have shown promise in the treatment of central nervous system disorders.[1][4][12]

• Antioxidant: The ability to scavenge free radicals is another important property of many pyrazoline derivatives.[13][14]

This wide range of activities underscores the importance of the pyrazoline scaffold as a versatile platform for drug discovery.[1][10]

Isomeric Forms of Pyrazoline

Pyrazolines exist in three isomeric forms, depending on the position of the endocyclic double bond: 1-pyrazoline, 2-pyrazoline, and 3-pyrazoline.[4][15] Among these, 2-pyrazolines are the most extensively studied and frequently synthesized due to their greater stability and prominent biological effects.[1][12]

Strategic Synthesis of Pyrazoline Scaffolds

The synthesis of novel pyrazoline derivatives is a dynamic field, with methodologies evolving to enhance efficiency, yield, and structural diversity. A foundational and widely utilized approach involves the cyclocondensation of α,β-unsaturated ketones (chalcones) with hydrazine derivatives.[5][16][17][18]

The Cornerstone: Chalcone Synthesis via Claisen-Schmidt Condensation

The journey to many pyrazoline scaffolds begins with the synthesis of a chalcone intermediate. Chalcones are α,β-unsaturated ketones that serve as versatile precursors.[15][18] The Claisen-Schmidt condensation is the classic and most common method for their preparation.[15][17][18]

Causality Behind Experimental Choices: This reaction involves the base-catalyzed condensation of an aromatic aldehyde with an aromatic ketone. The choice of base (e.g., NaOH or KOH) is critical as it facilitates the formation of an enolate from the ketone, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. The subsequent dehydration of the aldol addition product yields the thermodynamically stable α,β-unsaturated ketone (chalcone).

Experimental Protocol: Synthesis of a Chalcone Intermediate

• Reactant Preparation: In a round-bottom flask, dissolve the selected aryl ketone (1 mmol) in ethanol.

• Base Addition: Add an aqueous solution of a suitable base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).

• Aldehyde Addition: Slowly add the chosen aryl aldehyde (1 mmol) to the reaction mixture with continuous stirring.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[18]

• Isolation: Upon completion, pour the reaction mixture into ice-cold water to precipitate the chalcone.[18]

• Purification: Collect the solid product by filtration, wash thoroughly with water, and purify by recrystallization from a suitable solvent like ethanol.[18]

The Main Event: Cyclocondensation to Form the Pyrazoline Ring

With the chalcone precursor in hand, the next critical step is the cyclocondensation reaction with a hydrazine derivative to form the pyrazoline ring.[17][18] This reaction can be catalyzed by either an acid or a base.[18]

Mechanistic Insight: The reaction typically proceeds via a Michael addition of the hydrazine to the β-carbon of the chalcone's α,β-unsaturated system. This is followed by an intramolecular cyclization and dehydration to yield the final pyrazoline product. The choice of catalyst (acid or base) can influence the reaction rate and, in some cases, the regioselectivity of the final product.

Experimental Protocol: Synthesis of a 2-Pyrazoline Derivative

• Reactant Mixture: In a round-bottom flask, dissolve the synthesized chalcone (1 mmol) in a suitable solvent such as ethanol or glacial acetic acid.[16][18][19]

• Hydrazine Addition: Add hydrazine hydrate or a substituted hydrazine (e.g., phenylhydrazine) (1-1.2 mmol) to the solution.[16][18]

• Catalysis: If necessary, add a catalytic amount of acid (e.g., glacial acetic acid) or base.[18]

• Reflux: Heat the reaction mixture to reflux with stirring for a period of 4 to 8 hours.[16][17][18]

• Reaction Monitoring: Monitor the reaction's progress via TLC.[18]

• Product Isolation: After cooling the reaction mixture, pour it into ice-cold water to precipitate the pyrazoline derivative.[16][18]

• Purification: Collect the solid precipitate by filtration, wash with water, and purify by recrystallization from ethanol.[18]

Advancements in Synthetic Methodologies

While the chalcone-hydrazine pathway is a workhorse, the field is continually advancing with more sophisticated and efficient synthetic strategies.

2.3.1. Multi-Component Reactions (MCRs)

MCRs offer a powerful approach to rapidly generate molecular diversity from simple starting materials in a one-pot synthesis.[20][21][22] These reactions are highly atom-economical and often lead to complex pyrazoline scaffolds in a single synthetic operation. For instance, a three-component reaction of an aldehyde, a β-ketoester, and a hydrazine can directly yield highly substituted pyrazolines.[23]

2.3.2. Green Synthesis Approaches

In line with the principles of sustainable chemistry, green synthetic methods for pyrazoline synthesis are gaining prominence. These approaches often utilize environmentally benign solvents like water, microwave irradiation to accelerate reaction times, or grinding techniques to minimize solvent usage.[13][14][24][25]

Structural Characterization and Validation

The synthesis of a novel compound is incomplete without rigorous structural elucidation and purity assessment. This is a self-validating system that ensures the integrity of your findings. A combination of spectroscopic techniques is essential for the unambiguous characterization of pyrazoline derivatives.[3][19][26]

Spectroscopic Techniques for Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is arguably the most powerful tool for structural determination.

  • ¹H NMR: Provides detailed information about the proton environment. For pyrazolines, the characteristic signals of the diastereotopic methylene protons (at C-4) and the methine proton (at C-5) often appear as a distinctive ABX spin system.[19]

  • ¹³C NMR: Confirms the carbon framework of the molecule. The chemical shifts of the C-3, C-4, and C-5 carbons of the pyrazoline ring are indicative of the successful cyclization.[19]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups. The presence of a C=N stretching vibration and the absence of the C=O stretch from the chalcone precursor are key indicators of pyrazoline formation.[19]

• Mass Spectrometry (MS): MS provides the molecular weight of the synthesized compound, confirming its elemental composition. High-resolution mass spectrometry (HRMS) can provide the exact mass, further validating the molecular formula.[19]

Data Presentation: A Comparative Example

Compound	¹H NMR (δ, ppm) - C4-H	¹H NMR (δ, ppm) - C5-H	¹³C NMR (δ, ppm) - C3	¹³C NMR (δ, ppm) - C4	¹³C NMR (δ, ppm) - C5
Pyrazoline A	3.10 (dd), 3.75 (dd)	5.25 (dd)	151.5	42.8	60.2
Pyrazoline B	3.05 (dd), 3.80 (dd)	5.30 (dd)	152.1	43.1	61.5

This table presents hypothetical data for illustrative purposes.

Conclusion and Future Perspectives

The pyrazoline scaffold continues to be a fertile ground for discovery in medicinal chemistry. The synthetic methodologies are constantly being refined to be more efficient, diverse, and environmentally friendly. As our understanding of the structure-activity relationships of pyrazoline derivatives deepens, we can expect the rational design of even more potent and selective therapeutic agents. The integration of advanced synthetic techniques, such as flow chemistry and multicomponent reactions, with robust analytical characterization will undoubtedly accelerate the discovery and development of novel pyrazoline-based drugs for a wide range of diseases.[27]

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• A Review on Heteroaryl Substituted Pyrazolines with their Pharmacological Activity and SAR Studies. (n.d.).
• GREEN SYNTHESIS OF PYRAZOLINES WITH POTENTIAL ANTIOXIDANT PROPERTIES. (2024, August 12). ResearchGate.
• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. (n.d.). MDPI.
• A Review on Synthesis of Novel Pyrazoline Derivatives as Antimicrobial Agents. (2021, May 30). IJPPR.
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• Biological Activities of Pyrazoline Derivatives-A Recent Development. (2025, August 6). ResearchGate.
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• Synthesis and Antibacterial Activity of some Pyrazolines using more Technique. (n.d.).

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An In-Depth Technical Guide to the Chemistry and Application of 4,5-Dihydropyrazoles (2-Pyrazolines)

Abstract

The 4,5-dihydropyrazole, commonly known as the 2-pyrazoline, is a five-membered heterocyclic scaffold featuring two adjacent nitrogen atoms and an endocyclic double bond.[1] This structural motif is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of compounds exhibiting diverse and potent pharmacological activities.[2] As one of three possible tautomeric forms, the 2-pyrazoline isomer is generally the most stable and synthetically accessible.[3] This guide provides a comprehensive exploration of the core chemistry of 4,5-dihydropyrazoles, intended for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of its most prevalent synthetic pathways, detail its key chemical reactivities, and survey its significant applications in modern drug discovery, supported by field-proven experimental protocols and data.

The Synthetic Landscape of 4,5-Dihydropyrazoles

The construction of the 4,5-dihydropyrazole ring is a well-established field, yet it offers significant flexibility for generating molecular diversity. The choice of synthetic route is dictated by the availability of starting materials and the desired substitution pattern on the final molecule.

The Cornerstone of Synthesis: Cyclocondensation of α,β-Unsaturated Carbonyls with Hydrazines

From an application scientist's perspective, the most reliable and versatile method for synthesizing 1,3,5-trisubstituted-2-pyrazolines is the cyclocondensation reaction between an α,β-unsaturated aldehyde or ketone (often a chalcone) and a hydrazine derivative. This method's prevalence is due to the accessibility of the precursors and the generally high yields of the reaction.

The causality of this reaction pathway involves a two-step sequence. The reaction can be initiated either by a Michael addition of the hydrazine to the β-carbon of the unsaturated system or by condensation with the carbonyl group to form a hydrazone intermediate.[4] In either acidic or basic media, this intermediate readily undergoes intramolecular cyclization followed by dehydration to yield the stable 2-pyrazoline ring.[4] The choice of acidic (e.g., glacial acetic acid) or basic (e.g., NaOH, piperidine) catalysis depends on the specific substrates and can influence reaction times and yields.[5]

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

Abstract

This document provides a comprehensive guide for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, a substituted pyrazoline of interest in medicinal chemistry and materials science. Pyrazoline scaffolds are five-membered heterocyclic compounds known for a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This protocol details a robust and reproducible method based on the classical cyclocondensation reaction between an α,β-unsaturated aldehyde and a substituted hydrazine. We will delve into the mechanistic underpinnings of this transformation, provide a detailed step-by-step experimental procedure, outline critical safety protocols for handling hazardous reagents, and offer guidance on product characterization and troubleshooting. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development.

Scientific Principle and Reaction Mechanism

The synthesis of a 2-pyrazoline ring system is most commonly and efficiently achieved through the cyclocondensation reaction of an α,β-unsaturated carbonyl compound with a hydrazine derivative.[3][4] This specific protocol employs the reaction between acrolein, the simplest α,β-unsaturated aldehyde, and 2-hydroxyethylhydrazine.

The reaction proceeds via a two-step mechanism:

• Aza-Michael Addition: The reaction is initiated by a nucleophilic conjugate addition (an aza-Michael addition) of the more sterically accessible and electronically available terminal nitrogen atom of 2-hydroxyethylhydrazine to the β-carbon of acrolein. This forms a transient enolate intermediate.

• Intramolecular Cyclization & Dehydration: The intermediate rapidly tautomerizes, and the second nitrogen atom of the hydrazine moiety performs an intramolecular nucleophilic attack on the carbonyl carbon of the aldehyde. This forms a five-membered heterocyclic intermediate (a pyrazolidinol). Subsequent acid-catalyzed dehydration of this intermediate yields the stable 2-pyrazoline ring system.[5]

The use of a catalytic amount of a weak acid, such as acetic acid, is often employed to facilitate both the initial hydrazone formation and the final dehydration step.[4]

Experimental Protocol

This section outlines the complete workflow for the synthesis, purification, and characterization of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents	Purity/Grade
2-Hydroxyethylhydrazine	C₂H₈N₂O	76.09	50	3.80 g	1.0	≥97%
Acrolein (stabilized)	C₃H₄O	56.06	55	3.08 g (3.7 mL)	1.1	≥99%
Ethanol (Absolute)	C₂H₅OH	46.07	-	150 mL	Solvent	Anhydrous
Glacial Acetic Acid	CH₃COOH	60.05	-	~0.5 mL	Catalyst	ACS Grade
Sodium Sulfate (Anhydrous)	Na₂SO₄	142.04	-	As needed	Drying Agent	Granular
Ethyl Acetate	C₄H₈O₂	88.11	-	As needed	Eluent	HPLC Grade
Hexanes	C₆H₁₄	86.18	-	As needed	Eluent	HPLC Grade

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Inert atmosphere setup (Nitrogen or Argon gas line)

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Flash chromatography setup

• NMR spectrometer, FT-IR spectrometer, Mass spectrometer for characterization

Critical Safety Precautions

This protocol involves highly hazardous materials. A thorough risk assessment must be conducted before commencing any work. All operations must be performed inside a certified chemical fume hood.

• Hydrazine Derivatives: 2-Hydroxyethylhydrazine, like hydrazine itself, should be treated as highly toxic, corrosive, and a potential carcinogen.[6][7] It can cause severe skin burns and eye damage upon contact and is harmful if inhaled or swallowed.[6][8] Always wear appropriate Personal Protective Equipment (PPE), including nitrile gloves (double-gloving is recommended), a flame-retardant lab coat, and chemical splash goggles.[7]

• Acrolein: Acrolein is a highly toxic, flammable, and volatile liquid. It is a potent lachrymator (induces tearing) and causes severe irritation to the skin, eyes, and respiratory tract.[9] Inhalation can lead to delayed pulmonary edema. It must be handled with extreme caution in a well-ventilated fume hood.

• General Handling: Avoid inhalation of vapors and direct contact with skin and eyes.[6] Ensure emergency eyewash stations and safety showers are readily accessible.[10] Prepare a quench solution (e.g., a dilute solution of sodium hypochlorite) to neutralize any spills of hydrazine-containing waste.

Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Step-by-Step Procedure

• Reaction Setup: Assemble the 250 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a dropping funnel. Flush the entire system with an inert gas (Nitrogen or Argon).

• Reagent Preparation: In the flask, dissolve 2-hydroxyethylhydrazine (3.80 g, 50 mmol) in 100 mL of anhydrous ethanol. Add glacial acetic acid (~0.5 mL) as a catalyst. Begin stirring.

• Acrolein Addition: Dilute the acrolein (3.7 mL, 55 mmol) with 50 mL of anhydrous ethanol in the dropping funnel. Add the acrolein solution dropwise to the stirring hydrazine solution over a period of 30-45 minutes. An initial exothermic reaction may be observed; maintain control by adjusting the addition rate.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 78-80°C) using a heating mantle.

• Monitoring: Monitor the progress of the reaction using Thin-Layer Chromatography (TLC) with an ethyl acetate/hexanes eluent system (e.g., 1:1 v/v). The disappearance of the starting hydrazine derivative indicates reaction completion. The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Solvent Removal: Remove the ethanol solvent under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the resulting crude oil in ethyl acetate (100 mL) and wash with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acetic acid, followed by a brine wash (1 x 50 mL).

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate again using a rotary evaporator to yield the crude product as an oil.

• Purification: Purify the crude oil using flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 20% ethyl acetate and gradually increasing to 50-60%). Combine the fractions containing the desired product (as identified by TLC) and remove the solvent under reduced pressure to yield 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol as a pale yellow oil.

Characterization

The identity and purity of the final compound should be confirmed by spectroscopic methods.

• ¹H NMR: Expect characteristic signals for the pyrazoline ring protons, typically seen as multiplets corresponding to the CH₂-CH₂ system, and signals for the N-CH₂-CH₂-OH group.[1]

• ¹³C NMR: Confirm the number of unique carbon atoms consistent with the target structure.

• FT-IR: Look for the absence of a C=O stretch from acrolein and the presence of O-H and C-N stretches.

• Mass Spectrometry (MS): Determine the molecular weight and confirm the molecular formula (C₅H₁₀N₂O, M.W. 114.15 g/mol ).

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Extend the reflux time and monitor carefully by TLC. Ensure the system is anhydrous as water can interfere.
Loss of product during work-up.	The product has some water solubility. Minimize water washes or perform a back-extraction of the aqueous layers.
Side Product Formation	Polymerization of acrolein.	Ensure acrolein is stabilized and added slowly to a dilute solution of the hydrazine. Maintain a controlled temperature during addition.
Formation of bis-adducts.	Use a slight excess of the aldehyde (1.1 equivalents) to favor the desired 1:1 reaction.
Purification Difficulty	Product is a polar oil.	Ensure the silica gel is properly packed. Use a slow gradient elution during column chromatography for better separation.

References

• Bhandarkar, S. (2014). Synthesis and characterization of Pyrazoline derivatives. ResearchGate. [Link]

• Lévai, A. (2022). Synthesis of 2-pyrazolines by the reactions of α,β-unsaturated aldehydes, ketones, and esters with diazoalkanes, nitrile imines, and hydrazines. ResearchGate. [Link]

• Abdel-Wahab, B. F., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8904. [Link]

• Guedes, N., et al. (2022). Straightforward and Clean Ultrasound-Promoted Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)pyrimidines. ResearchGate. [Link]

• Moody, C. J., et al. (2012). Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. RSC Publishing. [Link]

• Çelik, H. (2020). Synthesis and structural characterization of novel pyrazoline derivatives. Dergipark. [Link]

• Zolfigol, M. A., et al. (2013). ChemInform Abstract: Synthesis of 2-Pyrazolines by the Reactions of α,β-Unsaturated Aldehydes, Ketones, and Esters with Diazoalkanes, Nitrile Imines, and Hydrazines. ResearchGate. [Link]

• El-Hiti, G. A., et al. (2022). (PDF) Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3. ResearchGate. [Link]

• ManishEarth (2020). Reaction between acrolein and hydrazine. Chemistry Stack Exchange. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Hydrazine: Safety, Hazards, and Handling in Industrial Environments. ningboinno.com. [Link]

• International Labour Organization. (n.d.). ICSC 0281 - HYDRAZINE. ilo.org. [Link]

• Reagecon. (2015). SAFETY DATA SHEET HYDRAZINE STANDARD 50ppb. reagecon.com. [Link]

• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. ehs.unm.edu. [Link]

• El-borai, M. A., et al. (2018). (PDF) One-pot and multi-step syntheses of new 2-(4,5-dihydro-1H-pyrazol-1-yl) thiazole derivatives. ResearchGate. [Link]

• Burcham, P. C., et al. (2006). Hydralazine Inhibits Rapid Acrolein-Induced Protein Oligomerization: Role of Aldehyde Scavenging and Adduct Trapping in Cross-Link Blocking and Cytoprotection. Molecular Pharmacology, 69(3), 944-953. [Link]

• Park, J., et al. (2019). Concurrent exposure to hydralazine (HYD) attenuates acrolein-induced... ResearchGate. [Link]

• Karale, B. K., et al. (2006). SYNTHESIS OF 2-(1H-PYRAZOL-3-YL) PHENOLS. Indian Journal of Heterocyclic Chemistry, 15, 403-404. [Link]

• Akkoç, S., et al. (2019). Synthesis and characterization of new 4,5-dihydropyrazol-1-yl derivatives. Synthetic Communications, 49(15), 1937-1949. [Link]

• Kumar, P. B. R., et al. (2010). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Rasayan Journal of Chemistry, 3(3), 400-404. [Link]

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Application Notes & Protocols: Analytical Methods for the Characterization of Pyrazoline Derivatives

For: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist

Preamble: The Structural Imperative of Pyrazoline Scaffolds

Pyrazoline derivatives represent a privileged class of five-membered nitrogen-containing heterocyclic compounds. Their rigid, structurally versatile scaffold has made them a cornerstone in medicinal chemistry, demonstrating a vast array of pharmacological activities including antimicrobial, anti-inflammatory, anticancer, and antidepressant properties.[1][2][3] The biological efficacy of a pyrazoline derivative is intrinsically linked to its three-dimensional structure, the nature and position of its substituents, and its overall purity. Therefore, rigorous and unambiguous analytical characterization is not merely a procedural step but a fundamental requirement for meaningful structure-activity relationship (SAR) studies and the advancement of drug discovery programs.

This guide provides an in-depth overview and actionable protocols for the essential analytical techniques required to comprehensively characterize newly synthesized pyrazoline derivatives. The methodologies are presented from the perspective of an application scientist, emphasizing not just the "how" but the critical "why" behind each analytical choice, ensuring a robust and self-validating characterization workflow.

The Integrated Analytical Workflow

The characterization of a novel pyrazoline is a sequential and synergistic process. Each technique provides a unique piece of the structural puzzle. A typical workflow involves moving from preliminary purity checks to detailed spectroscopic elucidation and, finally, to definitive structural confirmation.

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The Versatile Role of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol in Modern Synthetic Chemistry

Introduction: The Pyrazoline Scaffold as a Privileged Structure in Drug Discovery

The pyrazoline nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and materials science.[1][2] Its derivatives are known to exhibit a vast spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and antidepressant properties.[2][3] The significance of this scaffold is underscored by its presence in numerous FDA-approved drugs, highlighting its acceptance as a "privileged structure" capable of interacting with a wide range of biological targets.[4][5][6] The N1-substituted 4,5-dihydropyrazole moiety, in particular, offers a robust and versatile platform for chemical elaboration. The introduction of a hydroxyethyl group at the N1 position, yielding 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol, creates a bifunctional building block. This molecule uniquely combines the rich chemical potential of the pyrazoline ring with a reactive primary alcohol, opening avenues for diverse synthetic transformations and the construction of complex molecular architectures.

This guide provides an in-depth exploration of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol as a strategic building block. We will detail a robust protocol for its synthesis and present comprehensive application notes for its derivatization, focusing on the generation of ethers and esters—key linkages in many bioactive compounds.

Synthesis of the Core Building Block: 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

The most direct and efficient method for constructing the N-substituted pyrazoline ring is the cyclocondensation reaction between an α,β-unsaturated carbonyl compound and a substituted hydrazine.[7] In this case, the reaction of acrolein with 2-hydroxyethylhydrazine provides a clean and high-yielding route to the target molecule.

Reaction Principle:

The synthesis proceeds via a Michael addition of the more nucleophilic nitrogen of 2-hydroxyethylhydrazine to the β-carbon of acrolein, followed by an intramolecular cyclization and dehydration to form the stable 4,5-dihydropyrazole ring. The choice of a protic solvent like ethanol facilitates the proton transfer steps involved in the mechanism.

Experimental Protocol: Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

Reagent/Solvent	Molar Mass ( g/mol )	Amount (mmol)	Volume/Mass	Role
2-Hydroxyethylhydrazine	76.09	50	3.80 g	Reactant
Acrolein	56.06	55 (1.1 eq)	3.6 mL	Reactant
Ethanol	46.07	-	100 mL	Solvent
Acetic Acid (glacial)	60.05	-	0.5 mL	Catalyst

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxyethylhydrazine (3.80 g, 50 mmol) and ethanol (100 mL).

• Catalyst Addition: Add glacial acetic acid (0.5 mL) to the solution. The acid catalyzes the imine formation and subsequent cyclization.

• Acrolein Addition: Cool the mixture to 0 °C using an ice bath. Slowly add acrolein (3.6 mL, 55 mmol) dropwise over 15 minutes. The slow addition is crucial to control the exothermic reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation or column chromatography on silica gel (using a mobile phase of ethyl acetate/hexane, e.g., 7:3) to yield 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol as a clear, viscous liquid.

Application Notes: Derivatization of the Hydroxyl Group

The primary alcohol functionality of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol is a key handle for introducing a wide variety of substituents, thereby modulating the physicochemical properties and biological activity of the resulting molecules.

Application 1: Ether Synthesis via Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for preparing ethers via an SN2 reaction between an alkoxide and an alkyl halide.[8][9] This reaction is particularly useful for attaching alkyl or substituted benzyl groups, which are common motifs in pharmacologically active compounds.

Causality of Experimental Choices:

• Base: Sodium hydride (NaH) is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form the sodium alkoxide. This maximizes the concentration of the nucleophile for the subsequent SN2 reaction.

• Solvent: Anhydrous tetrahydrofuran (THF) is an ideal aprotic solvent that readily dissolves the reactants but does not interfere with the highly reactive alkoxide.

• Alkyl Halide: A primary alkyl halide (e.g., benzyl bromide) is used to ensure the reaction proceeds via the desired SN2 pathway, minimizing the competing E2 elimination reaction that can occur with secondary or tertiary halides.[9]

Diagram: Workflow for Williamson Ether Synthesis

Caption: Workflow for Williamson ether synthesis.

Protocol: Synthesis of 1-(2-(Benzyloxy)ethyl)-4,5-dihydro-1H-pyrazole

Reagent/Solvent	Molar Mass ( g/mol )	Amount (mmol)	Volume/Mass	Role
2-(Pyrazol-1-yl)ethanol	128.17	10	1.28 g	Starting Material
Sodium Hydride (60% in oil)	24.00	12 (1.2 eq)	0.48 g	Base
Anhydrous THF	-	-	50 mL	Solvent
Benzyl Bromide	171.04	11 (1.1 eq)	1.3 mL	Alkylating Agent

Step-by-Step Procedure:

• Alkoxide Formation: Suspend sodium hydride (0.48 g, 12 mmol) in anhydrous THF (20 mL) in a dry, nitrogen-flushed flask at 0 °C.

• Slowly add a solution of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol (1.28 g, 10 mmol) in anhydrous THF (30 mL).

• Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen gas evolution ceases.

• SN2 Reaction: Add benzyl bromide (1.3 mL, 11 mmol) to the alkoxide solution and heat the mixture to reflux for 6 hours.

• Workup: Cool the reaction to room temperature and carefully quench by the slow addition of water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel chromatography to obtain the desired ether.

Application 2: Ester Synthesis via Fischer Esterification

Fischer esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[10] This method is ideal for creating ester derivatives, which are prevalent in drug molecules due to their role as prodrugs and their ability to form key hydrogen bond interactions.

Causality of Experimental Choices:

• Catalyst: A strong acid like sulfuric acid is used to protonate the carbonyl oxygen of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by the alcohol.

• Reaction Conditions: The reaction is typically heated to reflux to drive the equilibrium towards the product side. In some cases, removal of water using a Dean-Stark apparatus can further increase the yield.

• Excess Reagent: Using either the alcohol or the carboxylic acid in excess can also shift the equilibrium to favor product formation.

Diagram: Workflow for Fischer Esterification

Caption: Workflow for Fischer esterification.

Protocol: Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethyl acetate

Reagent/Solvent	Molar Mass ( g/mol )	Amount (mmol)	Volume/Mass	Role
2-(Pyrazol-1-yl)ethanol	128.17	10	1.28 g	Starting Material
Acetic Acid (glacial)	60.05	20 (2.0 eq)	1.15 mL	Reactant/Solvent
Sulfuric Acid (conc.)	98.08	cat.	2-3 drops	Catalyst

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol (1.28 g, 10 mmol) and glacial acetic acid (1.15 mL, 20 mmol).

• Catalyst Addition: Carefully add 2-3 drops of concentrated sulfuric acid.

• Reaction: Heat the mixture to reflux for 3-5 hours. Monitor the reaction by TLC.

• Workup: Cool the mixture to room temperature and pour it into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (50 mL). This neutralizes the excess acetic acid and the sulfuric acid catalyst.

• Extract the product with dichloromethane (3 x 25 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: The crude ester can be purified by vacuum distillation to yield the final product.

Conclusion

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is a highly valuable and versatile building block in organic synthesis. Its bifunctional nature allows for the independent modification of both the pyrazoline core and the hydroxyl-bearing side chain. The protocols detailed herein for its synthesis and subsequent conversion to ethers and esters provide a solid foundation for researchers in drug discovery and materials science to access a wide array of novel chemical entities. The inherent reactivity of this scaffold, combined with the straightforward and robust nature of the described transformations, positions it as a key intermediate for the rapid generation of compound libraries for biological screening and the development of new functional materials.

References

• Al-Ghorbani, M., et al. (2016). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Molecules, 21(9), 1230. [Link]

• Bousquet, A., et al. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(1), 134. [Link]

• El-Faham, A., et al. (2018). X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol. Molecules, 23(11), 2949. [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). [Link]

• Shaaban, M. R., et al. (2012). Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. International Journal of Modern Organic Chemistry, 1(1), 19-54. [Link]

• Siddiqui, N., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 1-10. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Yeung, A. (2020). Making esters - Part 1 | Chemistry Tutorial. YouTube. [Link]

• El-Sayed, M. A. A., et al. (2021). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. Scientific Reports, 11(1), 1-16. [Link]

• Faria, J. V., et al. (2017). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 22(8), 1-25. [Link]

• Kirsch, G., et al. (2015). SYNTHESIS OF NEW DERIVATIVES OF 4,5-DIHYDRO-1H-PYRAZOLE VIA 4-ALLYL-2-METHOXYPHENOL. Journal of the Serbian Chemical Society, 80(10), 1225-1232. [Link]

• Chad's Prep. (2021). 13.2 Synthesis of Ethers | Organic Chemistry. YouTube. [Link]

• Chiral Technologies Europe. (2004). Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation, chiroptical properties, absolute configuration, and inhibitory activity against monoamine oxidase. Chirality, 16(9), 625-636. [Link]

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The Versatile Scaffold: Unlocking the Potential of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol in Medicinal Chemistry

Introduction: The Pyrazoline Core - A Privileged Structure in Drug Discovery

In the landscape of medicinal chemistry, the pyrazoline nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands out as a "privileged scaffold."[1][2] This designation is earned due to its remarkable ability to serve as a core structural motif in a multitude of biologically active compounds. The inherent chemical features of the pyrazoline ring, including its conformational flexibility and capacity for diverse substitutions, allow for the fine-tuning of steric and electronic properties, making it an ideal starting point for the development of novel therapeutics.[1][2] Derivatives of pyrazoline have demonstrated a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer effects.[2][3]

This application note delves into the specific utility of a promising pyrazoline derivative: 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol . The incorporation of a hydroxyethyl group at the N1 position introduces a key functional handle that can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. This hydroxyl group can participate in hydrogen bonding, a critical interaction for molecular recognition at biological targets, and it provides a site for further chemical modification to optimize drug-like properties.

This guide will provide a comprehensive overview of the applications of this scaffold, detailed synthetic protocols, and an analysis of its structure-activity relationships, offering valuable insights for researchers and professionals engaged in drug discovery and development.

Synthetic Pathways: Crafting the 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol Scaffold

The synthesis of 2-pyrazolines, including the title compound, is most commonly achieved through the cyclocondensation reaction of α,β-unsaturated aldehydes or ketones (chalcones) with hydrazine derivatives. The presence of the N1-hydroxyethyl substituent necessitates the use of 2-hydroxyethylhydrazine as the key reagent.

Protocol 1: General Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol Derivatives from Chalcones

This protocol outlines a widely applicable method for synthesizing N1-hydroxyethyl pyrazoline derivatives starting from chalcones, which are readily prepared via Claisen-Schmidt condensation of an aldehyde and a ketone.

Rationale: This two-step approach is highly versatile, allowing for the introduction of a wide variety of substituents on the pyrazoline ring by simply changing the starting aldehyde and ketone for the chalcone synthesis. The subsequent cyclization with 2-hydroxyethylhydrazine in a protic solvent like ethanol is a robust and generally high-yielding reaction.

Caption: General workflow for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol derivatives.

Materials:

• Substituted aromatic aldehyde

• Substituted acetophenone

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol

• 2-Hydroxyethylhydrazine

• Glacial acetic acid (optional, as catalyst)

• Crushed ice

• Standard laboratory glassware

Procedure:

Step 1: Chalcone Synthesis

• In a flask, dissolve the substituted aromatic aldehyde (10 mmol) and substituted acetophenone (10 mmol) in ethanol (20-30 mL).

• Cool the mixture in an ice bath and slowly add an aqueous solution of NaOH or KOH (e.g., 10 mL of 40% w/v).

• Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the mixture into a beaker containing crushed ice and acidify with dilute HCl.

• The precipitated chalcone is then filtered, washed with cold water until neutral, and dried. Recrystallization from ethanol can be performed for further purification if necessary.

Step 2: Pyrazoline Synthesis

• Dissolve the synthesized chalcone (5 mmol) in ethanol (25 mL) in a round-bottom flask.

• Add 2-hydroxyethylhydrazine (5.5 mmol) to the solution. A catalytic amount of glacial acetic acid can be added to facilitate the reaction.

• Reflux the reaction mixture for 6-8 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature. The product may precipitate out. If not, the volume of the solvent can be reduced under vacuum.

• The solid product is collected by filtration, washed with cold ethanol, and dried. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Medicinal Chemistry Applications: A Scaffold for Diverse Biological Activities

The 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol scaffold has been incorporated into molecules exhibiting a range of biological activities, with anticancer and antimicrobial applications being the most prominent.

Anticancer Activity

Numerous studies have highlighted the potential of pyrazoline derivatives as anticancer agents.[4][5][6] These compounds can exert their cytotoxic effects through various mechanisms, including the inhibition of key enzymes involved in cancer cell proliferation and survival, such as protein kinases.

Kinase Inhibition: Protein kinases are crucial regulators of cell signaling pathways, and their dysregulation is a hallmark of cancer. Pyrazoline-based compounds have been identified as inhibitors of several kinases, including Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[7] The 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol moiety can be strategically functionalized to enhance binding affinity and selectivity for the ATP-binding pocket of these kinases.

Caption: Inhibition of kinases by pyrazoline derivatives leading to anticancer effects.

Structure-Activity Relationship (SAR) Insights for Anticancer Activity:

• Substitution on the Phenyl Rings: The nature and position of substituents on the phenyl rings at C3 and C5 of the pyrazoline core significantly influence anticancer activity. Electron-withdrawing groups (e.g., halogens, nitro groups) or electron-donating groups (e.g., methoxy) at specific positions can enhance cytotoxicity.[4]

• The N1-Substituent: The N1 position of the pyrazoline ring is a critical point for modification. The presence of the hydroxyethyl group in 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol can contribute to improved solubility and provides a potential point for hydrogen bonding with target proteins. Further derivatization of the hydroxyl group can be explored to modulate activity and pharmacokinetic properties.

Quantitative Data on Anticancer Activity of Pyrazoline Derivatives:

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
1-(5-(5-chloro-2-hydroxyphenyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone	MCF-7 (Breast)	1.31	[4]
1-(3-(4-chlorophenyl)-5-(3,5-dibromo-2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone	MCF-7 (Breast)	0.97	[4]
Thiazolyl-pyrazoline derivative (7g)	T-47D (Breast)	0.88	[7]
Thiazolyl-pyrazoline derivative (7m)	T-47D (Breast)	0.75	[7]
Pyrazole carbaldehyde derivative (43)	MCF7 (Breast)	0.25	[6]

Antimicrobial Activity

Derivatives of 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol have also shown promise as antimicrobial agents. A study on 2-(4,5-dihydro-1H-pyrazol-1-yl)-pyrimidine derivatives demonstrated weak to moderate activity against various bacterial and fungal strains.[8][9]

Structure-Activity Relationship (SAR) Insights for Antimicrobial Activity:

The antimicrobial potency of these compounds is highly structure-specific. For instance, in a series of 1-carboxyamidino-1H-pyrazole derivatives, potent antibacterial activity against S. typhi, S. aureus, and S. pneumoniae was observed for specific analogues (1a, 1c, and 1f), while closely related compounds were inactive.[8] This suggests that subtle changes in the substitution pattern can have a dramatic impact on antimicrobial efficacy.

Minimum Inhibitory Concentration (MIC) of Pyrazoline Derivatives:

Compound	Microorganism	MIC (µg/mL)	Reference
1a	S. typhi	1.95 - 15.625	[8]
1c	S. aureus	1.95 - 15.625	[8]
1f	S. pneumoniae	1.95 - 15.625	[8]

Experimental Protocols for Biological Evaluation

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a standard method for assessing the cytotoxic effects of compounds containing the 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol scaffold on cancer cell lines.

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells, allowing for the determination of the concentration of the test compound that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the complete medium. The final concentration of DMSO should be less than 0.5%.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value by plotting a dose-response curve.

Conclusion and Future Directions

The 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol scaffold represents a valuable and versatile platform in medicinal chemistry. Its straightforward synthesis and the ease with which it can be functionalized make it an attractive starting point for the development of novel therapeutic agents. The demonstrated anticancer and antimicrobial activities of its derivatives underscore the potential of this scaffold.

Future research in this area should focus on:

• Expansion of the Chemical Space: Synthesizing a broader range of derivatives with diverse substitutions to build a more comprehensive structure-activity relationship profile.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways through which these compounds exert their biological effects.

• In Vivo Efficacy and Safety Profiling: Advancing the most promising lead compounds into preclinical animal models to evaluate their therapeutic potential and safety.

By leveraging the unique properties of the 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol core, the scientific community can continue to develop innovative and effective treatments for a variety of diseases.

References

• El-Sayed, M. A. A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8848. [Link]

• Pizzuti, L., et al. (2012). Straightforward and Clean Ultrasound-Promoted Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)pyrimidines. Letters in Organic Chemistry, 9(1), 63-68. [Link]

• Gressler, V., et al. (2010). Antioxidant and antimicrobial properties of 2-(4,5-dihydro-1H-pyrazol-1-yl)-pyrimidine and 1-carboxamidino-1H-pyrazole derivatives. Journal of the Brazilian Chemical Society, 21(8), 1477-1483. [Link]

• Mphahlele, M. J., et al. (2022). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Pharmaceuticals, 15(4), 406. [Link]

• Reddy, T. S., et al. (2021). Pyrazoles as anticancer agents: Recent advances. International Journal of Scholarly Research in Chemistry and Pharmacy, 8(2), 1-10. [Link]

• Zhang, H., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 28(15), 5789. [Link]

• Gressler, V., et al. (2010). Antioxidant and antimicrobial properties of 2-(4,5-dihydro-1H-pyrazol-1-yl)-pyrimidine and 1-carboxamidino-1H-pyrazole derivatives. Journal of the Brazilian Chemical Society, 21, 1477-1483. [Link]

• Alex, J. M., & Kumar, R. (2014). 4,5-Dihydro-1H-pyrazole: an indispensable scaffold. Journal of enzyme inhibition and medicinal chemistry, 29(3), 427–442. [Link]

• Asif, M. (2019). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Biomedicines, 7(4), 83. [Link]

• Abdel-Aziz, M., et al. (2022). Novel 2-(5-Aryl-4,5-Dihydropyrazol-1-yl)thiazol-4-One as EGFR Inhibitors: Synthesis, Biological Assessment and Molecular Docking Insights. Pharmaceuticals, 15(5), 621. [Link]

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Application Note: A Comprehensive Framework for the In Vitro Biological Evaluation of Novel Pyrazoline Derivatives, Exemplified by 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

An In-Depth Technical Guide

Introduction

The pyrazoline nucleus is a five-membered heterocyclic scaffold containing two adjacent nitrogen atoms. It is widely regarded as a "privileged structure" in medicinal chemistry due to the remarkable frequency with which it appears in compounds exhibiting a wide array of pharmacological activities.[1] Increasing evidence demonstrates that pyrazoline derivatives possess significant potential as anticancer, anti-inflammatory, and antimicrobial agents.[2][3][4][5] The versatility of the pyrazoline ring allows for extensive structural modifications, making it a fertile ground for the development of novel therapeutic candidates.[6]

This guide presents a comprehensive, tiered strategy for the initial in vitro biological evaluation of novel pyrazoline compounds, using the exemplar molecule 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol as a case study. The protocols herein are designed to be self-validating, incorporating essential controls and clear endpoints to ensure data integrity. The primary objective is to establish a foundational biological activity profile, guiding further, more focused mechanistic studies and potential preclinical development.

Our evaluation is structured into three primary arms, reflecting the most promising therapeutic avenues reported for this class of compounds:

• Anticancer Activity: Assessing cytotoxicity against relevant cancer cell lines.

• Anti-inflammatory Potential: Quantifying the ability to suppress key inflammatory mediators.

• Antimicrobial Efficacy: Determining the inhibitory action against a panel of pathogenic microbes.

Section 1: Preliminary Compound Management

Rationale: Proper handling and solubilization of a test compound are paramount for reproducible and accurate results. The choice of solvent and the preparation of a high-concentration stock solution minimize experimental variability. Dimethyl sulfoxide (DMSO) is the standard solvent for initial in vitro screening due to its ability to dissolve a wide range of organic molecules and its relative inertness at low concentrations.

Protocol 1: Stock Solution Preparation

• Solubility Test: Begin by assessing the solubility of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol in cell culture grade DMSO. Aim for a concentration of at least 10-50 mM.

• Stock Preparation: Accurately weigh the compound and dissolve it in the required volume of DMSO to achieve a final concentration of 20 mM. Ensure complete dissolution using a vortex mixer.

• Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes (e.g., 20 µL) to prevent repeated freeze-thaw cycles, which can degrade the compound.

• Storage: Store the aliquots at -20°C or -80°C, protected from light.

• Vehicle Control: The same batch of DMSO used for dissolving the compound must be used for the vehicle control in all subsequent assays to nullify any solvent-induced effects. The final concentration of DMSO in the culture medium should typically not exceed 0.5%.

Section 2: Anticancer Activity Evaluation

Rationale: A significant body of research highlights the anticancer potential of pyrazoline derivatives, which can act through diverse mechanisms including the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of critical cellular machinery like tubulin or various protein kinases.[6][7][8] The initial and most fundamental screen is to determine if the compound exhibits cytotoxicity towards cancer cells.

Protocol 2: Cell Viability and Cytotoxicity Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. Viable cells with active mitochondrial dehydrogenases cleave the yellow tetrazolium salt MTT into purple formazan crystals.

Workflow Diagram: MTT Cytotoxicity Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Seed human cancer cells (e.g., HepG2 liver cancer, MCF-7 breast cancer, A549 lung cancer) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Also, include a non-cancerous cell line (e.g., primary hepatocytes or NIH/3T3 fibroblasts) to assess selectivity.[7][9]

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cells to adhere.

• Compound Treatment: Prepare serial dilutions of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol from the 20 mM stock in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions.

  • Concentration Range: A typical starting range is 0.1, 1, 5, 10, 25, 50, 100 µM.

  • Controls:

    • Negative (Vehicle) Control: Cells treated with medium containing the same final concentration of DMSO as the highest compound concentration.

    • Positive Control: Cells treated with a known cytotoxic agent like Cisplatin or Doxorubicin (e.g., at 10 µM).[7]

    • Blank: Wells with medium but no cells.

• Incubation: Return the plate to the incubator for another 48 to 72 hours.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours. Observe the formation of purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance (Optical Density, OD) at 570 nm using a microplate reader.

Data Analysis and Presentation:

• Calculate Percent Viability:

  • Percent Viability = [(OD_Treated - OD_Blank) / (OD_Vehicle - OD_Blank)] x 100

• Determine IC₅₀: Plot Percent Viability against the log of the compound concentration. Use non-linear regression (log(inhibitor) vs. response -- variable slope) to calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell viability by 50%.

• Summarize Data: Present the IC₅₀ values in a clear, tabular format.

Cell Line	Compound	IC₅₀ (µM) after 48h	Selectivity Index (SI)
HepG2 (Liver Cancer)	2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol	Calculate	Calculate
MCF-7 (Breast Cancer)	2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol	Calculate	Calculate
A549 (Lung Cancer)	2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol	Calculate	Calculate
NIH/3T3 (Normal Fibroblast)	2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol	Calculate	N/A
HepG2 (Liver Cancer)	Cisplatin (Positive Control)	e.g., 8.45[7]	Calculate
Selectivity Index (SI) = IC₅₀ in Normal Cells / IC₅₀ in Cancer Cells. A higher SI value indicates greater selectivity for cancer cells.

Section 3: Anti-inflammatory Activity Evaluation

Rationale: Inflammation is a critical physiological process, but its dysregulation contributes to numerous diseases. A key mediator of inflammation is nitric oxide (NO), produced by inducible nitric oxide synthase (iNOS) in macrophages upon stimulation by lipopolysaccharide (LPS). Many pyrazoline derivatives have demonstrated potent anti-inflammatory activity by inhibiting NO production.[10][11] The Griess assay provides a simple and reliable method to measure NO levels by quantifying its stable metabolite, nitrite.

Protocol 3: Nitric Oxide (NO) Inhibition Assay in Macrophages

This protocol measures the ability of the test compound to inhibit the production of NO in RAW 264.7 murine macrophage cells stimulated with LPS.

Workflow Diagram: Nitric Oxide Inhibition Assay

Caption: Workflow for measuring nitric oxide inhibition via the Griess assay.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Pre-treatment: Remove the medium and add 100 µL of fresh medium containing the test compound at various concentrations (e.g., 1-50 µM).

  • Positive Control: Dexamethasone or Indomethacin (e.g., 10 µM).[10][12]

  • Vehicle Control: DMSO at the corresponding concentration.

• Incubation: Incubate for 1-2 hours.

• Stimulation: Add 10 µL of LPS solution (final concentration 1 µg/mL) to all wells except the negative control wells (cells only).

• Incubation: Incubate the plate for a further 24 hours.

• Griess Assay:

  • Prepare a sodium nitrite standard curve (0-100 µM).

  • Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well. Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well. Incubate for another 10 minutes.

• Data Acquisition: Measure the absorbance at 540 nm. The intensity of the purple/magenta color is proportional to the nitrite concentration.

Data Analysis and Presentation:

• Determine Nitrite Concentration: Calculate the nitrite concentration in each sample using the standard curve.

• Calculate Percent NO Inhibition:

  • % Inhibition = [1 - (Nitrite_Treated / Nitrite_LPS_Only)] x 100

• Present Data: Summarize the results in a table. A preliminary cell viability test (e.g., MTT) should be run in parallel to ensure that the observed NO reduction is not due to cytotoxicity.

Treatment	Concentration (µM)	Nitrite (µM)	% NO Inhibition	Cell Viability (%)
Cells Only	N/A	Calculate	N/A	100
Cells + LPS	N/A	Calculate	0	~100
Test Compound + LPS	10	Calculate	Calculate	Determine
Test Compound + LPS	25	Calculate	Calculate	Determine
Test Compound + LPS	50	Calculate	Calculate	Determine
Dexamethasone + LPS	10	Calculate	Calculate	~100

Section 4: Antimicrobial Activity Evaluation

Rationale: The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents.[13] Pyrazoline and its derivatives have been reported to possess moderate to potent activity against a range of bacteria and fungi, making this a valuable screening path.[1][14] The standard method for quantifying antimicrobial potency is the determination of the Minimum Inhibitory Concentration (MIC).

Protocol 4: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a widely used technique for this purpose.[13]

Workflow Diagram: MIC Determination by Broth Microdilution

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Microorganism Panel:

  • Gram-positive: Staphylococcus aureus (e.g., ATCC 25923), Bacillus subtilis (e.g., ATCC 6633).

  • Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853).

  • Fungus: Candida albicans (e.g., ATCC 10231).

• Inoculum Preparation: Prepare a fresh overnight culture of the test microorganism. Dilute the culture to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Further dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi). A typical concentration range is 512 µg/mL down to 1 µg/mL.

• Controls:

  • Positive Growth Control: Well with broth and inoculum only.

  • Negative Sterility Control: Well with broth only.

  • Antibiotic Control: A known antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) serially diluted as a reference.

• Inoculation: Add the standardized inoculum to each well (except the sterility control). The final volume in each well should be 100-200 µL.

• Incubation: Incubate the plates at 37°C for 18-24 hours (48 hours for fungi).

• Data Acquisition: Determine the MIC by visually inspecting the plates. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Data Presentation:

Microorganism	Test Compound MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)
S. aureus	Determine	e.g., ≤1
B. subtilis	Determine	e.g., ≤0.5
E. coli	Determine	e.g., ≤0.25
P. aeruginosa	Determine	e.g., ≤1
Microorganism	Test Compound MIC (µg/mL)	Fluconazole MIC (µg/mL)
C. albicans	Determine	e.g., ≤2

Conclusion

This application note provides a robust and logical framework for the initial in vitro biological characterization of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and other novel pyrazoline derivatives. By systematically evaluating its cytotoxic, anti-inflammatory, and antimicrobial properties, researchers can efficiently identify promising lead compounds. Positive results from these primary screens—such as a low micromolar IC₅₀ against a cancer cell line with a high selectivity index, significant inhibition of nitric oxide production without cytotoxicity, or a low MIC value against a pathogenic microbe—provide a strong rationale for advancing the compound to more complex secondary assays to elucidate its specific mechanism of action.

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Application Notes and Protocols for the Purification of 1-Substituted Pyrazoline Compounds

Introduction: Navigating the Purification of 1-Substituted Pyrazolines

1-Substituted pyrazolines are a prominent class of five-membered nitrogen-containing heterocycles that have garnered significant attention in medicinal and synthetic chemistry.[1][2] Their derivatives are known to exhibit a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3][4][5] The synthesis of these compounds, often achieved through the cyclization of chalcones with hydrazine derivatives, typically yields a crude product containing unreacted starting materials, byproducts, and potentially regioisomers.[1][3][6][7] Therefore, robust purification strategies are paramount to obtaining compounds of high purity, which is a critical prerequisite for reliable biological evaluation and further chemical transformations.

This comprehensive guide provides detailed application notes and protocols for the purification of 1-substituted pyrazoline compounds. It is designed for researchers, scientists, and drug development professionals, offering insights into the rationale behind experimental choices and providing self-validating protocols.

Understanding the Physicochemical Landscape of Pyrazolines

The choice of an appropriate purification technique is fundamentally dictated by the physicochemical properties of the target pyrazoline and the impurities present. Key considerations include:

• Polarity: The polarity of a 1-substituted pyrazoline is influenced by the nature of the substituent at the 1-position and other substituents on the pyrazoline ring. This property is a primary determinant for selecting the stationary and mobile phases in chromatographic separations.

• Solubility: The solubility profile of the pyrazoline in various organic solvents is crucial for both recrystallization and chromatographic techniques. "Like dissolves like" is a guiding principle; for instance, pyrazolines with ester functionalities may dissolve well in ethyl acetate.[8]

• Stability: Pyrazoline rings can be susceptible to oxidation, which can lead to the formation of the corresponding pyrazole as a colored byproduct.[9] Some pyrazolines may also be sensitive to acidic or basic conditions, which can influence the choice of chromatographic modifiers or recrystallization solvents.[10][11] 1-Pyrazolines, in particular, can be prone to isomerization to the more stable 2-pyrazolines.[12]

• Crystallinity: The ability of a pyrazoline compound to form a stable crystal lattice is a prerequisite for successful purification by recrystallization.

Core Purification Strategies: A Comparative Overview

The two most common and effective techniques for purifying 1-substituted pyrazoline compounds are recrystallization and column chromatography.[10] The choice between these methods depends on the nature of the impurities and the scale of the purification.

Technique	Principle	Advantages	Disadvantages	Best Suited For
Recrystallization	Difference in solubility of the compound and impurities in a solvent at different temperatures.	Cost-effective, scalable, can yield highly pure crystalline material.	Requires the compound to be a solid with good crystallinity, potential for product loss in the mother liquor.	Removing small amounts of impurities from a solid product, large-scale purification.
Column Chromatography	Differential partitioning of components between a stationary phase and a mobile phase.	High resolving power, applicable to a wide range of compounds (solids and oils), can separate complex mixtures and isomers.[13][14][15]	More time-consuming and expensive than recrystallization, requires solvent and stationary phase selection.	Separating mixtures with closely related polarities, isolating non-crystalline compounds, purification of regioisomers.

Workflow for Purification Strategy Selection

The following diagram illustrates a logical workflow for selecting the appropriate purification strategy for a 1-substituted pyrazoline compound.

Caption: Decision workflow for pyrazoline purification.

Application Protocols

Protocol 1: Purification by Recrystallization

Recrystallization is often the first method of choice for solid pyrazoline compounds due to its simplicity and cost-effectiveness. The key to successful recrystallization is selecting an appropriate solvent or solvent system.

Causality Behind Solvent Selection: An ideal recrystallization solvent should dissolve the pyrazoline compound sparingly or not at all at room temperature but completely at its boiling point. Conversely, the impurities should either be insoluble in the hot solvent or highly soluble at room temperature.[16]

Commonly Used Solvents for Pyrazoline Recrystallization:

• Single Solvents: Ethanol, methanol, isopropanol, acetone, ethyl acetate, and toluene are frequently employed.[3][16] Ethanol is a particularly common and effective solvent for a wide range of pyrazoline derivatives.[1][3][17][18][19]

• Mixed Solvent Systems: When a single solvent is not ideal, a mixed solvent system can be used. This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the addition of a "poor" solvent (in which it is sparingly soluble) until turbidity is observed.[11][16] Common pairs include ethanol/water and hexane/ethyl acetate.[16]

Step-by-Step Protocol for Single-Solvent Recrystallization:

• Dissolution: Place the crude 1-substituted pyrazoline in an Erlenmeyer flask. Add a minimal amount of the chosen solvent.[16]

• Heating: Gently heat the mixture on a hot plate with stirring. Add small portions of the solvent until the solid completely dissolves at the boiling point of the solvent.[16]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should be observed. Further cooling in an ice bath can maximize the yield.[16]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.[10]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Step-by-Step Protocol for Mixed-Solvent Recrystallization:

• Dissolution: Dissolve the crude pyrazoline in the minimum amount of the "good" solvent at its boiling point.

• Addition of "Poor" Solvent: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes cloudy (the point of saturation).

• Clarification: Add a few drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.

• Cooling and Isolation: Follow steps 4-6 from the single-solvent protocol.

Troubleshooting Recrystallization:

Problem	Possible Cause	Solution
Oiling Out	The boiling point of the solvent is higher than the melting point of the compound.	Use a lower-boiling solvent or a mixed solvent system.
No Crystal Formation	The solution is not sufficiently saturated, or the compound is too soluble in the chosen solvent.	Evaporate some of the solvent to increase the concentration. Try a different solvent in which the compound is less soluble.
Low Yield	Too much solvent was used, or the compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent for dissolution. Ensure the solution is thoroughly cooled before filtration. Concentrate the mother liquor to obtain a second crop of crystals.[10]
Colored Impurities	Colored impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities.[10]

Protocol 2: Purification by Flash Column Chromatography

Flash column chromatography is a powerful technique for separating pyrazolines from impurities with different polarities, and it is particularly useful for purifying non-crystalline compounds or separating isomers.

Causality Behind Method Development: The separation is based on the differential partitioning of the compounds between a solid stationary phase (typically silica gel) and a liquid mobile phase (eluent). The choice of eluent is critical and is typically optimized using Thin Layer Chromatography (TLC).

General Workflow for Column Chromatography:

Caption: General workflow for column chromatography.

Step-by-Step Protocol for Flash Column Chromatography:

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent and spot it on a TLC plate. Develop the plate using various solvent systems, typically mixtures of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane). The goal is to find a solvent system that gives the desired pyrazoline an Rf value between 0.2 and 0.4 and provides good separation from impurities.[10][13]

• Column Preparation: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into a column and allow it to pack under gravity or with gentle pressure.[10]

• Sample Loading: Dissolve the crude pyrazoline in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[13]

• Elution: Begin eluting the column with the mobile phase determined from the TLC analysis. A gradient elution, where the polarity of the mobile phase is gradually increased, is often used to separate compounds with a wide range of polarities.[10]

• Fraction Collection and Analysis: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-substituted pyrazoline.

Solvent Systems for Pyrazoline Chromatography:

Solvent System	Polarity	Typical Applications
Hexane/Ethyl Acetate	Low to Medium	A versatile system for a wide range of pyrazolines.[16][20][21]
Hexane/Dichloromethane	Low to Medium	Good for less polar pyrazolines.
Dichloromethane/Methanol	Medium to High	Used for more polar pyrazoline derivatives.[10]

Troubleshooting Column Chromatography:

Problem	Possible Cause	Solution
Poor Separation	Inappropriate mobile phase, column overloading.	Re-optimize the mobile phase using TLC.[10] Use a larger column or reduce the sample load.[10]
Compound Decomposition	The pyrazoline is unstable on silica gel.	Use a less acidic stationary phase like neutral alumina or deactivated silica gel. Deactivate silica gel by adding a small amount of a base like triethylamine (0.1-1%) to the eluent.[10][11]
Band Tailing	The compound is too polar for the chosen solvent system.	Increase the polarity of the mobile phase.

Protocol 3: Purification by Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For challenging separations, such as those involving closely related isomers or when very high purity is required, preparative HPLC is the method of choice.[22][23]

Causality Behind Method Development: Prep-HPLC offers superior resolution compared to flash chromatography due to the use of smaller stationary phase particles and higher pressures. Both normal-phase and reverse-phase chromatography can be employed.

Step-by-Step Protocol for Reverse-Phase Prep-HPLC:

• Analytical Method Development: Develop an analytical HPLC method using a C18 column to achieve baseline separation of the target pyrazoline from its impurities. Common mobile phases include gradients of acetonitrile/water or methanol/water, often with a modifier like formic acid or trifluoroacetic acid.[10][24][25][26]

• Method Scaling: Scale up the analytical method to a preparative scale by increasing the column diameter, flow rate, and injection volume.

• Sample Preparation: Dissolve the crude pyrazoline in the mobile phase or a compatible solvent. Filter the solution to remove any particulate matter.

• Purification: Inject the sample onto the preparative HPLC system and collect the fractions corresponding to the peak of the pure compound, often using a UV or mass spectrometer detector to trigger fraction collection.[23]

• Isolation: Combine the pure fractions and remove the organic solvent by rotary evaporation. The remaining aqueous solution can be freeze-dried or extracted with an organic solvent to isolate the final product.

Characterization of Purified 1-Substituted Pyrazolines

After purification, it is essential to confirm the identity and purity of the 1-substituted pyrazoline. Standard characterization techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the pyrazoline.[4][6][27][28]

• Mass Spectrometry (MS): Provides information about the molecular weight of the compound.[4][29]

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups.[4][27]

• Melting Point Analysis: A sharp melting point is an indicator of high purity for solid compounds.[4]

• Elemental Analysis: Determines the elemental composition of the compound.[3][27]

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Application Notes and Protocols for the Synthesis of Pyrazoline Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Enduring Pharmacological Significance of the Pyrazoline Scaffold

Pyrazoline scaffolds represent a cornerstone in medicinal chemistry, constituting a major class of five-membered, nitrogen-containing heterocyclic compounds.[1] Their derivatives are the subject of intense research due to a broad and potent spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, analgesic, anticancer, and antioxidant properties.[1][2][3][4][5][6] The versatility of the pyrazoline core allows for facile structural modifications, enabling the generation of large, diverse chemical libraries essential for modern drug discovery and development.[1] This document provides a detailed experimental framework for the synthesis of pyrazoline analogs, with a focus on the widely employed and efficient cyclization of chalcones.

One of the most robust and versatile methods for pyrazoline synthesis involves a two-stage process.[1][7] The first stage is the synthesis of a chalcone intermediate via a Claisen-Schmidt condensation, followed by the cyclocondensation of the chalcone with a hydrazine derivative to form the pyrazoline ring.[1][8] Chalcones, which are α,β-unsaturated ketones, are themselves biologically active and serve as versatile precursors for a variety of heterocyclic compounds.[1][8]

General Synthetic Pathway: A Two-Stage Approach to Pyrazoline Analogs

The synthesis of pyrazoline derivatives from readily available starting materials can be conceptually divided into two key stages as depicted in the workflow below.

Caption: General two-stage synthesis of pyrazoline derivatives.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of pyrazoline analogs, starting from the preparation of the chalcone intermediate.

Protocol 1: Synthesis of Chalcones via Claisen-Schmidt Condensation

This protocol outlines the base-catalyzed condensation of an aryl aldehyde with an aryl ketone to yield a chalcone.

Materials:

• Substituted Acetophenone (1 mmol)

• Substituted Benzaldehyde (1 mmol)

• Ethanol (10-20 mL)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution (e.g., 10-40% w/v)

• Stirring apparatus

• Round-bottom flask

• Ice bath

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve the substituted acetophenone (1 mmol) and substituted benzaldehyde (1 mmol) in ethanol (10-20 mL).[9]

• Cool the mixture in an ice bath with continuous stirring.

• Slowly add the NaOH or KOH solution dropwise to the reaction mixture.[9][10]

• Continue stirring at room temperature for the prescribed time (typically 2-8 hours), monitoring the reaction progress using Thin Layer Chromatography (TLC).[7][10]

• Once the reaction is complete, pour the mixture into crushed ice or ice-cold water.[1][11]

• Collect the precipitated solid (crude chalcone) by filtration.

• Wash the solid with cold water until the filtrate is neutral.

• Dry the crude chalcone and recrystallize from a suitable solvent, such as ethanol, to obtain the purified product.[1]

Protocol 2: Synthesis of Pyrazoline Derivatives from Chalcones

This protocol describes the cyclization of a chalcone with hydrazine hydrate or a substituted hydrazine to form the pyrazoline ring. The reaction can be catalyzed by either acid or base.

Materials:

• Chalcone (1 mmol)

• Hydrazine Hydrate or Phenylhydrazine (1-1.25 mmol)

• Ethanol or 1,4-Dioxane (10-20 mL)

• Glacial Acetic Acid or Sulfuric Acid (catalytic amount)

• Reflux apparatus

• TLC plates

Procedure:

• In a round-bottom flask, dissolve the chalcone (1 mmol) in ethanol or 1,4-dioxane (10-20 mL).[1]

• Add hydrazine hydrate or phenylhydrazine (1-1.25 mmol) to the solution.[1]

• Add a few drops of a catalyst, such as glacial acetic acid or sulfuric acid.[1]

• Heat the reaction mixture to reflux (around 80°C) for 4-6 hours.[1][8]

• Monitor the reaction progress using TLC.[1]

• After completion, cool the reaction mixture to room temperature and pour it into crushed ice or ice-cold water.[1][12]

• Collect the resulting solid precipitate by filtration, wash with water, and dry.[1]

• Purify the crude pyrazoline derivative by recrystallization from ethanol.[1]

Materials:

• Chalcone (1 mmol)

• Hydrazine Hydrate (1.25 mmol)

• Ethanol (10 mL)

• Sodium Hydroxide (0.4%)

• Reflux apparatus

Procedure:

• A mixture of the chalcone derivative (0.25 mmoles), hydrazine hydrate (1.25 mmoles), and sodium hydroxide (2.5 ml, 0.4%) in ethanol (10 ml) is refluxed with stirring for 4 hours.[9]

• The reaction progress is monitored by TLC.

• After completion, the precipitate is isolated by filtration.

• The solid is washed with ethanol and water to neutralize, then dried and purified.[9]

Reaction Mechanism: The Chemistry Behind Pyrazoline Formation

The synthesis of pyrazolines from chalcones and hydrazine derivatives proceeds through a well-established reaction mechanism. The process is initiated by the formation of a chalcone intermediate via a Claisen-Schmidt reaction.[13] Subsequently, a cyclization reaction occurs between the chalcone and hydrazine to form the pyrazoline ring.[13]

Caption: Simplified reaction mechanism for pyrazoline synthesis.

Data Presentation: Key Parameters for Pyrazoline Synthesis

The following table summarizes key reaction parameters for the synthesis of various pyrazoline analogs, providing a quick reference for experimental design.

Starting Materials (Chalcone Precursors)	Hydrazine Derivative	Catalyst	Solvent	Reaction Time (hours)	Yield (%)	Reference
Substituted Acetophenone & Benzaldehyde	Hydrazine Hydrate	Glacial Acetic Acid	Ethanol	4-6	High	[12]
Acetophenone & Veratraldehyde	Phenylhydrazine	Glacial Acetic Acid	Not Specified	4	Not Specified	[8]
Substituted Acetophenone & Benzaldehyde	Hydrazine Hydrate	NaOH	Ethanol	8 (for chalcone) + 5 (for pyrazoline)	Not Specified	[11]
4-Fluoro-3-phenoxy Benzaldehyde & Substituted Ketones	Hydrazine Hydrate	NaOH	Ethanol	4	Not Specified	[9]
5-chloro-2-acetylthiophene & Substituted Benzaldehyde	Thiosemicarbazide	NaOAc / K2CO3 / TBAB	Ethanol	3	Not Specified	[14]

Characterization of Pyrazoline Analogs

The synthesized pyrazoline derivatives should be characterized using standard spectroscopic techniques to confirm their structure and purity.

• Infrared (IR) Spectroscopy: The IR spectra of pyrazoline derivatives typically show a characteristic absorption band for the C=N group in the region of 1500-1600 cm⁻¹.[15] The disappearance of the α,β-unsaturated carbonyl ketone band from the chalcone starting material (around 1600-1700 cm⁻¹) is also a key indicator of successful cyclization.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectra are crucial for confirming the pyrazoline ring structure. The presence of a doublet of doublets for the -CH₂ group of the pyrazoline ring at around 2-5 ppm confirms the cyclization.[15] ¹³C NMR spectroscopy will show characteristic signals for the carbon atoms of the pyrazoline ring.[7]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the synthesized compounds, further confirming their identity.[7]

Conclusion and Future Perspectives

The synthesis of pyrazoline derivatives from chalcones is a robust and versatile method for accessing a wide range of potentially bioactive molecules.[1] The protocols provided herein, along with the summarized data, offer a solid foundation for researchers to explore this important class of heterocyclic compounds in their drug discovery and development endeavors. The straightforward nature of the synthesis allows for the generation of diverse chemical libraries, which are essential for modern medicinal chemistry research.[1] Continued exploration of novel catalysts, reaction conditions, and substituent effects will undoubtedly lead to the discovery of new pyrazoline analogs with enhanced therapeutic potential.

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High-Throughput Screening of Pyrazoline Derivative Libraries for Novel Drug Candidates

Application Note & Protocols

Abstract

Pyrazoline derivatives represent a class of five-membered heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their remarkable spectrum of biological activities.[1][2] These scaffolds are considered "privileged structures" because they can interact with a wide range of biological targets, demonstrating anticancer, antidepressant, anti-inflammatory, and antimicrobial properties.[3][4][5][6] High-Throughput Screening (HTS) provides the technological framework necessary to rapidly evaluate large, diverse libraries of these derivatives to identify novel hit compounds for drug discovery programs.[7][8] This guide provides a comprehensive overview of the principles, strategic considerations, and detailed protocols for conducting HTS campaigns on pyrazoline derivative libraries. We will delve into assay development, compound management, detailed screening protocols for common pyrazoline targets (enzyme inhibition and cytotoxicity), and the subsequent data analysis pipeline required for hit identification and validation.

The Pyrazoline Scaffold: A Versatile Core for Drug Discovery

Pyrazolines are dihydro-derivatives of pyrazole, characterized by a five-membered ring containing two adjacent nitrogen atoms.[9][10] Their chemical versatility allows for extensive structural modifications, enabling the fine-tuning of their pharmacological profiles. This structural adaptability has led to the development of pyrazoline derivatives with potent and selective activities against various biological targets.

Key Therapeutic Areas:

• Oncology: Many pyrazoline derivatives have demonstrated significant cytotoxic effects against a range of cancer cell lines, including breast, colon, lung, and pancreatic cancer.[11][12][13] Their mechanisms often involve inducing apoptosis or arresting the cell cycle.[11]

• Neurodegenerative and Psychiatric Disorders: A prominent class of pyrazoline derivatives acts as potent and selective inhibitors of monoamine oxidase (MAO) enzymes, particularly MAO-A.[14][15] This makes them promising candidates for the development of new antidepressant and anti-Parkinsonian agents.[10][16][17]

• Inflammatory Diseases: Certain derivatives have shown considerable anti-inflammatory activity, often linked to the inhibition of cyclooxygenase (COX) enzymes.[18]

• Infectious Diseases: The pyrazoline scaffold is also a component of various agents with antibacterial and antifungal properties.[1][6]

Given this broad therapeutic potential, HTS is an indispensable tool for systematically exploring the vast chemical space of pyrazoline libraries to uncover new lead compounds.

The High-Throughput Screening Workflow: A Strategic Overview

HTS is a highly automated process that allows for the testing of tens of thousands to millions of compounds in a short period.[8][19] The success of an HTS campaign relies on a robust, miniaturized, and reproducible assay coupled with a disciplined workflow.

The general HTS workflow is a multi-stage process designed to efficiently identify and validate active compounds.

Caption: Workflow for compound library handling.

Best Practices:

• Storage: Master library stocks should be stored at -80°C in a desiccated environment. Working or intermediate copies can be stored at -20°C. [20]* Solvent: Use high-purity, anhydrous DMSO for stock solutions to prevent compound precipitation and degradation.

• Freeze-Thaw Cycles: Minimize freeze-thaw cycles of stock solutions, as this can compromise compound integrity. Prepare intermediate plates for routine use. [20]* Dispensing: For miniaturized formats (384- and 1536-well plates), use non-contact dispensing technologies like acoustic droplet ejection to ensure accuracy and precision at nanoliter volumes, reducing costs and waste. [21]

Detailed HTS Protocols

The following protocols are generalized models for primary screening. Scientist's Note: All steps should be performed using automated liquid handlers to ensure consistency and minimize human error. [22]

Protocol 1: Fluorescence-Based Screening for MAO-A Inhibitors

This protocol is designed for a 384-well plate format to identify pyrazoline derivatives that inhibit Monoamine Oxidase A (MAO-A).

Materials:

• Pyrazoline library (10 mM in DMSO)

• MAO-A enzyme (recombinant human)

• MAO-A substrate (e.g., p-tyramine)

• Horseradish Peroxidase (HRP)

• Amplex Red reagent

• Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 7.4)

• Positive Control: Moclobemide (known MAO-A inhibitor)

• Negative Control: DMSO

• Solid white 384-well assay plates

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each pyrazoline derivative from the library into the wells of the assay plate. Also, dispense positive and negative controls into dedicated columns.

  • Rationale: This results in a final compound concentration of 10 µM in a 50 µL assay volume. Acoustic dispensing is crucial for accuracy at this scale. [21]2. Enzyme Addition: Add 25 µL of MAO-A enzyme solution (diluted in assay buffer) to each well.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature.

  • Rationale: This step allows the compounds to bind to the enzyme before the substrate is introduced, which is critical for identifying competitive and non-competitive inhibitors.

• Reaction Initiation: Add 25 µL of the substrate/detection mix (containing p-tyramine, HRP, and Amplex Red in assay buffer) to all wells to start the reaction.

• Incubation: Incubate the plate for 60 minutes at 37°C, protected from light.

• Signal Detection: Read the fluorescence intensity on a plate reader (Excitation: 530-560 nm, Emission: ~590 nm).

Protocol 2: Luminescence-Based Cytotoxicity Screening

This protocol uses a commercially available ATP detection reagent (e.g., CellTiter-Glo®) to screen for pyrazolines with anticancer activity against a specific cell line (e.g., HepG-2). [11] Materials:

• Pyrazoline library (10 mM in DMSO)

• Cancer cell line (e.g., HepG-2)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Luminescent ATP Detection Reagent

• Positive Control: Doxorubicin (known cytotoxic agent)

• Negative Control: DMSO

• Solid white, tissue-culture treated 384-well assay plates

Procedure:

• Cell Seeding: Seed cells into the 384-well plates at a pre-determined optimal density (e.g., 2,500 cells/well) in 40 µL of culture medium. Incubate overnight at 37°C, 5% CO₂.

  • Rationale: An overnight incubation allows cells to adhere and enter a logarithmic growth phase, ensuring a consistent physiological state for the assay.

• Compound Addition: Add 100 nL of each pyrazoline derivative (and controls) to the wells.

  • Scientist's Note: This gives a final concentration of 20 µM in a 50 µL final volume, a common starting concentration for cytotoxicity screens.

• Incubation: Incubate the plates for 48 hours at 37°C, 5% CO₂.

  • Rationale: A 48- or 72-hour incubation is standard for assessing the effects of compounds on cell proliferation and viability.

• Reagent Addition: Equilibrate the plates and the ATP detection reagent to room temperature. Add 20 µL of the reagent to each well.

• Lysis and Signal Stabilization: Mix the plate on an orbital shaker for 2 minutes to induce cell lysis. Incubate for an additional 10 minutes at room temperature to stabilize the luminescent signal.

• Signal Detection: Read the luminescence on a plate reader.

Data Analysis, Hit Identification, and Confirmation

Raw data from the plate reader must be processed and normalized to identify statistically significant "hits." [23][24]

Caption: Data analysis pipeline for HTS campaigns.

Analysis Steps:

• Normalization: Raw data is converted to a more intuitive metric.

  • For inhibition assays: % Inhibition = 100 * (1 - (Sample - Pos_Control) / (Neg_Control - Pos_Control))

  • For cytotoxicity assays: % Viability = 100 * (Sample - Pos_Control) / (Neg_Control - Pos_Control)

• Hit Selection: A common method for hit selection is based on the Z-score, which measures how many standard deviations a compound's result is from the mean of the plate. [25]A threshold is set (e.g., Z-score < -3 for inhibitors/cytotoxic compounds) to identify primary hits.

• Hit Confirmation: Primary hits must be re-tested to eliminate false positives. [26]This is often done by re-sourcing the compound from the master stock and testing it again in the primary assay.

• Dose-Response Analysis: Confirmed hits are then tested across a range of concentrations (e.g., an 8-point titration) to determine their potency (IC₅₀ or EC₅₀). This step is crucial for prioritizing hits for further development. [24]

Troubleshooting Common HTS Issues

Even well-designed screens can encounter problems. Proactive monitoring of quality control metrics is essential for identifying and resolving issues quickly. [22][27]

Problem	Potential Cause(s)	Recommended Solution(s)
Low Z'-Factor (<0.5)	1. Reagent instability or degradation.2. Inconsistent liquid handling.3. Suboptimal assay conditions (incubation time, temperature).	1. Prepare fresh reagents daily; test reagent stability.2. Calibrate and validate liquid handlers.3. Re-optimize the assay parameters.
High Well-to-Well Variability	1. Inconsistent cell seeding.2. Compound precipitation.3. Edge effects in plates due to evaporation.	1. Ensure a homogenous cell suspension during seeding.2. Check compound solubility in assay buffer; lower final DMSO concentration if possible.3. Use plates with lids; ensure proper humidification in incubators.
Assay Drift	1. Reagent degradation over the course of the screen.2. Temperature fluctuations in the screening room or incubator.	1. Prepare smaller batches of reagents.2. Monitor and control environmental conditions. Use plate-based normalization methods.

| False Positives | 1. Compound autofluorescence.2. Pan-Assay Interference Compounds (PAINS).<[28]br>3. Compound aggregation. | 1. Pre-read plates after compound addition but before reagent addition to identify fluorescent compounds.2. Use computational filters to flag known PAINS substructures.3. Include a detergent (e.g., Triton X-100) in the assay buffer to mitigate aggregation. |

Conclusion

High-throughput screening of pyrazoline derivative libraries is a powerful strategy for identifying novel chemical matter for a wide array of therapeutic targets. The success of these campaigns hinges on the integration of robust assay biology, precision automation, rigorous compound management, and sophisticated data analysis. By following the principles and protocols outlined in this guide, researchers can effectively navigate the complexities of HTS to unlock the full therapeutic potential of the pyrazoline scaffold, accelerating the journey from a chemical library to a promising new drug candidate.

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Application Notes &amp; Protocols: Leveraging 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol for the Development of Novel Bioactive Molecules

Introduction: The Pyrazoline Scaffold as a Privileged Structure in Medicinal Chemistry

Pyrazolines, five-membered nitrogen-containing heterocyclic compounds, are recognized as a "privileged scaffold" in medicinal chemistry. Their remarkable structural stability and synthetic accessibility have made them a cornerstone in the development of a wide array of therapeutic agents. The 4,5-dihydro-1H-pyrazole, or 2-pyrazoline, is the most common and stable isomer and is found in numerous compounds with diverse pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antidepressant properties. The versatility of the pyrazoline ring allows for substitutions at various positions, enabling the fine-tuning of physicochemical properties and biological activity.

This guide focuses on the utility of a specific, functionalized pyrazoline building block: 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and its derivatives. The introduction of a hydroxyethyl group at the N1 position of the pyrazoline ring offers a reactive handle for further molecular elaboration, making it an invaluable synthon for creating novel and potent bioactive molecules. We will explore the synthesis of this scaffold and its subsequent derivatization to generate compounds with significant biological activity.

Core Synthesis Strategy: Accessing the 1-(2-Hydroxyethyl)pyrazoline Scaffold

The synthesis of 1-(2-hydroxyethyl)pyrazolines can be achieved through several strategic approaches. A common and effective method involves the N-alkylation of a pre-formed pyrazoline ring with a suitable 2-hydroxyethylating agent. Alternatively, one can start with 2-hydroxyethylhydrazine and react it with an α,β-unsaturated aldehyde or ketone.

A key synthetic route involves the reaction of substituted pyrazolines with ethylene chlorohydrin. This method provides a direct pathway to introduce the 2-hydroxyethyl moiety onto the N1 position of the pyrazoline ring. The general reaction scheme is depicted below:

Caption: General reaction scheme for the synthesis of 1-(2-hydroxyethyl)pyrazoline derivatives.

Application Protocol 1: Synthesis of 1-(2-Hydroxyethyl)-3-alkyl-5-dialkylaminomethyl Pyrazolines

This protocol is adapted from the work of Karayeva et al. and describes a robust method for the synthesis of N-(2-hydroxyethyl) substituted pyrazolines.

Objective: To synthesize 1-(2-hydroxyethyl)-3-alkyl-5-dialkylaminomethyl pyrazolines, which can serve as key intermediates for further derivatization.

Materials:

• 3-Alkyl-5-dialkylaminomethyl pyrazoline (1 equivalent)

• Ethylene chlorohydrin (1.2 equivalents)

• Benzene

• Potassium carbonate (K₂CO₃)

• Water

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the 3-alkyl-5-dialkylaminomethyl pyrazoline (1 eq.) in a minimal amount of benzene.

• Addition of Reagents: To the stirred solution, add ethylene chlorohydrin (1.2 eq.).

• Reaction: Heat the reaction mixture to reflux and maintain for 1 hour.

• Work-up:

  • After cooling to room temperature, add water to the reaction mixture.

  • Separate the organic layer using a separatory funnel.

  • Extract the aqueous layer with benzene.

  • Combine the organic layer and the benzene extract.

• Drying and Concentration: Dry the combined organic phase over anhydrous potassium carbonate (K₂CO₃). Filter and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain the pure 1-(2-hydroxyethyl)-3-alkyl-5-dialkylaminomethyl pyrazoline. The yields for these reactions are typically in the range of 69-71%.

Self-Validation: The structure and purity of the synthesized compounds can be confirmed by elemental analysis, IR, and ¹H NMR spectroscopy. The presence of the hydroxyl group can be identified by a characteristic broad peak in the IR spectrum and the corresponding signals in the ¹H NMR spectrum.

Application Protocol 2: Synthesis of Bioactive Ester Derivatives of 1-(2-Hydroxyethyl)pyrazolines

The hydroxyl group of the 1-(2-hydroxyethyl)pyrazoline scaffold is a versatile functional handle for creating libraries of new compounds through esterification. This protocol details the synthesis of ester derivatives with potential antimicrobial activity.

Objective: To synthesize 1-(2-acyloxyethyl)-3-alkyl-5-dialkylaminomethyl pyrazolines.

Materials:

• 1-(2-Hydroxyethyl)-3-alkyl-5-dialkylaminomethyl pyrazoline (1 equivalent)

• Carboxylic acid chloride (e.g., acetyl chloride, benzoyl chloride) (1 equivalent)

• Pyridine (1 equivalent)

• Benzene

• Potassium carbonate (K₂CO₃)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the 1-(2-hydroxyethyl)-3-alkyl-5-dialkylaminomethyl pyrazoline (1 eq.) in benzene.

• Addition of Reagents: Add an equimolar amount of the desired carboxylic acid chloride and pyridine to the solution.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Upon completion, wash the reaction mixture with water to remove pyridine hydrochloride.

  • Separate the organic layer.

  • Extract the aqueous layer with benzene.

  • Combine the organic layers.

• Drying and Concentration: Dry the combined organic phase over anhydrous K₂CO₃. Filter and remove the solvent under reduced pressure.

• Purification: The final ester product can be purified by vacuum distillation, with reported yields of 63-67%.

Caption: Workflow for the synthesis of bioactive ester derivatives.

Biological Activity and Structure-Activity Relationship (SAR)

The synthesized 1-(2-hydroxyethyl)pyrazoline derivatives and their corresponding esters have been shown to exhibit antimicrobial activity. This highlights the potential of this scaffold in the development of new anti-infective agents.

Data Summary: Physicochemical Properties of Synthesized Pyrazolines

Compound ID	R	R'	Yield (%) of Hydroxyethyl Derivative	Yield (%) of Acetyl Ester Derivative
2a	C₂H₅	C₂H₅	70	65
2b	C₃H₇	C₂H₅	71	67
2c	C₄H₉	C₂H₅	69	63

Data adapted from Karayeva et al.

The biological activity of these compounds is influenced by the nature of the substituents on the pyrazoline ring and the ester moiety. Structure-activity relationship (SAR) studies can be conducted by synthesizing a library of derivatives with varying alkyl and acyl groups to optimize the antimicrobial potency.

Conclusion and Future Perspectives

The 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol scaffold is a valuable and versatile building block for the synthesis of novel bioactive molecules. The presence of a reactive hydroxyl group allows for straightforward derivatization, leading to the generation of compound libraries with diverse pharmacological properties. The demonstrated antimicrobial activity of its ester derivatives underscores the potential of this scaffold in addressing the challenge of infectious diseases. Future research should focus on expanding the library of derivatives and exploring a wider range of biological targets to fully unlock the therapeutic potential of this promising chemical entity.

References

• Karayeva, A. R., Aliyev, A. G., Hajily, R. A., Rahimova, S. S., & Mammadov, B. A. (2014). SYNTHESIS AND REACTIONS OF 1-(2-HYDROXYETHYL) PYRAZOLINES. Processes of petrochemistry and oil-refining, 15(3), 140-144.

• Karayeva, A. R., Aliyev, A. G., Hajily, R. A., Rahimova, S. S., & Mammadov, B. A. (2014). SYNTHESIS AND REACTIONS OF 1-(2-HYDROXYETHYL) PYRAZOLINES. Processes of petrochemistry and oil-refining, 15(3), 140-144. Available at: [Link]

• Al-Ayed, A. S. (2011). Synthesis, spectroscopy and electrochemistry of new 3-(5-aryl-4,5-dihydro-1H-pyrazol-3-yl)-4-hydroxy-2H-chromene-2-one as a novel class of potential antibacterial and antioxidant derivatives. International Journal of Organic Chemistry, 1(3), 87-96.

• Bioactive pyrazolines. (2024). Bioactive pyrazolines. Available at: [Link]

• Pharmacological activities of pyrazolone derivatives. (2013). Journal of Applied Pharmaceutical Research, 1(1), 1-12. Available at: [Link]

• NOVEL SYNTHESIS OF BIOACTIVE PYRAZOLINE DERIVATIVES THROUGH REACTIVE CHALCONES. (2015). International Journal of Research in Pharmacy and Chemistry, 5(3), 484-488. Available at: [Link]

• Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents in HepG-2 Cell Line. (2017). Molecules, 22(7), 1146. Available at: [Link]

• Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. (2022). Molecules, 27(24), 8841. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). Molecules, 23(1), 134. Available at: [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research, 64(2), 1-10. Available at: [Link]

• Synthesis, in silico studies and biological screening of (E)-2-(3-(substitutedstyryl)-5-(substitutedphenyl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole derivatives as an anti-oxidant, anti-inflammatory and antimicrobial agents. (2022). Scientific Reports, 12(1), 20295. Available at: [Link]

• Synthesis and characterization of new 4,5- dihydropyrazol-1-yl derivatives. (2019). Synthetic Communications, 49(15), 1957-1970. Available at: [Link]

• 2-pyrazoline derivatives in neuropharmacology: Synthesis, ADME prediction, molecular docking and in vivo biological evaluation. (2017). Journal of Advanced Pharmaceutical Technology & Research, 8(4), 143-150. Available at: [Link]

• Pharmacological Activities of Pyrazoline Derivatives. (2015). International Journal of Pharmaceutical Sciences Review and Research, 33(2), 124-130. Available at: [Link]

• (PDF) PHARMACOLOGICAL ACTIVITIES OF PYRAZOLONE DERIVATIVES. (2015). Journal of Applied Pharmaceutical Research, 1(1). Available at: [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2022). Molecules, 27(19), 6296. Available at: [Link]

• Novel 2-(5-Aryl-4,5-Dihydropyrazol-1-yl)thiazol-4-One as EGFR Inhibitors: Synthesis, Biological Assessment and Molecular Docking Insights. (2022). Molecules, 27(10), 3217. Available at: [Link]

• Synthesis and structural characterization of novel pyrazoline derivatives. (2021). Gazi University Journal of Science Part B: Art, Humanities, Design and Planning, 11(2), 622-628. Available at: [Link]

• (PDF) Synthesis, In Vitro Evaluation, and Molecular Docking Studies of Novel Pyrazoline Derivatives as Promising Bioactive Molecules. (2025). Journal of Molecular Structure. Available at: [Link]

• Pyrazoline synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Reaction between acrolein and hydrazine. (2020). Chemistry Stack Exchange. Available at: [Link]

• Synthesis of 1-(2-hydroxyethyl)-3-[2-(2,2,2-trifluoroethyl)guanidino]pyrazole. (n.d.). Mol-Instincts.

Application Note &amp; Protocol: Assessing the Antimicrobial Activity of Pyrazoline Compounds

Abstract

Pyrazoline derivatives are a prominent class of five-membered heterocyclic compounds that have garnered substantial interest in medicinal chemistry for their wide spectrum of biological activities, including potent antimicrobial effects.[1][2] The rise of antimicrobial resistance necessitates standardized and reliable protocols for evaluating novel therapeutic agents.[1] This document provides a detailed, field-tested guide for researchers, scientists, and drug development professionals on the systematic assessment of the antimicrobial activity of pyrazoline compounds. It outlines a hierarchical testing strategy, beginning with qualitative screening using the agar disk diffusion method, followed by quantitative determination of the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) via the broth microdilution method. This protocol emphasizes scientific integrity, explains the causality behind experimental choices, and incorporates critical considerations for testing potentially hydrophobic compounds like pyrazolines.

Introduction and Scientific Principle

Pyrazoline derivatives exhibit antimicrobial properties through various mechanisms, including the inhibition of microbial enzymes, interference with DNA replication, and disruption of cellular membranes.[1] To accurately quantify this activity and determine whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills the organism), a multi-step approach is essential.

This protocol is grounded in the internationally recognized standards set by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[3][4]

• Agar Disk Diffusion: This is a preliminary, qualitative method to screen for antimicrobial activity. A filter paper disk impregnated with the test compound is placed on an agar plate inoculated with a microorganism. If the compound is active, it will diffuse into the agar and inhibit microbial growth, creating a clear "zone of inhibition" around the disk.[5][6] The size of this zone provides a preliminary indication of the compound's potency.

• Broth Microdilution (MIC): This is the gold-standard quantitative method for determining the Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[3][7] The assay is performed in a 96-well microtiter plate where the test compound is serially diluted and then inoculated with a standardized bacterial suspension.

• Subculture for MBC: Following the MIC test, the Minimum Bactericidal Concentration (MBC) is determined to assess whether the compound is bactericidal. The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[8][9][10] This is determined by subculturing the contents from the clear wells of the MIC plate onto fresh, antibiotic-free agar and observing for colony growth.

Critical Considerations for Pyrazoline Compounds

Synthetic heterocyclic compounds like pyrazolines are often hydrophobic, which presents specific challenges for antimicrobial testing in aqueous media.

• Solubility: Pyrazolines may have poor solubility in aqueous culture media. Dimethyl sulfoxide (DMSO) is a common solvent used to prepare stock solutions.[11] It is critical to ensure the final concentration of DMSO in the assay does not exceed a level that affects microbial growth (typically ≤1% v/v). A solvent toxicity control must always be included.

• Compound Stability: The stability of the pyrazoline derivative in the chosen solvent and culture medium under incubation conditions (e.g., 37°C for 18-24 hours) should be considered.

• Standardization: Adherence to standardized inoculum densities, media formulations (e.g., Cation-Adjusted Mueller-Hinton Broth), and incubation conditions is paramount for reproducibility and comparability of data.[12][13]

Overall Experimental Workflow

The assessment protocol follows a logical progression from qualitative screening to quantitative evaluation.

Caption: Hierarchical workflow for antimicrobial assessment of pyrazoline compounds.

Materials and Reagents

• Test Compounds: Synthesized pyrazoline derivatives.

• Control Antibiotics: e.g., Ciprofloxacin, Vancomycin (as appropriate for test organisms).

• Solvent: Sterile, cell culture grade Dimethyl Sulfoxide (DMSO).

• Media:

  • Mueller-Hinton Agar (MHA)

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Tryptic Soy Broth (TSB) or other appropriate growth medium for inoculum preparation.

• Microbial Strains:

  • Gram-positive: Staphylococcus aureus (e.g., ATCC 29213), Enterococcus faecalis (e.g., ATCC 29212).[12]

  • Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853).[12]

• Labware:

  • Sterile 96-well, flat-bottom microtiter plates.

  • Sterile petri dishes (100 mm).

  • Sterile filter paper disks (6 mm diameter).

  • Sterile serological pipettes, micropipettes, and tips.

  • Sterile micro-centrifuge tubes.

  • Incubator (35 ± 2°C).

  • Spectrophotometer or McFarland standards (0.5).

Detailed Experimental Protocols

Protocol 1: Agar Disk Diffusion Assay (Preliminary Screen)

This method provides a rapid qualitative assessment of antimicrobial activity.[5]

1. Inoculum Preparation: a. From a fresh (18-24 h) culture plate, select 3-5 isolated colonies of the test microorganism. b. Suspend the colonies in sterile saline or TSB. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

2. Plate Inoculation: a. Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension. b. Rotate the swab against the side of the tube to remove excess liquid. c. Swab the entire surface of a Mueller-Hinton Agar (MHA) plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure even coverage.

3. Disk Application: a. Prepare a stock solution of the pyrazoline compound in DMSO (e.g., 1 mg/mL). b. Aseptically apply a known volume (e.g., 10 µL) of the test compound solution onto a sterile 6 mm filter paper disk. c. Allow the solvent to evaporate completely in a sterile environment. d. Place the impregnated disk firmly onto the surface of the inoculated MHA plate. e. Include a positive control disk (standard antibiotic) and a negative control disk (DMSO only).

4. Incubation & Interpretation: a. Invert the plates and incubate at 35 ± 2°C for 18-24 hours. b. After incubation, measure the diameter of the zone of complete growth inhibition (in mm) around each disk. c. A zone of inhibition indicates that the compound has antimicrobial activity. The DMSO-only disk should show no zone.

Protocol 2: Broth Microdilution for MIC Determination

This protocol follows CLSI guidelines for determining the quantitative MIC of a test agent.[3][14]

Caption: Workflow for setting up a 96-well plate for MIC determination.

1. Preparation of Test Plate: a. Prepare a stock solution of the pyrazoline compound in DMSO at 100 times the highest desired final concentration. Dilute this 1:50 in CAMHB to get a working solution at 2x the highest concentration (this minimizes the final DMSO concentration). b. Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate. c. Add 100 µL of the 2x pyrazoline working solution to well 1. d. Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. e. Continue this serial transfer from well 2 to 3, and so on, down to well 10. f. After mixing well 10, discard 50 µL. Wells 1-10 now contain 50 µL of serially diluted compound. g. Controls:

• Well 11 (Growth Control): Add 50 µL of CAMHB. This well will receive the inoculum but no compound.
• Well 12 (Sterility Control): This well contains only 100 µL of CAMHB and receives no inoculum.

2. Inoculum Preparation and Addition: a. Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described previously. b. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells after inoculation. (This typically requires a 1:100 or 1:150 dilution of the standardized suspension). c. Add 50 µL of the final diluted inoculum to wells 1 through 11. Do not add inoculum to well 12. d. The final volume in wells 1-11 is now 100 µL.

3. Incubation and MIC Reading: a. Cover the plate and incubate at 35 ± 2°C for 18-24 hours. b. After incubation, visually inspect the plate. The Sterility Control (well 12) should be clear, and the Growth Control (well 11) should be turbid. c. The MIC is the lowest concentration of the pyrazoline compound (the first well from the bottom up) that shows no visible turbidity (i.e., is completely clear).[7]

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

This protocol is a direct continuation of the MIC assay.[8][10]

1. Subculturing from MIC Plate: a. Select the well corresponding to the MIC and at least two more concentrated wells (e.g., MIC, 2x MIC, 4x MIC). b. Mix the contents of each selected well thoroughly. c. Using a calibrated micropipette, plate a 10 µL aliquot from each of these wells onto a fresh MHA plate. Label each plate clearly. d. As a control, plate 10 µL from the Growth Control well onto a separate plate to confirm the initial inoculum was viable.

2. Incubation and MBC Reading: a. Incubate the MHA plates at 35 ± 2°C for 18-24 hours. b. After incubation, count the number of colonies (CFUs) on each plate. c. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[8][10] For example, if the initial inoculum was 5 x 10⁵ CFU/mL, a 99.9% reduction means ≤500 CFU/mL.

Data Presentation and Interpretation

Results should be summarized in a clear, tabular format. The MBC/MIC ratio is a key indicator of the compound's mode of action.

• Bactericidal: An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[15]

• Bacteriostatic: An MBC/MIC ratio of > 4 suggests the compound is bacteriostatic.

Table 1: Representative Data for Pyrazoline Compound 'PY-1'

Test Organism	ATCC Number	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
S. aureus	29213	8	16	2	Bactericidal
E. coli	25922	16	32	2	Bactericidal
P. aeruginosa	27853	32	>128	>4	Bacteriostatic
E. faecalis	29212	8	64	8	Bacteriostatic

(Disclaimer: The data presented above are for illustrative purposes only.)

Conclusion

This application note provides a robust and standardized framework for assessing the antimicrobial properties of novel pyrazoline compounds. By following a hierarchical approach from qualitative screening to quantitative MIC and MBC determination, researchers can generate reliable and reproducible data. Careful attention to controls, especially for compound solubility and solvent effects, is essential for ensuring the scientific validity of the results. The data generated from these protocols are critical for guiding further preclinical development and understanding the therapeutic potential of this promising class of heterocyclic compounds.

References

• Microbe Investigations. Minimum Bactericidal Concentration (MBC) Test. Available from: [Link]

• Microchem Laboratory. Minimum Bactericidal Concentration (MBC) Test. Available from: [Link]

• Creative Diagnostics. Minimum Bactericidal Concentration (MBC) Assay. Available from: [Link]

• Protocols.io. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available from: [Link]

• Espinel-Ingroff, A., et al. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Journal of Clinical Microbiology, 43(10), 5243-5246. Available from: [Link]

• Akil, M., et al. (2024). Pyrazoline-Based Molecules In Antimicrobial Research: A Systematic Review. Authorea Preprints. Available from: [Link]

• Espinel-Ingroff, A., et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(10), 5243-5246. Available from: [Link]

• CLSI. M45: Methods for Antimicrobial Dilution and Disk Susceptibility Testing of Infrequently Isolated or Fastidious Bacteria. 3rd ed. CLSI guideline M45. Clinical and Laboratory Standards Institute; 2015. Available from: [Link]

• ResearchGate. M02-A11: Performance Standards for Antimicrobial Disk Susceptibility Tests. Available from: [Link]

• CLSI. Performance Standards for Antimicrobial Disk and Dilution Susceptibility Tests for Bacteria Isolated From Animals; Approved Standard—Third Edition. CLSI document M31-A3. Clinical and Laboratory Standards Institute; 2008. Available from: [Link]

• CLSI. M02 | Performance Standards for Antimicrobial Disk Susceptibility Tests. Available from: [Link]

• CLSI. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Available from: [Link]

• European Society of Clinical Microbiology and Infectious Diseases (ESCMID). EUCAST. Available from: [Link]

• The European Committee on Antimicrobial Susceptibility Testing (EUCAST). EUCAST Home. Available from: [Link]

• EUCAST. Expert Rules. Available from: [Link]

• ResearchGate. M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Available from: [Link]

• EUCAST. Guidance Documents. Available from: [Link]

• Simões, M., et al. (2022). Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. Antibiotics, 11(11), 1593. Available from: [Link]

• EUCAST. Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. Available from: [Link]

• CLSI. M100 - Performance Standards for Antimicrobial Susceptibility Testing. Available from: [Link]

• MI - Microbiology. Broth Microdilution. Available from: [Link]

• Jain, S., et al. (2020). A review on pyrazoline derivatives as antimicrobial agent. International Journal of Pharmacy and Pharmaceutical Sciences, 12(6), 15-24. Available from: [Link]

• Yilmaz, I., et al. (2020). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. Pharmaceutical Chemistry Journal, 54, 706–711. Available from: [Link]

• Patel, R., et al. (2018). Antimicrobial Activity of Some Novel Pyrazoline Derivatives. Journal of Advanced Pharmacy Education and Research, 8(4), 1-6. Available from: [Link]

• Jyothi, M.V., et al. (2012). Synthesis and Antimicrobial activity Evaluation of some Novel Pyrazolines. Journal of Chemical and Pharmaceutical Research, 4(5), 2626-2630. Available from: [Link]

• Rico-Yuste, A., et al. (2021). Antibacterial activity testing methods for hydrophobic patterned surfaces. Scientific Reports, 11(1), 6649. Available from: [Link]

• Wang, Y., et al. (2021). Synthesis and Activity Evaluation of Some Pyrazole–Pyrazoline Derivatives as Dual Anti-Inflammatory and Antimicrobial Agents. Polycyclic Aromatic Compounds, 43(3), 2056-2072. Available from: [Link]

• Rico-Yuste, A., et al. (2021). Antibacterial activity testing methods for hydrophobic patterned surfaces. Scientific Reports, 11, 6649. Available from: [Link]

• Jain, S., et al. SYNTHESIS & BIOLOGICAL EVALUATION OF PYRAZOLINE DERIVATIVE AS ANTIOXIDANT AND ANTIMICROBIAL ACTIVITY. JETIR, 7(8). Available from: [Link]

• Rico-Yuste, A., et al. (2021). Antibacterial activity testing methods for hydrophobic patterned surfaces. Scientific Reports. Available from: [Link]

• Petrou, A., et al. (2023). Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. International Journal of Molecular Sciences, 24(6), 5244. Available from: [Link]

• Rico-Yuste, A., et al. (2021). Antibacterial activity testing methods for hydrophobic patterned surfaces. Scientific Reports, 11(1), 6649. Available from: [Link]

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• 15. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

Welcome to the technical support center for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. We provide in-depth, experience-based solutions to troubleshoot experimental issues, ensuring the integrity and success of your work.

Introduction: The Synthetic Pathway

The synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is typically achieved via a cyclocondensation reaction. The most common route involves the reaction of an α,β-unsaturated aldehyde, such as acrolein, with 2-hydroxyethylhydrazine.[1] This reaction proceeds through a Michael addition of the hydrazine to the unsaturated system, followed by an intramolecular cyclization to form the 4,5-dihydropyrazole (pyrazoline) ring.[2][3]

While conceptually straightforward, this synthesis is prone to several issues that can impact yield, purity, and reproducibility. This guide addresses these challenges in a practical, question-and-answer format.

Core Reaction Mechanism

The reaction follows a well-established pathway for pyrazoline formation from hydrazines and α,β-unsaturated carbonyls.[2][4]

• Hydrazone Formation (or Michael Addition): The reaction can initiate either by forming a hydrazone at the carbonyl group or through a direct aza-Michael addition of the hydrazine to the β-carbon of the double bond.[5][6][7]

• Cyclization: The intermediate undergoes a rapid intramolecular cyclization to form the stable five-membered dihydropyrazole ring.[3]

Below is a diagram illustrating the general synthetic workflow.

Caption: General workflow for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Troubleshooting Guide & FAQs

This section is structured to address the most common problems encountered during the synthesis.

Category 1: Low Yield & Incomplete Conversion

Q1: My reaction yield is consistently low (<40%). What are the primary causes?

Low yields are the most frequently reported issue and can stem from multiple sources. The most common culprit is the polymerization of the acrolein starting material.[8][9][10]

• Scientific Explanation: Acrolein is highly susceptible to polymerization, especially under basic conditions or when exposed to heat or light.[8][9][11] The hydrazine reactant is basic, which can catalyze this unwanted side reaction, consuming the acrolein before it can react to form the desired product.

• Troubleshooting Steps:

  • Temperature Control: Maintain a low reaction temperature (0-5 °C) during the addition of acrolein. This significantly reduces the rate of polymerization.

  • Slow, Controlled Addition: Add the acrolein dropwise to the solution of 2-hydroxyethylhydrazine over an extended period (e.g., 1-2 hours) with vigorous stirring. This keeps the instantaneous concentration of acrolein low, favoring the desired bimolecular reaction over polymerization.

  • Use of Inhibitors: Ensure your acrolein starting material contains a polymerization inhibitor like hydroquinone. If distilling acrolein before use, add a small amount of inhibitor to the collection flask.[9]

  • Solvent Choice: Performing the reaction in a protic solvent like ethanol can help to solvate the reactants and may moderate the reaction.

Q2: TLC or GC-MS analysis shows significant amounts of unreacted starting material even after extended reaction times. Why is the conversion incomplete?

Incomplete conversion, when not due to polymerization, often points to issues with reactant stability, stoichiometry, or reaction conditions.

• Scientific Explanation: 2-Hydroxyethylhydrazine can be sensitive to air oxidation. If the starting material has degraded, the effective stoichiometry of the reaction will be incorrect, leaving an excess of the acrolein partner. Alternatively, if the reaction temperature is too low, the activation energy for the cyclization step may not be reached, causing the reaction to stall.

• Troubleshooting Steps:

  • Verify Starting Material Quality: Use freshly opened or properly stored 2-hydroxyethylhydrazine. Its quality can be checked via titration or NMR if degradation is suspected.

  • Stoichiometric Precision: Carefully measure both reactants. A slight excess (1.05 to 1.1 equivalents) of the hydrazine can sometimes be used to ensure the complete consumption of the more volatile and polymerization-prone acrolein.

  • Optimize Reaction Temperature & Time: While the initial addition should be cold, allowing the reaction to slowly warm to room temperature and stir for several hours (4-24h) is often necessary for the cyclization to complete. Monitor the reaction by TLC or GC to determine the optimal reaction time.[12]

Category 2: Side Product Formation

Q3: My NMR spectrum shows a complex mixture of products, including unexpected isomers. What are the likely side reactions?

The primary side reaction besides polymerization is the formation of isomeric pyrazoline structures or oxidation to the aromatic pyrazole.

• Scientific Explanation:

  • Oxidation: The 4,5-dihydropyrazole (pyrazoline) product can be oxidized to the corresponding aromatic pyrazole, especially if the reaction is exposed to air for long periods at elevated temperatures or if oxidizing agents are present.[13] Pyrazoles are thermodynamically more stable due to their aromaticity.

  • Isomer Formation: While the reaction with acrolein is generally regioselective, using substituted α,β-unsaturated ketones can sometimes lead to the formation of regioisomers, depending on the electronic and steric influences of the substituents.[14]

• Troubleshooting Steps:

  • Inert Atmosphere: To prevent oxidation, conduct the reaction under an inert atmosphere of nitrogen or argon, especially if heating is required for the reaction to proceed.[13]

  • Purification: Careful purification is key. The desired product, being polar, is often amenable to column chromatography on silica gel. A gradient elution system (e.g., starting with dichloromethane and gradually adding methanol) can effectively separate the desired pyrazoline from less polar side products and the more polar oxidized pyrazole. Recrystallization from a suitable solvent system can also be effective.[15]

The following decision tree can help diagnose the cause of low product yield.

Caption: Troubleshooting workflow for diagnosing low product yield.

Category 3: Purification & Isolation Difficulties

Q4: The product is difficult to extract from the aqueous workup, and I have a low recovery after purification. How can I improve isolation?

The hydroxyethyl group makes the target molecule quite polar and water-soluble, which complicates standard liquid-liquid extraction with non-polar organic solvents.

• Scientific Explanation: The polarity of the product, due to the hydroxyl group and the nitrogen heterocycle, gives it significant solubility in water. During an aqueous workup, a substantial amount of the product can remain in the aqueous layer, leading to poor extraction efficiency with solvents like diethyl ether or hexane.

• Troubleshooting Steps:

  • Solvent Choice for Extraction: Use a more polar organic solvent for extraction, such as dichloromethane (DCM) or ethyl acetate. Perform multiple extractions (at least 3-5) to maximize recovery.

  • Salting Out: Before extraction, saturate the aqueous layer with sodium chloride (brine). This decreases the solubility of the organic product in the aqueous phase, driving it into the organic layer.

  • Avoid Aqueous Workup: If possible, after the reaction, neutralize the mixture with a base (e.g., solid sodium bicarbonate), filter off any salts, and concentrate the filtrate under reduced pressure. The crude oil can then be purified directly by vacuum distillation or column chromatography.

  • Purification by Distillation: The product is a liquid with a relatively high boiling point. Purification by vacuum distillation is often an effective method for obtaining high-purity material on a larger scale.

Detailed Experimental Protocol

This protocol provides a reliable starting point for the synthesis.

Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
2-Hydroxyethylhydrazine	76.10	7.61 g	0.10	1.0
Acrolein (inhibited)	56.06	6.17 g (7.3 mL)	0.11	1.1
Ethanol (Solvent)	-	100 mL	-	-

Procedure:

• Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer. Place the flask in an ice-water bath.

• Initial Charge: Add 2-hydroxyethylhydrazine (7.61 g, 0.10 mol) and ethanol (100 mL) to the flask. Begin stirring and cool the solution to 0-5 °C.

• Acrolein Addition: Add acrolein (6.17 g, 0.11 mol) to the dropping funnel. Add the acrolein dropwise to the stirred hydrazine solution over 1 hour, ensuring the internal temperature does not rise above 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Let the reaction stir for 12-16 hours.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) using a mobile phase of 10% Methanol in Dichloromethane.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove the ethanol.

  • Redissolve the resulting oil in 100 mL of dichloromethane.

  • Wash the organic layer with 50 mL of brine (saturated NaCl solution).

  • Separate the layers and dry the organic phase over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude product as an oil.

  • Purify the crude oil by vacuum distillation to obtain the final product.

References

• The mechanistic pathway for the formation of pyrazoline compounds by... ResearchGate. Available at: [Link]

• Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)... PubMed Central. Available at: [Link]

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. PMC - NIH. Available at: [Link]

• Polymerization of acrolein. Google Patents.

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• Mechanism of pyrazoline formation from the reactions of substituted hydrazines and Mannich bases. Journal of the Chemical Society C: Organic (RSC Publishing). Available at: [Link]

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• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. Paper Publications. Available at: [Link]

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• Polymerization of Acrolein by Imidazole. Journal of Macromolecular Science. Available at: [Link]

• Straightforward and Clean Ultrasound-Promoted Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)pyrimidines. ResearchGate. Available at: [Link]

• Synthesis and characterization of Pyrazoline derivatives. ResearchGate. Available at: [Link]

• Unexpected reactions of α,β-unsaturated esters with hydrazine hydrate. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Catalyst-free, aza-Michael polymerization of hydrazides: polymerizability, kinetics, and mechanistic origin of an α-effect. PMC - NIH. Available at: [Link]

• 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. MDPI. Available at: [Link]

• (PDF) Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3. ResearchGate. Available at: [Link]

• Synthesis and Crystal Structures of N-Substituted Pyrazolines. MDPI. Available at: [Link]

• Pyrazoline synthesis. Organic Chemistry Portal. Available at: [Link]

• (PDF) One-pot and multi-step syntheses of new 2-(4,5-dihydro-1H-pyrazol-1-yl) thiazole derivatives. ResearchGate. Available at: [Link]

• Method for purifying pyrazoles. Google Patents.

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Mesoporous SiO2-Al2O3: An Efficient Catalyst for Synthesis of 4,5-dihydro-1,3,5- triphenyl-1H-pyrazole. J. Chem. Lett. 2. Available at: [Link]

• Recent advances in the synthesis of pyrazoline derivatives from chalcones as potent pharmacological agents: A comprehensive review. ResearchGate. Available at: [Link]

• New N Substituted Pyrazoline Derivatives. Bartleby. Available at: [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. Available at: [Link]

• The addition of hydrazines to β‐perfluorinated dicarbonyl Michael acceptor. ResearchGate. Available at: [Link]

• Reaction between acrolein and hydrazine. Chemistry Stack Exchange. Available at: [Link]

• General method for the Michael addition of acyl hydrazides to α,β-unsaturated esters under solvent-free conditions. ResearchGate. Available at: [Link]

• Molecular Mechanisms of Acrolein Toxicity: Relevance to Human Disease. PubMed Central. Available at: [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available at: [Link]

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Technical Support Center: Optimization of Reaction Conditions for Pyrazoline Synthesis

Welcome to the Technical Support Center for Pyrazoline Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with one of the most versatile nitrogen-containing heterocycles. Pyrazolines are not just synthetic curiosities; they are core scaffolds in numerous pharmacologically active agents.[1][2][3]

The synthesis, while common, is nuanced. The classic approach involves the cyclocondensation of an α,β-unsaturated ketone (a chalcone) with a hydrazine derivative, but achieving high yields and purity requires careful optimization of multiple parameters.[1][4][5] This guide moves beyond simple protocols to explain the causality behind experimental choices, providing you with the knowledge to troubleshoot and optimize your reactions effectively.

Core Principles of Pyrazoline Synthesis Optimization

The successful synthesis of pyrazolines from chalcones hinges on managing the equilibrium and kinetics of a key reaction: the Michael addition of hydrazine followed by intramolecular cyclization and dehydration.[6][7] Optimization requires a systematic approach that considers the interplay between substrates, reagents, and reaction conditions.

Key Parameters for Optimization:

• Catalyst Selection: The choice between an acid or base catalyst is fundamental and dictates the reaction pathway.

• Solvent System: The solvent influences reactant solubility, reaction rate, and can even affect the stability of intermediates.[2]

• Temperature Control: Reaction temperature affects the rate of both the desired reaction and potential side reactions.

• Stoichiometry: The molar ratio of hydrazine to chalcone can impact yield and minimize side-product formation.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing the pyrazoline precursor, chalcone?

A1: The most robust and widely used method is the Claisen-Schmidt condensation .[5][8] This reaction involves the base-catalyzed condensation of an aryl ketone with an aryl aldehyde.[8] Sodium hydroxide (NaOH) or potassium hydroxide (KOH) in an alcoholic solvent like ethanol is the standard condition.[8] The reaction is typically run at room temperature and progress can be easily monitored by the formation of a precipitate or by Thin Layer Chromatography (TLC).[8]

Q2: Should I use an acid or a base to catalyze the final cyclization step to the pyrazoline?

A2: The choice depends on your substrate's stability and the type of hydrazine used.

• Acid Catalysis (e.g., Glacial Acetic Acid, Formic Acid): This is the most common method.[3][4] The acid protonates the carbonyl oxygen of the chalcone, activating it for nucleophilic attack by the hydrazine.[4] This method is generally effective for a wide range of substrates. A typical procedure involves refluxing the chalcone and hydrazine in ethanol with a catalytic amount of glacial acetic acid for 4-6 hours.[8]

• Base Catalysis (e.g., NaOH, Piperidine): Base catalysis is also effective, particularly in one-pot syntheses where the chalcone is generated in situ. The base deprotonates the hydrazine, increasing its nucleophilicity for the initial Michael addition. However, strong bases can sometimes promote side reactions.

Q3: What are the main differences between using hydrazine hydrate and a substituted hydrazine like phenylhydrazine?

A3: The primary difference is the substituent at the N1 position of the final pyrazoline ring.

• Hydrazine Hydrate (NH₂NH₂·H₂O): This reagent yields an N1-unsubstituted pyrazoline (an N-H bond). These products can sometimes be further acetylated or form other derivatives depending on the reaction conditions (e.g., if acetic acid is used as both catalyst and solvent).[1]

• Phenylhydrazine (PhNHNH₂): This results in an N1-phenyl substituted pyrazoline.[4] These derivatives are often more stable and crystalline than their N1-unsubstituted counterparts. Using phenylhydrazine hydrochloride salt is a common strategy to reduce side reactions.[5]

Troubleshooting Guide: From Low Yields to Purification Nightmares

This section addresses specific, practical problems encountered during pyrazoline synthesis in a direct question-and-answer format.

Issue 1: Low or No Product Yield

Q: My TLC shows unreacted chalcone even after refluxing for several hours. What's going wrong?

A: This points to insufficient activation or a sluggish reaction.

• Check Your Catalyst: Ensure you have added a sufficient amount of catalyst. For acid catalysis, a few drops of glacial acetic acid or a small molar percentage of a stronger acid is typical.[8] If the reaction is still slow, consider switching to a stronger acid catalyst like methanoic acid, but be mindful of potential side reactions.[2][3]

• Increase Temperature: While many reactions proceed at 75-80°C (reflux in ethanol), some sterically hindered or electronically deactivated substrates may require higher temperatures.[4] Consider switching to a higher-boiling solvent like 1,4-dioxane.[8]

• Solvent Choice: The reaction is often faster in polar protic solvents like ethanol or methanol, which can stabilize charged intermediates.[9] Ensure your chalcone is fully dissolved at the reaction temperature.

Q: My reaction seems to work, but the final isolated yield is below 50%. Where am I losing my product?

A: Low isolated yield is a common complaint, especially with conventional methods.[5] The cause can be multifaceted. The following workflow can help diagnose the issue.

Sources

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Technical Support Center: Synthesis of 1-Substituted Pyrazolines

Welcome to the technical support center for the synthesis of 1-substituted pyrazolines. This guide is designed for researchers, scientists, and professionals in drug development who are actively engaged in the synthesis of these important heterocyclic compounds. Here, we will address common challenges, with a focus on troubleshooting and preventing unwanted side reactions.

Introduction: The Synthetic Challenge

The synthesis of 1-substituted pyrazolines, commonly achieved through the condensation of α,β-unsaturated carbonyl compounds (like chalcones) with hydrazine derivatives, is a cornerstone reaction in medicinal chemistry. These compounds are precursors to a wide array of biologically active molecules. However, the seemingly straightforward nature of this reaction can be deceptive. Several competing reaction pathways can lead to the formation of undesirable side products, complicating purification and reducing the yield of the target molecule. This guide provides in-depth, experience-based solutions to these common synthetic hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is producing a significant amount of the corresponding pyrazole, not the pyrazoline I'm targeting. What's causing this and how can I prevent it?

This is a very common issue. The pyrazoline ring can be readily oxidized to the more stable aromatic pyrazole. This oxidation can occur under the reaction conditions, especially with prolonged heating or in the presence of an oxidizing agent.

Underlying Cause: The driving force for this side reaction is the formation of the highly stable aromatic pyrazole ring. The pyrazoline acts as an intermediate that can be dehydrogenated.

Troubleshooting Strategies:

• Reaction Time and Temperature: Minimize both. Over-refluxing is a frequent cause of pyrazole formation. Monitor the reaction closely by Thin Layer Chromatography (TLC) and stop it as soon as the starting material is consumed.

• Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen, which can promote oxidation.

• Choice of Oxidant (if applicable): If your subsequent step involves oxidation to the pyrazole, ensure that no oxidizing agents are inadvertently introduced in the pyrazoline synthesis step. Conversely, to favor pyrazole formation, a mild oxidant like bromine or simply heating in DMSO under an oxygen atmosphere can be employed after the initial pyrazoline formation.

Visualizing the Competing Pathways:

Caption: Desired pyrazoline synthesis versus the competing oxidation side reaction.

Q2: I'm observing the formation of aza-Michael adducts as a major byproduct. How can I favor the desired cyclization reaction?

The initial step in pyrazoline synthesis is often a Michael addition of the hydrazine to the α,β-unsaturated carbonyl compound. If the subsequent intramolecular cyclization is slow, the open-chain Michael adduct can accumulate or participate in other undesired reactions.

Underlying Cause: The formation of the aza-Michael adduct is a reversible process. The rate of the subsequent intramolecular cyclization to form the pyrazoline is crucial. Factors that hinder this cyclization, such as steric hindrance or unfavorable electronic effects, can lead to the accumulation of the Michael adduct.

Troubleshooting Strategies:

• Catalyst: The choice and amount of acid or base catalyst can significantly influence the reaction pathway. For instance, glacial acetic acid is commonly used to promote the cyclization step. Experiment with different catalysts (e.g., formic acid, propionic acid) to find the optimal conditions for your specific substrates.

• Solvent: The polarity of the solvent can affect the rate of both the Michael addition and the cyclization. Protic solvents like ethanol are often used and can facilitate the proton transfer steps involved in cyclization.

• Temperature: While high temperatures can lead to pyrazole formation (see Q1), insufficient heat may slow down the cyclization step. A careful optimization of the reaction temperature is necessary.

Table 1: Effect of Catalyst on Pyrazoline Synthesis

Catalyst	Typical Conditions	Expected Outcome	Reference
Glacial Acetic Acid	Reflux in ethanol	Promotes cyclization of the intermediate hydrazone.
Formic Acid	Reflux	Can be used as both solvent and catalyst.
Sodium Hydroxide	Room temperature or reflux in ethanol	Basic conditions can also facilitate the reaction.

Q3: My reaction is sluggish and gives a low yield, even after extended reaction times. What can I do to improve the reaction rate and conversion?

Low reactivity can be a frustrating problem, often stemming from the nature of the starting materials or suboptimal reaction conditions.

Underlying Cause: Steric hindrance on either the α,β-unsaturated carbonyl compound or the hydrazine derivative can significantly slow down the reaction. Electron-withdrawing groups on the carbonyl compound can make it a better Michael acceptor, while electron-donating groups on the hydrazine can increase its nucleophilicity.

Troubleshooting Strategies:

• Reaction Conditions: As discussed, optimizing the catalyst, solvent, and temperature is the first step.

• Microwave Irradiation: This technique can dramatically reduce reaction times and improve yields by efficiently heating the reaction mixture.

• Ultrasonic Irradiation: Sonication can also accelerate the reaction by creating localized high temperatures and pressures, leading to better mixing and increased reactivity.

• Reagent Purity: Ensure the purity of your starting materials, especially the hydrazine derivative, which can degrade over time.

Experimental Protocol: General Procedure for the Synthesis of 1-Substituted Pyrazolines

This protocol provides a general starting point. Optimization will be necessary for specific substrates.

• Reactant Preparation: In a round-bottom flask, dissolve the α,β-unsaturated carbonyl compound (1 equivalent) in a suitable solvent (e.g., ethanol, glacial acetic acid).

• Hydrazine Addition: Add the substituted hydrazine derivative (1 to 1.2 equivalents) to the solution. If using a salt of the hydrazine, a base may be required for neutralization.

• Catalyst Addition (if necessary): If not using an acidic solvent, add a catalytic amount of an acid (e.g., a few drops of glacial acetic acid).

• Reaction: Heat the mixture to reflux and monitor the progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water.

• Isolation: Collect the precipitated product by filtration, wash with cold water, and dry.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 1-substituted pyrazoline.

Q4: I am observing the formation of Schiff base hydrazones as a side product. How can I promote the formation of the pyrazoline ring?

The formation of a Schiff base hydrazone is a key intermediate step in many pyrazoline syntheses. However, if this intermediate is particularly stable or if the subsequent cyclization is hindered, it can be isolated as a side product.

Underlying Cause: The equilibrium between the hydrazone and the cyclized pyrazoline is influenced by the reaction conditions. Conditions that favor the intramolecular Michael addition are necessary to drive the reaction towards the desired product.

Troubleshooting Strategies:

• Acid Catalysis: As with Michael adducts, an acid catalyst is often crucial for promoting the cyclization of the hydrazone intermediate.

• Reaction Time and Temperature: Ensure the reaction is allowed to proceed for a sufficient duration and at an adequate temperature to allow for the cyclization to occur after the initial formation of the hydrazone.

Visualizing the Reaction Mechanism:

Caption: The reaction pathway from starting materials to the pyrazoline product.

Conclusion

The synthesis of 1-substituted pyrazolines is a versatile and valuable reaction in organic and medicinal chemistry. While side reactions can present challenges, a systematic approach to troubleshooting, based on a solid understanding of the underlying reaction mechanisms, can lead to successful outcomes. By carefully controlling reaction parameters such as temperature, reaction time, catalyst, and solvent, the formation of unwanted byproducts can be minimized, leading to higher yields and purer products.

References

• BenchChem. (n.d.). Troubleshooting guide for the scale-up synthesis of pyrazole compounds.
• Fun, H. K., et al. (2013). Synthesis and Crystal Structures of N-Substituted Pyrazolines. Molecules, 18(2), 2

Technical Support Center: Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

Welcome to the technical support center for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize this important synthetic transformation. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols based on established principles of pyrazoline chemistry.

Introduction to the Synthesis

The synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is most commonly achieved through the cyclocondensation reaction of 2-hydroxyethylhydrazine and acrolein. This reaction follows a well-established mechanism for pyrazoline formation, which involves two key steps:

• Hydrazone Formation: The nucleophilic nitrogen of 2-hydroxyethylhydrazine attacks the electrophilic carbonyl carbon of acrolein, followed by dehydration to form the corresponding hydrazone intermediate.

• Intramolecular Michael Addition: The remaining nucleophilic nitrogen of the hydrazine moiety then undergoes an intramolecular conjugate addition to the β-carbon of the α,β-unsaturated system, leading to the formation of the five-membered dihydropyrazole ring.[1]

While the reaction is straightforward in principle, achieving a high yield of a pure product can be challenging due to the reactivity of the starting materials and the potential for side reactions. This guide will address these challenges in detail.

Visualizing the Reaction Pathway

Caption: Reaction pathway for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the formation of the pyrazoline ring in this synthesis?

A1: The reaction proceeds through the formation of a hydrazone intermediate from the condensation of 2-hydroxyethylhydrazine and acrolein. This is followed by an intramolecular Michael addition, where the second nitrogen of the hydrazine attacks the β-carbon of the former acrolein moiety, leading to cyclization.[1]

Q2: Why is the purity of 2-hydroxyethylhydrazine critical for this reaction?

A2: 2-Hydroxyethylhydrazine is often synthesized from hydrazine hydrate and ethylene oxide.[2][3] This synthesis can lead to the formation of di- and tri-substituted byproducts such as 1,2-bis(β-hydroxyethyl) hydrazine and 1,1-bis(β-hydroxyethyl) hydrazine.[2][4] These impurities can react with acrolein, leading to the formation of undesired side products and complicating the purification of the desired 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Q3: What are the main safety concerns when working with acrolein and hydrazine derivatives?

A3: Acrolein is a highly toxic, flammable, and volatile α,β-unsaturated aldehyde that can readily polymerize.[5] Hydrazine and its derivatives are also toxic and potential carcinogens.[6] It is imperative to work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including gloves and safety glasses. Due to the exothermic nature of the reaction, proper temperature control is crucial to prevent runaway reactions.[1]

Q4: Can other α,β-unsaturated aldehydes or ketones be used in this reaction?

A4: Yes, the synthesis of pyrazolines from α,β-unsaturated carbonyl compounds and hydrazines is a general and widely used method.[7] The choice of the specific unsaturated carbonyl compound will determine the substitution pattern on the resulting pyrazoline ring.

Q5: What are some alternative methods for synthesizing 1-(2-hydroxyethyl)pyrazolines?

A5: An alternative approach involves the reaction of a pre-formed pyrazoline with ethylene chlorohydrin in the presence of a base like potassium hydroxide. This method has been reported to produce 1-(2-hydroxyethyl)pyrazolines in good yields (69-71%).[8] This can be a useful strategy if you are starting with a substituted pyrazoline and wish to introduce the 2-hydroxyethyl group.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Side reactions: Polymerization of acrolein, formation of by-products. 3. Loss during work-up: Product may be partially soluble in the aqueous phase.	1. Monitor the reaction by TLC or GC-MS to determine the optimal reaction time. A moderate increase in temperature may be beneficial, but be cautious of increased side reactions. 2. Control the rate of acrolein addition and maintain a low reaction temperature to minimize polymerization. Ensure the purity of 2-hydroxyethylhydrazine to avoid side reactions from related impurities. 3. After the initial extraction, perform additional extractions of the aqueous layer with a suitable organic solvent to maximize product recovery.
Formation of a Dark, Tarry Substance	1. Polymerization of acrolein: This is often catalyzed by heat, light, or impurities. 2. Decomposition of reactants or product: High reaction temperatures can lead to degradation.	1. Use freshly distilled acrolein. The reaction should be carried out in the dark or in a flask protected from light. Maintain a low reaction temperature, preferably by adding acrolein dropwise to a cooled solution of 2-hydroxyethylhydrazine. 2. Carefully control the reaction temperature, using an ice bath if necessary, especially during the addition of acrolein. The reaction is exothermic.[1]
Difficult Purification	1. Presence of multiple by-products: Impurities in the starting materials or side reactions during the synthesis can lead to a complex mixture. 2. Similar polarity of product and impurities: Co-elution during column chromatography can be an issue.	1. Ensure the purity of starting materials. Consider purifying the 2-hydroxyethylhydrazine by vacuum distillation before use. 2. If column chromatography is challenging, consider converting the product to a salt (e.g., by adding an acid like oxalic or phosphoric acid) to facilitate crystallization and separation from non-basic impurities. The free base can be regenerated after purification. Vacuum distillation of the final product is also a viable purification method.[8]
Inconsistent Results	1. Variability in reagent quality: The purity of acrolein and 2-hydroxyethylhydrazine can vary between batches. 2. Poor control of reaction parameters: Inconsistent temperature, stirring rate, or addition rate can lead to variable outcomes.	1. Use reagents from a reliable source and consider re-purifying them if inconsistencies are observed. 2. Standardize the experimental setup and procedure. Use a syringe pump for controlled addition of acrolein and a temperature-controlled bath to maintain a consistent reaction temperature. Ensure efficient stirring to maintain a homogeneous reaction mixture.

Experimental Protocols

Proposed Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

This protocol is a representative procedure based on the general principles of pyrazoline synthesis. Optimization may be required to achieve the best results.

Materials:

• 2-Hydroxyethylhydrazine (purified by vacuum distillation if necessary)

• Acrolein (freshly distilled)

• Ethanol (anhydrous)

• Sodium sulfate or magnesium sulfate (for drying)

• Appropriate deuterated solvent for NMR analysis

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-hydroxyethylhydrazine (1.0 eq) in anhydrous ethanol.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add freshly distilled acrolein (1.0 eq) dropwise to the cooled solution over a period of 30-60 minutes, ensuring the temperature does not rise above 10 °C. The reaction is exothermic.[1]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Data Presentation: Optimizing Reaction Conditions

The following table provides a hypothetical set of experiments to illustrate how one might optimize the reaction conditions. The goal is to maximize the yield of the desired product while minimizing the formation of by-products.

Entry	Solvent	Temperature (°C)	Acrolein Addition Time (min)	Yield (%)	Observations
1	Ethanol	0 → RT	60	65	Clean reaction, some starting material remains.
2	Methanol	0 → RT	60	62	Similar to ethanol.
3	Toluene	0 → RT	60	55	Slower reaction, requires longer time.
4	Ethanol	25	60	58	Increased side products, slight darkening of the reaction mixture.
5	Ethanol	0 → RT	15	60	More exothermic, some polymer formation observed.

Visualizing the Workflow

Caption: A typical experimental workflow for the synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

References

• Karayeva, A. R., Aliyev, A. G., Hajily, R. A., Rahimova, S. S., & Mammadov, B. A. (2018). Synthesis and Reactions of 1-(2-Hydroxyethyl) Pyrazolines. Processes of Petrochemistry and Oil Refining, 19(2), 140-145. [Link]

• Al-Ghamdi, A. M., El-Hiti, G. A., & Kariuki, B. M. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8847. [Link]

• Asghari, S., Ramezani, M., & Mahdavi, M. (2016). Synthesis of 4,5-dihydropyrazolyl-2H-indenediones by Aldol Condensation of Ninhydrin with 1H-pyrazol-5-ol. Journal of Chemical Research, 40(11), 664-666. [Link]

• Gümüş, M., Dişli, A., Yakan, M., Yiğitcan, S., & Koca, İ. (2018). One-pot and multi-step syntheses of new 2-(4,5-dihydro-1H-pyrazol-1-yl) thiazole derivatives. Organic Communications, 11(2), 94-106. [Link]

• Çelik, H. (2021). Synthesis and structural characterization of novel pyrazoline derivatives. Gazi University Journal of Science, 34(2), 622-628. [Link]

• Patel, K. D., Prajapati, S. M., & Patel, H. D. (2013). Synthesis and characterization of 2-pyrazoline derivatives. Der Pharma Chemica, 5(6), 135-141. [Link]

• Pundir, K., & Kumar, S. (2015). Synthesis and characterization of Pyrazoline derivatives. Journal of Integrative Science and Technology, 3(2), 39-41. [Link]

• Pramanik, S., & Ghorai, P. (2018). Synthesis and Characterization of 2-Pyrazoline Derivatives. Pramana Research Journal, 8(7), 1-7. [Link]

• Ju, Y., & Varma, R. S. (2006). A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium. The Journal of Organic Chemistry, 71(1), 135-141. [Link]

• Zhang, X., et al. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 29(8), 1779. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazolines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Retrieved from [Link]

• Ma, H., Yao, C., Jiao, F., Zhao, S., Zhao, Y., & Chen, G. (2024). Continuous flow synthesis of β-hydroxyethyl hydrazine in microreactors: process behavior and impurity formation mechanism. Reaction Chemistry & Engineering, 9(6), 1625-1634. [Link]

• Gever, G., & O'Keefe, C. J. (1953). U.S. Patent No. 2,660,607. Washington, DC: U.S.

• Goutelle, A. S., et al. (2009). Kinetic studies of hydrazine and 2-hydroxyethylhydrazine alkylation by 2-chloroethanol: Influence of a strong base in the medium. International Journal of Chemical Kinetics, 41(6), 382-393. [Link]

• Schickh, O. V., et al. (1984). U.S. Patent No. 4,434,292. Washington, DC: U.S.

• European Commission, Joint Research Centre. (2012). Elementary Flow Data set: 2-hydroxyethylhydrazine (en). [Link]

• Palmer, B. D. (2011). U.S.
• Zeun, R., et al. (2011).

• Kumamoto, J. (1970). The conversion of 2-hydroxyethylhydrazine to ethylene. Plant Physiology, 46(5), 785-786. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8017, 2-Hydrazinoethanol. Retrieved from [Link]

• Stevens, A. J., et al. (2008). Michael addition of acrolein to lysinyl and N-terminal residues of a model peptide: targets for cytoprotective hydrazino drugs. Journal of Mass Spectrometry, 43(1), 89-98. [Link]

• Burcham, P. C., & Pyke, S. M. (2006). Hydralazine inhibits rapid acrolein-induced protein oligomerization: role of aldehyde scavenging and adduct trapping in cross-link blocking and cytoprotection. Molecular Pharmacology, 69(4), 1071-1081. [Link]

• El-Faham, A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8847. [Link]

• Mamedov, V. A., et al. (2021). α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Application. Molecules, 26(14), 4268. [Link]

• Kumamoto, J. (1970). The Conversion of 2-Hydroxyethylhydrazine to Ethylene. Plant Physiology, 46(5), 785–786. [Link]

• Praceka, M. S., et al. (2021). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Journal of Advanced Pharmaceutical Technology & Research, 12(4), 321–326. [Link]

• Stevens, J. F., & Maier, C. S. (2008). Acrolein: sources, metabolism, and biomolecular interactions relevant to human health and disease. Molecular Nutrition & Food Research, 52(1), 7–25. [Link]

• Dringer, R., et al. (1990).

• Hoz, A., et al. (2021). The mechanism of the reaction of hydrazines with α,β-unsaturated carbonyl compounds to afford hydrazones and 2-pyrazolines (4,5-dihydro-1H-pyrazoles): Experimental and theoretical results. Molecules, 26(11), 3183. [Link]

Sources

• 1. US4434292A - Process for the preparation of pyrazole - Google Patents [patents.google.com]
• 2. Continuous flow synthesis of β-hydroxyethyl hydrazine in microreactors: process behavior and impurity formation mechanism - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. US2660607A - Process of making 2-hydroxyethylhydrazine - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. mail.ppor.az [mail.ppor.az]
• 8. [PDF] The conversion of 2-hydroxyethylhydrazine to ethylene. | Semantic Scholar [semanticscholar.org]

Stability issues of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol under different conditions

Welcome to the technical support guide for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting advice regarding the stability of this compound. Our goal is to explain the causality behind potential issues and offer robust, self-validating protocols to ensure the integrity of your experiments.

Overview of Stability Profile

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, like many pyrazoline derivatives, possesses a non-aromatic, five-membered di-nitrogen ring.[1] The stability of this heterocyclic core is a critical factor for its reliable use in experimental settings. The primary vulnerability of the 4,5-dihydro-1H-pyrazole (2-pyrazoline) ring system is its susceptibility to oxidation, which converts it into the more thermodynamically stable aromatic pyrazole ring.[2][3][4] This conversion is an irreversible process that fundamentally alters the molecule's structure, properties, and biological activity. Factors such as atmospheric oxygen, light exposure, elevated temperatures, and pH can influence the rate of this degradation.[2][3][5]

This guide will walk you through identifying, troubleshooting, and preventing common stability issues.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the handling, storage, and use of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Question 1: My solution of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol has developed a yellow or brownish tint over time. What is the cause?

Answer: This is a classic indicator of oxidative degradation. The pyrazoline ring has likely been oxidized to its corresponding aromatic pyrazole derivative, 2-(1H-pyrazol-1-yl)ethanol.

• Causality: The 2-pyrazoline ring is a non-aromatic heterocycle. It readily undergoes oxidation to achieve a more stable, aromatic pyrazole state.[4] This process involves the loss of two hydrogen atoms from the heterocyclic ring (C4 and C5). The resulting conjugated system often imparts a yellowish or brownish color to the sample, which is a common observation for the oxidation of pyrazoline derivatives.[2] This oxidation can be initiated by atmospheric oxygen and is often accelerated by exposure to light and/or heat.

• Troubleshooting Steps:

  • Verify Degradation: Analyze a small aliquot of the discolored solution using LC-MS. The primary degradation product, 2-(1H-pyrazol-1-yl)ethanol, will have a molecular weight that is 2.016 Da less than the parent compound (due to the loss of two hydrogen atoms).

  • Prevent Recurrence:

    • Inert Atmosphere: When preparing and storing solutions, use solvents that have been de-gassed by sparging with an inert gas like argon or nitrogen. Store the solution under an inert atmosphere.[2]

    • Light Protection: Store both the neat compound and its solutions in amber vials or wrap containers with aluminum foil to protect them from light.[2] Pyrazolines are known to be photoactive.[3][5]

    • Temperature Control: Store stock solutions at 2-8°C or, for long-term storage, at -20°C or below, depending on the solvent.[2][6]

Question 2: I am observing a new peak in my HPLC chromatogram that grows over time, while my main compound peak decreases. How can I identify this new peak?

Answer: The new peak is almost certainly the oxidized pyrazole analog. The workflow below provides a systematic approach to confirm its identity.

• Causality: Chromatographic methods are highly sensitive for detecting changes in sample purity.[7] As 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol degrades, its concentration decreases, and the concentration of the degradation product(s) increases, which is directly visualized in the chromatogram. The most probable degradation product is more polar and may have a different retention time.

• Identification Workflow:

  • LC-MS Analysis: Determine the mass of the new peak. As mentioned, a mass difference of -2 Da strongly suggests oxidation to the pyrazole.

  • Forced Degradation Study: To definitively confirm the degradation pathway, perform a forced degradation study (see Protocol 2). Intentionally exposing the compound to an oxidizing agent (e.g., hydrogen peroxide) should rapidly generate the same new peak, providing a reference standard for your unknown impurity.[3]

  • NMR Spectroscopy: If the degradant can be isolated in sufficient quantity, ¹H NMR spectroscopy will confirm the structural change. You would expect to see the disappearance of the aliphatic protons on the pyrazoline ring and the appearance of aromatic protons corresponding to the pyrazole ring.

Mandatory Visualization: Troubleshooting Workflow

Caption: The primary oxidative degradation pathway of the compound.

References

Sources

• 1. Heterocyclic compound - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
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• 4. Electrochemically enabled oxidative aromatization of pyrazolines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00671A [pubs.rsc.org]
• 5. Unveiling a versatile heterocycle: pyrazoline – a review - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08939B [pubs.rsc.org]
• 6. angenechemical.com [angenechemical.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Purification of Pyrazoline Derivatives

Welcome to the technical support center for the purification of pyrazoline derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these versatile heterocyclic compounds. Drawing from established chemical principles and extensive laboratory experience, this resource provides in-depth troubleshooting guides and frequently asked questions to navigate the common hurdles in pyrazoline purification.

Introduction: The Purification Challenge

Pyrazoline derivatives, a class of five-membered heterocyclic compounds, are of significant interest in medicinal chemistry due to their wide spectrum of biological activities.[1][2] The most common synthetic route involves the cyclocondensation of α,β-unsaturated ketones (chalcones) with hydrazine derivatives.[3] While the synthesis may be straightforward, the purification of the resulting pyrazoline product is often a significant challenge.

The inherent basicity of the pyrazoline ring, coupled with the potential for side reactions and the presence of closely related impurities, necessitates a carefully considered purification strategy.[2] This guide will equip you with the knowledge to diagnose common issues and implement effective solutions.

Troubleshooting Guide: Common Purification Problems

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Crystallization & Product Isolation

Question 1: My pyrazoline derivative has "oiled out" during crystallization instead of forming a solid. What's happening and how can I fix it?

Answer:

"Oiling out" is a common problem that occurs when a compound precipitates from the solution at a temperature above its melting point. This results in a liquid phase (the oil) instead of solid crystals. Here’s a breakdown of the causes and solutions:

• Causality: The high concentration of the solute in the hot solvent can lead to its saturation point being reached at a temperature where the pyrazoline derivative is still molten. Rapid cooling exacerbates this issue.

• Troubleshooting & Optimization:

  • Increase Solvent Volume: Add more of the "good" (dissolving) solvent to the hot solution to lower the saturation temperature. This allows crystallization to initiate at a temperature below your compound's melting point.

  • Slow Down Cooling: Ensure the solution cools as slowly as possible. An insulated container (like a Dewar flask) or leaving the flask on the warm hotplate (turned off) can promote gradual cooling and prevent rapid precipitation as an oil.

  • Change the Solvent System: Experiment with different solvent or solvent/anti-solvent combinations. A solvent with a lower boiling point might be beneficial.

  • Use a Seed Crystal: If you have a small amount of the pure, solid material, adding a "seed crystal" to the cooled, supersaturated solution can provide a nucleation site and induce crystallization.[4]

Question 2: I've let my solution cool, but no crystals have formed. What should I do to induce crystallization?

Answer:

The failure of a supersaturated solution to crystallize is a common occurrence. Here are several techniques to initiate crystal formation:

• Scratch the Flask: Use a glass stirring rod to gently scratch the inside surface of the flask at the liquid-air interface. The microscopic scratches on the glass provide nucleation sites for crystal growth.[5]

• Add a Seed Crystal: As mentioned previously, introducing a tiny crystal of your pure compound can be a very effective way to start the crystallization process.[4]

• Reduce Solvent Volume: It's possible that you have too much solvent, and your solution is not actually supersaturated at the lower temperature. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Lower the Temperature: If cooling to room temperature is unsuccessful, try cooling the flask in an ice-water bath. For even lower temperatures, a salt-ice bath can be used.[4]

Question 3: My final product is a sticky solid or a thick oil that is difficult to handle. How can I solidify it?

Answer:

This is a frequent challenge with pyrazoline derivatives that have lower melting points or are amorphous.

• Trituration: This technique involves repeatedly "washing" the oil or sticky solid with a solvent in which your compound is insoluble (or sparingly soluble), but the impurities are soluble.

  • Protocol: Add a small amount of a non-polar solvent like hexane or diethyl ether to your product. Use a spatula or glass rod to break up and stir the material in the solvent. The goal is to wash away soluble impurities and potentially induce crystallization of your product. Decant the solvent and repeat the process several times.

• Solvent-Induced Precipitation: Dissolve the oil in a minimal amount of a good solvent (e.g., dichloromethane or ethyl acetate). Then, slowly add a poor solvent (an "anti-solvent") like hexane while stirring vigorously. The pyrazoline may precipitate out as a solid.

Chromatographic Purification

Question 4: I'm trying to purify my basic pyrazoline derivative using silica gel column chromatography, but the compound is streaking and the separation is poor. Why is this happening?

Answer:

This is a classic problem when purifying basic compounds, especially nitrogen-containing heterocycles, on standard silica gel.

• Causality: Silica gel is slightly acidic due to the presence of silanol (Si-OH) groups on its surface. These acidic sites can interact strongly with your basic pyrazoline, leading to irreversible adsorption or significant tailing (streaking) on the column.[6]

• Troubleshooting & Optimization:

  • Deactivate the Silica Gel: You can neutralize the acidic sites on the silica gel by adding a small amount of a base to your eluent system.

    • Protocol: A common practice is to add 0.5-1% triethylamine to your chosen solvent system (e.g., hexane/ethyl acetate).[7] It is crucial to use this modified eluent for preparing the slurry, packing the column, and running the chromatography.

  • Use a Different Stationary Phase: If deactivation is insufficient, consider using a more inert stationary phase like neutral alumina.[6]

  • Reversed-Phase Chromatography: For very polar pyrazolines, reversed-phase silica gel (like C18) can be an effective alternative. In this case, you would use a polar solvent system (e.g., water/acetonitrile or water/methanol).

Visualizing the Purification Workflow

The following diagram outlines a decision-making process for purifying a crude pyrazoline product.

Caption: A decision tree for pyrazoline purification.

Frequently Asked Questions (FAQs)

Q1: How can I remove unreacted chalcone starting material from my pyrazoline product?

A1: Unreacted chalcone is a common impurity. Since chalcones are typically less polar than the corresponding pyrazolines, they can usually be separated by:

• Column Chromatography: The chalcone will elute before the pyrazoline in a normal-phase silica gel column. A solvent system like hexane/ethyl acetate is a good starting point for developing your separation method.

• Recrystallization: If you can find a solvent system where the chalcone is significantly more soluble than the pyrazoline, recrystallization can be effective. This often requires some screening of different solvents.

Q2: I suspect my pyrazoline has oxidized to the corresponding pyrazole. How can I confirm this and separate them?

A2: Pyrazolines can be oxidized to the more thermodynamically stable aromatic pyrazoles, especially if exposed to air and certain reagents over time.[8][9]

• Confirmation:

  • 1H NMR: The most definitive way is to look at the 1H NMR spectrum. Pyrazolines will show characteristic signals for the aliphatic protons on the 5-membered ring, often as a distinct ABX system of doublet of doublets.[10] The corresponding pyrazole will lack these signals and instead show a characteristic aromatic proton signal from the pyrazole ring.

  • TLC: The pyrazole is typically more polar than the pyrazoline and will have a lower Rf value on a silica gel TLC plate.

• Separation: Separation is best achieved using silica gel column chromatography. Careful selection of the eluent is necessary to get good separation between the two spots.

Q3: What are the best general-purpose solvent systems for column chromatography and recrystallization of pyrazoline derivatives?

A3: The optimal solvent depends on the specific substituents on your pyrazoline derivative. However, here are some commonly used and effective systems:

Table 1: Common Solvent Systems for Pyrazoline Purification

Purification Method	Solvent System (starting point)	Polarity	Notes
Recrystallization	Ethanol or Ethanol/Water	Polar	A very common and effective choice for many pyrazolines.[3][11]
Toluene	Non-polar	Good for less polar derivatives.[11]
Acetone	Polar aprotic	Another good general-purpose solvent.[11]
Column Chromatography	Hexane / Ethyl Acetate	Variable	A standard system; increase ethyl acetate to increase polarity.
Dichloromethane / Methanol	Variable	Good for more polar pyrazolines.
Toluene / Methanol	Variable	Can provide different selectivity.[12]

Q4: My pyrazoline derivative seems to be unstable and degrades during purification. What precautions should I take?

A4: Pyrazoline stability can be a concern. Forced degradation studies have shown that they can be susceptible to hydrolysis, oxidation, and photodegradation.[11]

• Avoid Strong Acids and Bases: Unless you are intentionally performing an acid-base extraction, it is best to maintain neutral conditions during workup and purification.[11]

• Minimize Heat and Light Exposure: Avoid prolonged heating during recrystallization. Protect your compound from direct light, especially if it is colored, by wrapping flasks in aluminum foil.

• Work Quickly: Purify the compound as soon as possible after the reaction is complete to minimize the chance of degradation.

Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Column Chromatography

This protocol describes how to neutralize the acidic sites on silica gel for the purification of basic pyrazoline derivatives.[7]

• Prepare the Eluent: Choose an appropriate solvent system based on TLC analysis (e.g., 80:20 hexane:ethyl acetate). To this solvent system, add 1% triethylamine (Et3N) by volume.

• Prepare the Slurry: In a beaker, add the required amount of silica gel. Pour the triethylamine-containing eluent into the beaker and stir to create a uniform slurry.

• Pack the Column: Pour the slurry into your chromatography column and allow the silica to settle, draining the excess solvent until it is level with the top of the silica bed.

• Equilibrate the Column: Before loading your sample, flush the packed column with at least two column volumes of the triethylamine-containing eluent. This ensures the entire silica bed is neutralized.

• Load and Elute: Load your crude pyrazoline (dissolved in a minimum amount of the eluent or adsorbed onto a small amount of silica) onto the column. Elute the column with the triethylamine-containing solvent system, collecting fractions as usual.

References

• Herfindo, N., et al. (2021). Synthesis, Antiproliferative Activity and Molecular Docking Studies of 1,3,5-Triaryl Pyrazole Compound as Estrogen α Receptor Inhibitor Targeting MCF-7 Cells Line. ResearchGate. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. Available at: [Link]

• Lellek, V., et al. (2018). One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions. In situ oxidation employing bromine afforded a wide variety of pyrazoles in very good yields. Synlett, 29, 1071-1075. Available at: [Link]

• Nichols, L. (2020). 3.5: Inducing Recrystallization. Chemistry LibreTexts. Available at: [Link]

• University of Florida, Center for X-ray Crystallography. (2015). Crystal Growing Tips. Available at: [Link]

• Quora. (2017). What should I do if crystallisation does not occur?. Available at: [Link]

• wikiHow. (2024). 9 Ways to Crystallize Organic Compounds. Available at: [Link]

• Schmittel, M., et al. (2023). Electrochemically enabled oxidative aromatization of pyrazolines. Organic & Biomolecular Chemistry. DOI:10.1039/D3OB00671A. Available at: [Link]

• University of Potsdam. (n.d.). Advice for Crystallization. Available at: [Link]

• Trilleras, J., et al. (2018). Syntheses, experimental and theoretical studies on absorption/emission properties of pyrazoline-containing aryl/methoxynaphthyl substituents. Journal of the Brazilian Chemical Society, 29, 1210–1217. Available at: [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Available at: [Link]

• Kumaraswamy, D., & Prashanth, D. (2014). SYNTHESIS AND EVALUATION OF PYRAZOLINE DERIVATIVES AS ANTIBACTERIAL AGENTS. International Journal of Pharmacy and Biological Sciences, 4(2), 84-89. Available at: [Link]

• Sobhi, H. R., et al. (2008). Extraction and determination of 2-pyrazoline derivatives using liquid phase microextraction based on solidification of floating organic drop. Journal of Pharmaceutical and Biomedical Analysis, 48(4), 1059-63. DOI: 10.1016/j.jpba.2008.08.006. Available at: [Link]

• Celik, H. (2021). Synthesis and structural characterization of novel pyrazoline derivatives. Gazi University Journal of Science, 11(2), 622-628. Available at: [Link]

• Singh, K., et al. (2015). Synthesis and characterization of Pyrazoline derivatives. ResearchGate. Available at: [Link]

• Celik, H. (2021). Synthesis and structural characterization of novel pyrazoline derivatives. DergiPark. Available at: [Link]

• Singh, N., & Singh, P. (2011). A review on pyrazoline derivatives of pharmaceutical and biological importance. International Journal of Pharmaceutical Sciences and Research, 2(10), 2571. Available at: [Link]

• Al-Jibouri, M. N. (2022). The Utilities of Pyrazolines Encouraged Synthesis of a New Pyrazoline Derivative via Ring Closure of Chalcone, for Optimistic New Ligand as Antibacterial Agent. Al-Mustansiriyah Journal of Science, 33(1), 21-31. Available at: [Link]

• Kashyap, K., et al. (2021). A Review on Synthesis of Novel Pyrazoline Derivatives as Antimicrobial Agents. International Journal of Pharmaceutical and Phytopharmacological Research, 21(2), 69-99. Available at: [Link]

• Laabaissi, T., et al. (2019). Pyrazoline derivatives as possible corrosion inhibitors for mild steel in acidic media: A combined experimental and theoretical approach. Cogent Chemistry, 5(1). Available at: [Link]

• Dash, B., & Karim, A. (2021). PYRAZOLINE HETEROCYCLIC: A REVIEW. International Journal of Pharmaceutical Sciences and Research, 12(5), 2570-2583. Available at: [Link]

• MedCrave online. (2016). Forced Degradation Studies. Available at: [Link]

• Google Patents. (n.d.). DE102009060150A1 - Process for the purification of pyrazoles.

• Sridhar, S. K., et al. (2012). Recent advances in the therapeutic applications of pyrazolines. Expert Opinion on Therapeutic Patents, 22(5), 471-495. Available at: [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Available at: [Link]

• Singh, R., & Rehman, Z. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 2(3), 159-168. Available at: [Link]

• Alsante, K. M., et al. (2007). Overview Of Degradation Studies For Pharmaceutical Drug Candidates. Pharmaceutical Technology, 31(6), 48. Available at: [Link]

• Chemistry LibreTexts. (2020). 3.5: Inducing Recrystallization. Available at: [Link]

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Technical Support Center: Troubleshooting Low Yields in Claisen-Schmidt Condensation for Pyrazoline Precursors

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Claisen-Schmidt condensation, a critical step in the synthesis of chalcones, which are key precursors for pyrazoline derivatives.[1][2] This resource provides in-depth troubleshooting strategies and answers to frequently asked questions to help you optimize your reaction yields and obtain high-purity products.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the Claisen-Schmidt condensation.

Q1: What is the fundamental principle of the Claisen-Schmidt condensation?

A1: The Claisen-Schmidt condensation is a crossed aldol condensation between an aromatic aldehyde (lacking α-hydrogens) and a ketone or aldehyde that possesses α-hydrogens.[3][4] The reaction is typically catalyzed by a base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), in a protic solvent like ethanol.[3][5] The key to its success lies in the aromatic aldehyde's inability to self-condense, ensuring it acts solely as the electrophile.[3] The reaction proceeds through the formation of a β-hydroxy carbonyl intermediate, which readily dehydrates to yield the α,β-unsaturated ketone, commonly known as a chalcone.[6]

Q2: My reaction is not proceeding to completion. What are the likely causes?

A2: Incomplete reactions can stem from several factors. Insufficient catalyst, suboptimal temperature, or incorrect stoichiometry are common culprits.[7] Monitoring the reaction progress via Thin Layer Chromatography (TLC) is crucial to determine if the starting materials are being consumed.[7] Additionally, the quality of your reagents is paramount; impurities can significantly hinder the reaction.[8]

Q3: Why has my reaction mixture turned dark or formed a tar-like substance?

A3: The formation of dark, tarry substances often indicates polymerization or decomposition of the starting materials or product.[7] This is typically a consequence of overly harsh reaction conditions, such as excessively high temperatures or a high concentration of a strong base.[7] Aldehydes are particularly susceptible to polymerization under such conditions.[7]

Q4: I'm observing multiple spots on my TLC plate. What are the potential side products?

A4: The presence of multiple spots on a TLC plate suggests the formation of side products. Common side reactions include:

• Self-condensation of the ketone: If the ketone is highly enolizable, it can react with itself.[8]

• Cannizzaro reaction: Under strongly basic conditions, aromatic aldehydes can undergo disproportionation to form an alcohol and a carboxylic acid.[3]

• Formation of di-condensation products: If the ketone has α-hydrogens on both sides (e.g., acetone), it can react with two equivalents of the aldehyde.[3]

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving low yields in your Claisen-Schmidt condensation.

Catalyst and Reaction Conditions

The choice and concentration of the catalyst, along with the reaction temperature, are critical parameters that significantly influence the reaction's outcome.

Issue: Low Yield Due to Inappropriate Catalyst or Concentration

• Causality: While strong bases like NaOH and KOH are commonly used, their high concentration can promote side reactions.[8] For some substrates, a milder catalyst or even an acid catalyst might be necessary to prevent byproduct formation.[7][9] Insufficient catalyst loading can lead to an incomplete reaction.[7]

• Troubleshooting Protocol:

  • Catalyst Screening: If you suspect the catalyst is the issue, screen a variety of bases (e.g., NaOH, KOH, Ca(OH)₂) and, if applicable, acid catalysts (e.g., HCl, AlCl₃).[5][7]

  • Optimize Catalyst Concentration: Start with a catalytic amount (e.g., 20 mol% for solid NaOH in solvent-free conditions) and incrementally adjust the concentration based on TLC monitoring.[10]

  • Controlled Addition: Add the base solution dropwise to the reaction mixture to maintain a controlled pH and minimize localized high concentrations of base.[7]

Issue: Suboptimal Reaction Temperature

• Causality: Many Claisen-Schmidt reactions proceed efficiently at room temperature.[8] However, elevated temperatures can lead to the formation of undesired by-products and polymerization.[7][8] Conversely, some less reactive substrates may require gentle heating to proceed at a reasonable rate.[7]

• Troubleshooting Protocol:

  • Room Temperature Start: Initially, run the reaction at room temperature.

  • Gentle Heating: If the reaction is sluggish at room temperature, gently heat the mixture to 40-50 °C and monitor for product formation and the appearance of byproducts by TLC.[3]

  • Cooling: If you observe significant byproduct formation or darkening of the reaction mixture, try running the reaction at a lower temperature, even in an ice bath.[7]

Reactant Quality and Stoichiometry

The purity and molar ratio of your reactants are fundamental to achieving a high yield.

Issue: Impure Reactants

• Causality: Impurities in the aldehyde or ketone can inhibit the reaction.[8] For instance, the presence of cinnamic acid from the oxidation of cinnamaldehyde can interfere with the condensation.[8]

• Troubleshooting Protocol:

  • Purify Aldehydes: If possible, distill liquid aldehydes immediately before use to remove any oxidized impurities.

  • Check Ketone Purity: Ensure the ketone is of high purity and free from any contaminants.

  • Use Fresh Reagents: Whenever possible, use freshly opened or properly stored reagents.

Issue: Incorrect Stoichiometry

• Causality: The molar ratio of the aldehyde to the ketone is crucial for controlling the product distribution.[7] An incorrect ratio can lead to the formation of di-condensation products or leave unreacted starting material.

• Troubleshooting Protocol:

  • Mono-condensation: For the synthesis of a mono-substituted chalcone, a 1:1 stoichiometry is a good starting point. Using a slight excess of the ketone can help drive the reaction to completion and minimize di-condensation.[3]

  • Di-condensation: For the synthesis of α,α'-bis(benzylidene)cycloalkanones, a 2:1 molar ratio of aldehyde to ketone is typically required.[7]

  • Slow Addition: To favor the mono-substituted product when using a ketone with α-hydrogens on both sides, slowly add the aldehyde to a mixture of the ketone and base.[3]

Solvent Choice and Mixing

The reaction medium plays a significant role in the solubility of reactants and products, as well as the overall reaction rate.

Issue: Inappropriate Solvent

• Causality: The polarity of the solvent can significantly impact the reaction's outcome.[7] Ethanol is a commonly used solvent due to its ability to dissolve both the reactants and the base catalyst.[7] In some cases, the product may precipitate out of the solution, which can either be beneficial for isolation or detrimental if it coats the reactants and halts the reaction.[3]

• Troubleshooting Protocol:

  • Solvent Screening: If you suspect solvent effects, try screening different polar protic solvents like methanol or isopropanol.

  • Increase Solvent Volume: If product precipitation is inhibiting the reaction, increase the solvent volume to maintain its solubility.[3]

  • Solvent-Free Conditions: Consider a solvent-free approach, such as grinding the solid reactants with a solid catalyst.[10][11] This "green chemistry" method can lead to shorter reaction times, easier product isolation, and high yields.[11]

Issue: Inefficient Mixing

• Causality: In heterogeneous reactions, particularly under solvent-free conditions, inefficient mixing can lead to incomplete reactions as the reactants may not have sufficient contact.[8]

• Troubleshooting Protocol:

  • Vigorous Stirring: Ensure vigorous stirring throughout the reaction to maintain a homogeneous mixture.

  • Mechanical Stirring: For larger scale reactions or viscous mixtures, consider using a mechanical stirrer.

  • Mortar and Pestle for Solvent-Free Reactions: When performing a solvent-free reaction, thoroughly grind the reactants and catalyst together with a mortar and pestle to ensure intimate contact.[10]

Part 3: Experimental Protocols and Data

This section provides standardized experimental protocols and a summary of reaction conditions for the synthesis of chalcones.

General Protocol for Base-Catalyzed Claisen-Schmidt Condensation

This protocol provides a general procedure for the synthesis of chalcones.

Materials:

• Aromatic aldehyde (1 equivalent)

• Acetophenone derivative (1 equivalent)

• Base catalyst (e.g., NaOH or KOH)

• Ethanol

Procedure:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve the aromatic aldehyde and the acetophenone derivative in ethanol.[2]

• Catalyst Addition: While stirring at room temperature, add a solution of the base catalyst (e.g., a 30-40% aqueous solution of NaOH) dropwise.[12][13]

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating.[3] Monitor the progress of the reaction by TLC. The formation of a precipitate often indicates product formation.[14]

• Product Isolation: Once the reaction is complete (as indicated by TLC), pour the reaction mixture into ice-cold water.[14] If necessary, acidify with dilute HCl to precipitate the product.[15]

• Purification: Collect the solid product by vacuum filtration and wash with cold water to remove any remaining base.[3][16] The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol.[14]

• Characterization: Dry the purified product and characterize it by determining its melting point and using spectroscopic methods such as IR, NMR, and Mass Spectrometry.[2]

Summary of Reaction Parameters

The following table summarizes key reaction parameters and their typical ranges for the Claisen-Schmidt condensation.

Parameter	Typical Range/Value	Notes
Stoichiometry (Aldehyde:Ketone)	1:1 (mono-condensation) or 2:1 (di-condensation)	A slight excess of the ketone can be used for mono-condensation.[3][7]
Base Catalyst	NaOH, KOH	Typically used as an aqueous or ethanolic solution.[3]
Catalyst Loading	Catalytic (e.g., 20 mol%) to stoichiometric	Optimal loading depends on the specific reaction.[10]
Solvent	Ethanol, Methanol, Water, or Solvent-free	Ethanol is a common choice.[7][17]
Temperature	Room Temperature to 50 °C	Lower temperatures may be needed to minimize side reactions.[3][7]
Reaction Time	1 - 24 hours	Monitor by TLC to determine completion.[7][15]

Part 4: Visualizing the Process

Visual aids can help in understanding the reaction mechanism and troubleshooting workflow.

Claisen-Schmidt Condensation Mechanism

Caption: Base-catalyzed Claisen-Schmidt condensation mechanism.

Troubleshooting Workflow for Low Yields

Caption: A systematic workflow for troubleshooting low yields.

References

• Benchchem. Troubleshooting low yields in the Claisen-Schmidt condensation of cinnamaldehyde.
• Benchchem. Technical Support Center: Optimizing Claisen-Schmidt Condensation.

• ResearchGate. Optimization of the reaction conditions for Claisen-Schmidt condensation. Available at: [Link]

• Yadav, C. S., et al. (2024). Recent advances in the synthesis of pyrazoline derivatives from chalcones as potent pharmacological agents: A comprehensive review. Results in Chemistry, 7, 101326.
• Benchchem. Technical Support Center: Optimization of Claisen-Schmidt Reaction Conditions.
• Shashiprabha, et al.

• PMC. An efficient and selective microwave-assisted Claisen-Schmidt reaction for the synthesis of functionalized benzalacetones. Available at: [Link]

• Benchchem. Application Notes and Protocols: Step-by-Step Synthesis of Chalcones via Claisen-Schmidt Condensation.

• ResearchGate. SYNTHESIS OF CHALCONE AND PYRAZOLINE DERIVATIVES WITH ACETOPHENONE AND VERATRALDEHYDE AS PRECURSORS. Available at: [Link]

• Benchchem. Application Notes and Protocols: Claisen-Schmidt Condensation for Chalcone Synthesis.

• ACS Fall 2025. Kinetic investigation of the Claisen-Schmidt condensation for production of chalcone using basic metal oxide catalysts. Available at: [Link]

• NIH. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. Available at: [Link]

• DergiPark. Synthesis and structural characterization of novel pyrazoline derivatives. Available at: [Link]

• Semantic Scholar. Base Catalysis for Fine Chemicals Production: Claisen-Schmidt Condensation on Zeolites and Hydrotalcites for the Production of Chalcones and Flavanones of Pharmaceutical Interest. Available at: [Link]

• Catalyzed Claisen-Schmidt Reaction by Protonated Aluminate Mesoporous Silica Nanomaterial Focused on the (E)-Chalcone Synthesis. Available at: [Link]

• ResearchGate. What should be Solvent and Catalyst Ratio in Claisen-Schmidt Condensation Reaction? Available at: [Link]

• The Utilities of Pyrazolines Encouraged Synthesis of a New Pyrazoline Derivative via Ring Closure of Chalcone, for Optimistic Ne. Available at: [Link]

• Taylor & Francis. Claisen–Schmidt condensation – Knowledge and References. Available at: [Link]

• PraxiLabs. Claisen Schimdt Reaction (Mixed Aldol Condensation). Available at: [Link]

• ACS Publications. Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. Available at: [Link]

• YouTube. How to synthesize chalcones by Claisen-Schmidt condensation. Available at: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). High-throughput DoE synthesis of chalcones and pyrazolines for fluorescent sensing. Available at: [Link]

• ACS Publications. One-Pot Synthesis of Chalcone Epoxides via Claisen Schmidt Condensation and Epoxidation. Available at: [Link]

• Claisen-Schmidt Condensation. Available at: [Link]

• PMC. Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. Available at: [Link]

• Review on Preparation, Coordination and Clinical Chemistry of 2- Pyrazoline Derivatives: Synthesis and Characterization of 5. Available at: [Link]

• ResearchGate. Effect of solvent on the Claisen-Schmidt reaction. Available at: [Link]

• YouTube. Claisen Condensation: Solvent and Base Choice. Available at: [Link]

• Synthesis of New Series of Pyrazoline, and Study their Kinetics and Reaction Mechanism. Available at: [Link]

• Synthesis of new series of Pyrazoline, and study their Kinetics and Reaction Mechanism. Available at: [Link]

• StudySmarter. Claisen Condensation: Mechanism & Reaction. Available at: [Link]

• Wikipedia. Claisen–Schmidt condensation. Available at: [Link]

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation. Available at: [Link]

• Pearson. Claisen-Schmidt Condensation: Videos & Practice Problems. Available at: [Link]

• ResearchGate. Simple and Effective Protocol for Claisen-Schmidt Condensation of Hindered Cyclic Ketones with Aromatic Aldehydes. Available at: [Link]

• Claisen-Schmidt Condensation. Available at: [Link]

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Technical Support Center: Regiocontrol in Pyrazole Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of pyrazole synthesis. A primary challenge in this field is controlling the formation of regioisomers, particularly when using unsymmetrical 1,3-dicarbonyl compounds. This guide provides in-depth, experience-driven answers to common questions, troubleshooting workflows, and detailed protocols to help you achieve high regioselectivity in your experiments.

Part 1: FAQ - Understanding the Core Problem

Q1: What is regioselectivity in the context of pyrazole synthesis, and why is it so critical?

A1: Regioselectivity refers to the preference for one direction of bond making or breaking over all other possible directions. In the classic Knorr synthesis of pyrazoles, the reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine can lead to two different constitutional isomers, known as regioisomers.[1][2] This occurs because the substituted hydrazine can attack either of the two distinct carbonyl groups, initiating two competing reaction pathways.[3]

Controlling which isomer is formed is paramount because different regioisomers can possess vastly different biological activities, pharmacological profiles, and physical properties.[1] For drug development, isolating the desired active isomer while minimizing the formation of the inactive or potentially harmful one is essential for efficacy and safety.

Q2: What is the fundamental mechanism of the Knorr pyrazole synthesis, and where does the regioselectivity issue originate?

A2: The Knorr synthesis proceeds through a cyclocondensation reaction.[4] The key steps are:

• Initial Nucleophilic Attack: One of the nitrogen atoms of the hydrazine attacks one of the carbonyl carbons of the 1,3-dicarbonyl compound.

• Intermediate Formation: This is followed by the elimination of a water molecule to form a hydrazone or enamine intermediate.[4]

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then attacks the remaining carbonyl carbon in an intramolecular fashion.

• Dehydration: A final dehydration step occurs to form the stable, aromatic pyrazole ring.[4]

The regiochemical challenge arises in the very first step. With an unsymmetrical dicarbonyl (R¹ ≠ R²), the initial attack can happen at either carbonyl C1 or C2, leading to a mixture of products.

Caption: Origin of regioisomers in Knorr pyrazole synthesis.

Part 2: Troubleshooting Guide - Strategies for Controlling Regioselectivity

This section provides actionable advice for directing the reaction toward your desired regioisomer.

Q3: My reaction is producing an inseparable mixture of regioisomers. What are the primary factors I can adjust to control the outcome?

A3: The regiochemical outcome is a delicate balance of steric effects, electronic effects, and reaction conditions. You have several levers to pull:

• Electronic Effects: The initial hydrazine attack typically favors the more electrophilic (electron-poor) carbonyl carbon.[1] If one of your R groups is strongly electron-withdrawing (e.g., -CF₃), the adjacent carbonyl becomes a prime target. For instance, in the reaction with 4,4,4-trifluoro-1-arylbutan-1,3-diones, high regioselectivity is often achieved in favor of the isomer where the substituted nitrogen is adjacent to the aryl group.[5]

• Steric Hindrance: Bulky substituents on either the dicarbonyl compound or the hydrazine can physically block attack at one carbonyl group, forcing the reaction down the less hindered pathway.[3][6] This is a straightforward way to direct the synthesis.

• Reaction Conditions (pH and Solvent): This is often the most critical and tunable factor.[2]

  • pH: Under acidic conditions, the hydrazine's nucleophilicity is altered, which can reverse the selectivity seen under neutral or basic conditions.[1][7] Adding a catalytic amount of acid (like acetic acid) is a common practice.

  • Solvent: The choice of solvent can dramatically influence the isomer ratio. Traditional solvents like ethanol often give poor selectivity.[8][9] However, specialized solvents can offer remarkable control.

Q4: I've heard that fluorinated alcohol solvents can improve regioselectivity. How does this work?

A4: This is an excellent and highly effective strategy. Using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as the solvent can dramatically increase regioselectivity, often leading to almost exclusive formation of one isomer.[8][9]

The Causality: Standard alcohols like ethanol are nucleophilic and can compete with the hydrazine in attacking the more reactive carbonyl group, leading to complex equilibria and low selectivity.[8] TFE and HFIP, however, are highly polar and can stabilize intermediates, but they are non-nucleophilic .[8][9] They do not compete in the initial attack, allowing the inherent electronic and steric factors of the reactants to dictate the outcome with much higher fidelity.[8] This often results in a cleaner reaction and significantly improved yields of the desired isomer.[9]

Reactants (1,3-Diketone + Hydrazine)	Solvent	Isomer Ratio (A:B)	Reference
1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione + Methylhydrazine	Ethanol	~1:1	[8][9]
1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione + Methylhydrazine	TFE	85:15	[8][9]
1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione + Methylhydrazine	HFIP	97:3	[8][9]
1-Phenyl-4,4,4-trifluoro-1,3-butanedione + Phenylhydrazine	Ethanol	48:52	[8]
1-Phenyl-4,4,4-trifluoro-1,3-butanedione + Phenylhydrazine	HFIP	97:3	[8]

Q5: My starting materials are fixed and solvent screening isn't working. What alternative synthetic strategies can I use for absolute regiocontrol?

A5: When the classical Knorr condensation is not viable, you should consider fundamentally different, highly regioselective methods.

• Strategy 1: Use 1,3-Dicarbonyl Surrogates: Instead of a diketone, use a precursor with inherently differentiated reactivity.

  • Acetylenic (α,β-ethynyl) Ketones: The reaction of these substrates with hydrazines is highly regioselective and typically affords a single pyrazole isomer in excellent yield.[10] This method provides much more rigorous control.

  • β-Enaminones: These compounds are also excellent surrogates. The initial attack of the hydrazine is directed to the more reactive carbonyl carbon, avoiding the enamine carbon.[10]

• Strategy 2: Employ 1,3-Dipolar Cycloaddition: This is a powerful and highly regioselective alternative. A common approach is the reaction between a diazo compound (as the 1,3-dipole) and an alkyne .[5][10] The regioselectivity is predictably controlled by the electronic and steric properties of the substituents on both components.

Caption: Decision workflow for regioselective pyrazole synthesis strategies.

Part 3: Field-Proven Experimental Protocols

Protocol 1: High-Regioselectivity Knorr Synthesis Using HFIP Solvent

This protocol details a general procedure favoring one regioisomer through the use of 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP), a non-nucleophilic fluorinated alcohol.[1][8]

Materials:

• Unsymmetrical 1,3-diketone (1.0 mmol, 1.0 eq)

• Substituted hydrazine (e.g., Methylhydrazine) (1.1 mmol, 1.1 eq)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (0.3-0.5 M solution)

• Round-bottom flask with magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the 1,3-diketone (1.0 mmol) in the appropriate volume of HFIP (e.g., 3 mL).

• While stirring at room temperature, add the substituted hydrazine (1.1 mmol) to the solution.

• Stir the reaction mixture at room temperature. The reaction is often complete within 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Once the reaction is complete, remove the HFIP solvent under reduced pressure (Note: HFIP has a boiling point of ~58 °C).

• Purify the resulting crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the major regioisomer.

Protocol 2: Microwave-Assisted Synthesis in Acetic Acid

This protocol provides a rapid synthesis method that can sometimes favor the thermodynamically more stable isomer.[1]

Materials:

• Unsymmetrical 1,3-diketone or α,β-unsaturated ketone (1.0 mmol, 1.0 eq)

• Substituted hydrazine (e.g., Arylhydrazine) (1.1 mmol, 1.1 eq)

• Glacial Acetic Acid (5 mL)

• 10 mL microwave reaction vessel

Procedure:

• Combine the dicarbonyl compound (1.0 mmol) and the hydrazine (1.1 mmol) in a microwave reaction vessel.

• Add glacial acetic acid (5 mL) to serve as both the solvent and catalyst.

• Securely seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature and duration (e.g., 120-140 °C for 15-20 minutes). Note: These conditions must be optimized for specific substrates.

• After the reaction, allow the vessel to cool to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with water, and dry.

• Assess purity and isomeric ratio by NMR and/or LC-MS. Further purification by chromatography or recrystallization may be necessary.

Part 4: Post-Synthesis Troubleshooting

Q6: I have already produced a mixture of regioisomers. What are the most effective methods for separation?

A6: While designing a regioselective synthesis is ideal, separating an existing mixture is a common necessity. The two regioisomers, despite being structurally similar, often have subtle differences in polarity and crystal packing that can be exploited.

• Silica Gel Column Chromatography: This is the most common and often effective method for separating pyrazole regioisomers.[10][11]

  • Pro-Tip: A systematic screening of solvent systems (eluents) using TLC is crucial. Test various ratios of non-polar (e.g., hexanes) and polar (e.g., ethyl acetate, dichloromethane) solvents to find a system that provides the best separation (difference in Rf values). For basic pyrazoles, deactivating the silica gel with triethylamine (0.5-1% in the eluent) can prevent streaking and improve separation.[11]

• Crystallization: If a suitable solvent system can be found, fractional crystallization is a powerful and scalable purification technique. Experiment with different solvents and solvent mixtures (e.g., ethanol/water, ethyl acetate/hexanes) to induce the selective crystallization of one isomer.[11]

• Salt Formation: The basicity of the pyrazole nitrogen atoms can be used to your advantage.[11] Treating the mixture with an acid (e.g., HCl) can form salts that may have different solubilities and crystallization properties, allowing for separation.[12] The pure isomer can then be recovered by neutralizing the separated salt.

References

• Li, J., et al. (2022). Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Fustero, S., et al. (2011). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. ACS Publications. Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Fustero, S., et al. (2011). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 76(9), 3121-3131.

• ResearchGate. (n.d.). A mechanism of pyrazole forming reaction. Retrieved from [Link]

• Fayed, E. A., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. National Center for Biotechnology Information. Retrieved from [Link]

• El-Faham, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Retrieved from [Link]

• Sauthof, L., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PubMed Central. Retrieved from [Link]

• Kumar, V., et al. (2018). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Martins, M. A. P., et al. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. National Center for Biotechnology Information. Retrieved from [Link]

• Kulkarni, R. A., et al. (2017). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, Z., et al. (2024). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry.

• Wikipedia. (n.d.). Knorr pyrrole synthesis. Retrieved from [Link]

• Request PDF. (n.d.). Modified Reaction Conditions to Achieve High Regioselectivity in the Two Component Synthesis of 1,5-Diarylpyrazoles. Retrieved from [Link]

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Technical Support Center: Optimizing Solvent and Catalyst for Pyrazoline Cyclization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, field-proven insights into the optimization of pyrazoline synthesis. Pyrazolines are five-membered heterocyclic compounds with two adjacent nitrogen atoms that are cornerstones in medicinal chemistry, exhibiting a wide range of pharmacological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4][5]

The most common route to these valuable scaffolds is the cyclocondensation reaction between an α,β-unsaturated ketone (a chalcone) and a hydrazine derivative.[3][4][6] While seemingly straightforward, this reaction is highly sensitive to the choice of solvent and catalyst, which can dramatically impact reaction time, yield, and purity. This guide provides a structured approach to troubleshooting common issues and optimizing your experimental setup.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions and common sticking points encountered during pyrazoline synthesis.

Q1: What is the general reaction mechanism for pyrazoline formation?

The synthesis of pyrazolines from chalcones and hydrazines is typically a two-step process involving a Michael addition followed by an intramolecular cyclization and dehydration.[6]

• Michael Addition: The hydrazine, acting as a nucleophile, attacks the β-carbon of the α,β-unsaturated carbonyl system of the chalcone.

• Cyclization/Dehydration: The intermediate then undergoes an intramolecular condensation, where the second nitrogen of the hydrazine attacks the carbonyl carbon, followed by the elimination of a water molecule to form the stable five-membered pyrazoline ring.

The reaction can be catalyzed by either acids or bases, which facilitate different steps of the mechanism.

Caption: General mechanism for pyrazoline synthesis.

Q2: How do I select the optimal solvent for my reaction?

Solvent selection is critical and depends on reactant solubility, the type of catalysis, and the reaction temperature. The polarity of the solvent can significantly influence reaction rates and yields.

• Protic Solvents (e.g., Ethanol, Methanol, Acetic Acid): These are the most commonly used solvents. They can solvate both the reactants and catalysts effectively and can participate in the reaction mechanism by acting as proton donors/acceptors. Ethanol is often a good starting point due to its versatility and ease of removal.[4][7][8] Glacial acetic acid can serve as both a solvent and an acid catalyst, often leading to high yields.[9][10]

• Aprotic Solvents (e.g., Dioxane, THF, DMSO): These are used less frequently but can be advantageous in specific cases, particularly when trying to avoid side reactions or when using specific catalysts that are more effective in aprotic media.

• Green Solvents & Conditions: In line with sustainable chemistry principles, water or solvent-free conditions (grinding) are increasingly being explored.[1][9][11][12] Microwave-assisted synthesis, often under solvent-free conditions, can dramatically reduce reaction times from hours to minutes and improve yields.[13][14][15]

Q3: Which catalyst should I choose: acid or base?

The choice between an acid or base catalyst depends on the specific substrates and desired outcome. There is no universal answer, and empirical testing is often necessary.

• Acid Catalysis (e.g., Glacial Acetic Acid, Sulfuric Acid, HCl): This is the most common approach.[3] Acids activate the carbonyl group of the chalcone, making it more electrophilic and susceptible to attack by the hydrazine.[16] A few drops of glacial acetic acid in ethanol is a standard starting condition.[3][4]

• Base Catalysis (e.g., NaOH, KOH, Piperidine): Bases work by deprotonating the hydrazine, increasing its nucleophilicity. This is often employed during the initial chalcone synthesis (Claisen-Schmidt condensation) but can also be used for the subsequent cyclization step.[17]

• Lewis Acids (e.g., Sc(OTf)₃, FeCl₃): These can also be effective catalysts, particularly in promoting cyclization under specific conditions.[12][18]

• "Green" Catalysts: Biocatalysts like baker's yeast and heterogeneous catalysts are also being used for more environmentally friendly syntheses.[7][19]

Caption: Decision tree for selecting a catalyst.

Part 2: Troubleshooting Guide for Common Issues

This section provides a systematic approach to resolving specific experimental challenges.

Problem: Persistently Low or No Product Yield

Low yields are a frequent frustration in pyrazole synthesis, often pointing to suboptimal reaction conditions.[16]

Caption: Troubleshooting workflow for low reaction yield.

Causality Analysis & Solutions:

• Ineffective Catalysis: The reaction is pH-sensitive. Too much acid can fully protonate the hydrazine, reducing its nucleophilicity, while too little may not sufficiently activate the chalcone.[16]

  • Solution: If using acetic acid in ethanol, try increasing the amount of acid incrementally. If that fails, consider switching to a base catalyst or exploring a different solvent system entirely.[20]

• Poor Solvent Choice: Reactants may not be fully soluble, or the solvent may not adequately stabilize the transition state.

  • Solution: If your reaction in ethanol is sluggish, switching to glacial acetic acid as the solvent can be effective.[10] For stubborn reactions, microwave-assisted synthesis, sometimes without any solvent, can provide the necessary energy boost.[13][14]

• Reaction Time and Temperature: The cyclocondensation can be slow at room temperature.[16]

  • Solution: Most protocols call for refluxing the reaction mixture for several hours (4-8 hours is typical).[3][4][21] Monitor the reaction by TLC to determine the optimal time.[3][9]

Problem: Formation of Unwanted Side Products

• Issue: My product is the aromatic pyrazole, not the desired pyrazoline.

  • Cause: The initially formed pyrazoline can undergo oxidation to the more thermodynamically stable aromatic pyrazole. This is especially common when the reaction is heated for extended periods or in the presence of an oxidizing agent.[16]

  • Solution: To favor the pyrazoline, reduce the reaction time and temperature. Isolate the product as soon as TLC indicates the consumption of the starting material. If the pyrazole is consistently the main product, you may need to use milder conditions or a different catalyst system.

• Issue: I am getting a mixture of regioisomers.

  • Cause: This occurs when using an unsymmetrical 1,3-dicarbonyl precursor (leading to the chalcone) with a substituted hydrazine. The two nitrogen atoms of the hydrazine and the two electrophilic carbons of the dicarbonyl system create two possible cyclization pathways.[16]

  • Solution: Controlling regioselectivity is a known challenge. The choice of solvent can have a significant impact; for instance, fluorinated alcohols have been shown to favor the formation of one isomer.[22] Adjusting the pH can also direct the reaction towards a single product.[22]

• Issue: My product has an unexpected acetyl or formyl group on the nitrogen.

  • Cause: When using formic acid or acetic acid as the reaction solvent (not just a catalyst), the hydrazine can react with the solvent to form an N-formyl or N-acetyl pyrazoline derivative.[21][23]

  • Solution: If this side product is undesired, use these acids only in catalytic amounts in a different solvent like ethanol. If the N-substituted product is desired, using the carboxylic acid as the solvent is an effective strategy.[21]

Problem: Product Purification is Difficult

• Issue: The crude product is a sticky oil instead of a solid.

  • Cause: This is often due to residual solvent or impurities.

  • Solution: After pouring the reaction mixture into ice-cold water, stir vigorously to promote precipitation.[4][9] If an oil persists, try triturating it with a non-polar solvent like hexane or a polar solvent like cold ethanol to induce crystallization. If that fails, proceed with column chromatography.

• Issue: Standard recrystallization from ethanol is not working.

  • Solution: Screen a variety of solvents for recrystallization. Good solvent pairs (e.g., ethyl acetate/hexane, dichloromethane/hexane) often work well. Dissolve the crude product in the minimum amount of the more polar solvent while hot, then slowly add the less polar solvent until turbidity appears. Cool slowly to allow crystals to form.

Part 3: Key Experimental Protocols

Protocol 1: Standard Acid-Catalyzed Pyrazoline Synthesis

This protocol describes a general and robust method for pyrazoline synthesis using glacial acetic acid as a catalyst in ethanol.

• Dissolve Reactants: In a round-bottom flask, dissolve the chalcone (1.0 mmol) in ethanol (15-20 mL).[4]

• Add Hydrazine: To this solution, add hydrazine hydrate or a substituted hydrazine (1.1-1.2 mmol).[3]

• Add Catalyst: Add a catalytic amount of glacial acetic acid (e.g., 3-5 drops).[3]

• Heat Reaction: Heat the mixture to reflux (approximately 80°C) with stirring.[4]

• Monitor Progress: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) every hour.[3] A typical reaction time is 4-6 hours.[4]

• Isolate Product: Once the reaction is complete (disappearance of the chalcone spot on TLC), cool the flask to room temperature. Pour the reaction mixture into a beaker of ice-cold water (50-100 mL) with stirring.[4]

• Filter and Wash: Collect the resulting solid precipitate by vacuum filtration. Wash the solid with cold water to remove any residual acid and salts.

• Purify: Dry the crude product and purify by recrystallization, typically from ethanol, to obtain the final pyrazoline derivative.[3]

Protocol 2: Microwave-Assisted Synthesis (Solvent-Free)

This method offers a significant acceleration of the reaction, aligning with green chemistry principles.[1][14]

• Combine Reactants: In an appropriate microwave reaction vessel, combine the chalcone (1.0 mmol) and hydrazine hydrate (1.2 mmol).

• Add Catalyst (Optional): Add a small amount of a solid catalyst, such as a few drops of glacial acetic acid if desired, though many microwave reactions proceed without a catalyst.[9]

• Irradiate: Place the vessel in a domestic or laboratory microwave oven and irradiate at a moderate power (e.g., 300-600 W) for short intervals (e.g., 30-60 seconds).[2][13] Monitor progress by TLC between intervals. Total irradiation time is often just 3-10 minutes.[9][13]

• Isolate and Purify: After cooling, add cold water or ethanol to the vessel to solidify the product. Collect the solid by filtration and recrystallize from a suitable solvent like ethanol.[9]

Part 4: Data Summary Tables

Table 1: Influence of Solvent on Pyrazoline Synthesis

This table summarizes the effects of common solvents on reaction yield, based on literature data.

Solvent	Catalyst	Typical Conditions	Typical Yield (%)	Reference
Ethanol	Acetic Acid	Reflux, 4-6h	60-85%	[4]
Methanol	Baker's Yeast	Room Temp, 32h	86%	[7]
Glacial Acetic Acid	Self-catalyzed	Reflux, 3-6h	70-95%	[9][10]
Ethanol + Water	Baker's Yeast	Room Temp, 32h	70%	[7]
Solvent-Free	None	Microwave, 3-5 min	80-98%	[9][13]
Solvent-Free	Acetic Acid	Grinding, 2-3 min	Good to Excellent	[9]

Table 2: Comparison of Catalytic Conditions

This table compares different catalytic systems for the cyclization step.

Catalyst System	Typical Conditions	Advantages	Disadvantages	Reference
Glacial Acetic Acid	Catalytic amount in Ethanol, Reflux	Inexpensive, effective, widely used	Can lead to N-acetylation if used as solvent	[4][23]
Sodium Hydroxide	Catalytic amount in Ethanol, Stirring	Strong base, useful for certain substrates	Can promote side reactions (e.g., aldol)	[24]
Baker's Yeast	Methanol, Room Temp	Green, mild, cost-effective	Long reaction times (32h+)	[7]
Microwave Irradiation	Solvent-free or in Ethanol	Extremely fast (minutes), high yields, clean	Requires specialized equipment for scale-up	[14][15]
Ionic Liquids (e.g., [Emim]HSO₄)	Aqueous media, Reflux	Green, reusable catalyst	Can be expensive, may require higher temps	[1]

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Reference Data & Comparative Studies

Unambiguous Structural Elucidation: A Comparative Guide to the Validation of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol by X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise and unequivocal determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical comparison of analytical techniques for the structural validation of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, a heterocyclic compound belonging to the pyrazoline class, which is a common scaffold in medicinal chemistry.[1][2] While various spectroscopic methods offer valuable insights, single-crystal X-ray crystallography remains the gold standard for absolute structure determination. This guide will delve into the experimental intricacies of X-ray crystallography for this specific molecule, while also presenting a comparative analysis with other widely used techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The Imperative for Rigorous Structural Validation

The biological activity of a compound is intrinsically linked to its three-dimensional conformation. Ambiguities in structure can lead to misinterpretation of structure-activity relationships (SAR), wasted resources, and potential safety concerns. Pyrazoline derivatives, in particular, can exist as different isomers, and their substituents can adopt various spatial arrangements. Therefore, employing a robust analytical methodology for structural confirmation is not just a matter of scientific rigor but a critical step in the drug development pipeline.

X-ray Crystallography: The Definitive Approach

Single-crystal X-ray crystallography provides a detailed atomic-level map of a molecule, revealing bond lengths, bond angles, and the overall conformation.[3][4] This technique is unparalleled in its ability to provide an unambiguous structural assignment.

Experimental Protocol: From Synthesis to Structure

Part 1: Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

The synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol can be achieved through the cyclocondensation reaction of a suitable α,β-unsaturated aldehyde or ketone with a hydrazine derivative. A plausible synthetic route involves the reaction of acrolein with 2-hydroxyethylhydrazine.

Step-by-Step Synthesis:

• Reaction Setup: To a stirred solution of 2-hydroxyethylhydrazine (1.0 eq) in a suitable solvent such as ethanol, slowly add acrolein (1.1 eq) at room temperature.

• Reaction Conditions: The reaction mixture is then refluxed for a specified period, typically 4-6 hours, while monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The resulting crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Part 2: Crystallization

Obtaining high-quality single crystals is the most critical and often the most challenging step in X-ray crystallography. For 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, a common and effective method is slow evaporation.

Step-by-Step Crystallization:

• Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable solvent. Ethanol is often a good starting point for pyrazoline derivatives.[1] Other solvent systems, or a mixture of solvents, may be screened to find the optimal conditions.

• Slow Evaporation: The resulting solution is loosely covered to allow for the slow evaporation of the solvent at room temperature. This gradual process encourages the formation of well-ordered single crystals.

• Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested and prepared for X-ray diffraction analysis.

Part 3: X-ray Diffraction Data Collection and Structure Refinement

• Crystal Mounting: A selected single crystal is mounted on a goniometer head.

• Data Collection: The crystal is then placed in an X-ray diffractometer. Data is collected by rotating the crystal in a beam of monochromatic X-rays and recording the diffraction pattern.[1]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates, bond lengths, and bond angles.[5]

Visualization of the X-ray Crystallography Workflow

Caption: Workflow for the structural validation of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol by X-ray crystallography.

Comparative Analysis with Alternative Techniques

While X-ray crystallography provides the definitive structure, other spectroscopic techniques are indispensable for routine characterization and for providing complementary information, especially in the absence of suitable crystals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H and ¹³C NMR, is a powerful tool for elucidating the connectivity of atoms in a molecule.[6][7]

Key Features for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol:

• ¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the methylene protons of the pyrazoline ring, typically as a complex multiplet pattern due to diastereotopicity.[8] The protons of the ethanol substituent would also exhibit distinct signals. The coupling patterns provide valuable information about the neighboring protons.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for each unique carbon atom in the molecule, confirming the carbon skeleton.[6][9]

• 2D NMR Techniques: Techniques like COSY and HSQC can be used to establish proton-proton and proton-carbon correlations, respectively, further confirming the molecular structure.

Limitations: While NMR provides excellent information about the connectivity, it does not directly provide information about the three-dimensional arrangement of atoms in space, such as bond angles and torsional angles, with the same precision as X-ray crystallography.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of a compound and can provide information about its fragmentation pattern, which can be used to deduce its structure.[10][11]

Expected Data for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol:

• Molecular Ion Peak: The mass spectrum should show a molecular ion peak corresponding to the exact mass of the compound.

• Fragmentation Pattern: The fragmentation pattern can provide clues about the different functional groups present in the molecule.

Limitations: Mass spectrometry alone is generally insufficient for complete structure elucidation, especially for isomers, as they can have the same molecular weight and similar fragmentation patterns.

Performance Comparison

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Information Provided	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, crystal packing	Atomic connectivity, chemical environment of nuclei, proton-proton and proton-carbon correlations	Molecular weight, elemental composition, fragmentation pattern
Sample Requirement	High-quality single crystal	Soluble sample in a suitable deuterated solvent	Small amount of sample, can be in solution or solid state
Ambiguity	Unambiguous structure determination	Can be ambiguous for complex stereoisomers without advanced techniques	High ambiguity for isomers
Throughput	Lower throughput, crystallization can be time-consuming	High throughput for routine analysis	High throughput
Cost	High initial instrument cost and maintenance	Moderate to high instrument cost	Relatively lower instrument cost

Logical Relationship of Analytical Techniques

Caption: Interrelation of analytical techniques for the structural validation of a novel compound.

Conclusion

For the unequivocal structural validation of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, single-crystal X-ray crystallography stands as the definitive method, providing an unambiguous three-dimensional atomic arrangement. While NMR and mass spectrometry are powerful and essential tools for initial characterization and routine analysis, they do not offer the same level of structural detail and certainty as X-ray crystallography. For drug development professionals and researchers, the investment in obtaining a crystal structure pays significant dividends by providing a solid foundation for understanding structure-activity relationships and guiding further optimization efforts.

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• Sharma, P., et al. (2013). Design, synthesis and biological evaluation of some novel pyrazoline derivatives. Der Pharma Chemica, 5(3), 161-167.

• Rasheed, S., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules, 28(14), 5433. [Link]

• Narwade, A. A. (2021). Synthesis and Characterization of Novel Pyrazoline Derivatives. International Journal of Science, Engineering and Technology, 9(2), 1-4.

• Al-Hourani, B. J., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8823. [Link]

• Sharma, V., & Kumar, P. (2017). Synthesis of series of chalcone and pyrazoline derivatives.

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• Guzel, Y., et al. (2018). One-pot and multi-step syntheses of new 2-(4,5-dihydro-1H-pyrazol-1-yl) thiazole derivatives. Journal of the Serbian Chemical Society, 83(5), 595-606. [Link]

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• Radi, S., et al. (2016). X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol. Molecules, 21(8), 1020. [Link]

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• Radi, S., et al. (2016). X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol. Molecules, 21(8), 1020. [Link]

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Comparative study of the biological activity of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and its analogs

An In-depth Comparative Guide to the Biological Activity of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and Its Analogs

Introduction: The Prominence of Pyrazolines in Medicinal Chemistry

Pyrazolines, five-membered heterocyclic compounds with two adjacent nitrogen atoms, represent a privileged scaffold in drug discovery. Their synthetic accessibility and diverse pharmacological activities have established them as a focal point of research for developing new therapeutic agents.[1] Pyrazoline derivatives have demonstrated a wide spectrum of biological activities, including antimicrobial, antifungal, anticancer, anti-inflammatory, and antidepressant properties.[1][2] The 2-pyrazoline core, in particular, is a common feature in many biologically active molecules.[2] This guide provides a comparative analysis of the biological activity of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and its analogs, offering insights into their therapeutic potential and the structure-activity relationships that govern their efficacy.

Synthesis of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and Its Analogs

The most prevalent and efficient method for synthesizing 2-pyrazolines is the cyclocondensation reaction of α,β-unsaturated ketones (chalcones) with hydrazine hydrate or its derivatives.[3] This reaction typically proceeds in an alcoholic solvent, often with a catalytic amount of acid or base.

The synthesis of the parent compound, 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol, can be achieved by reacting a suitable chalcone with 2-hydroxyethylhydrazine. Alternatively, N-alkylation of a pre-formed pyrazoline with a 2-haloethanol derivative can also yield the desired product. A notable method involves the interaction of 3-alkyl-5-dialkylaminomethyl pyrazolines with ethylene chlorohydrin to produce 1-(2-hydroxyethyl)-3-alkyl-5-diethylaminomethyl pyrazolines.[4]

Below is a generalized synthetic workflow for the preparation of N-substituted pyrazoline derivatives.

General synthetic workflow for N-substituted pyrazolines.

Comparative Biological Activity

The biological profile of pyrazoline derivatives is significantly influenced by the nature and position of substituents on the heterocyclic ring and the appended aryl rings. This section provides a comparative overview of the antimicrobial and anticancer activities of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and its analogs.

Antimicrobial and Antifungal Activity

Pyrazoline derivatives are well-documented for their potent antimicrobial and antifungal properties.[5] The mechanism of action is believed to involve the inhibition of essential microbial enzymes or disruption of cell membrane integrity. A comparative analysis of the Minimum Inhibitory Concentration (MIC) values of various N-substituted pyrazolines reveals key structure-activity relationships.

Table 1: Comparative Antimicrobial Activity of N-Substituted Pyrazoline Analogs (MIC in µg/mL)

Compound ID	N-Substituent	E. coli	P. aeruginosa	B. pumilus	A. niger	P. chrysogenum	Reference
P1	-H	3.121	1.5	22	-	-	[6]
Analog A	-COCH3	>100	>100	>100	-	-	[7]
Analog B	-CONH2	Moderate	Moderate	Moderate	Strong	Strong	[7]
Analog C	-Ph	Moderate	Moderate	Moderate	Moderate	Moderate	[1]
P6	-H (different core)	-	-	-	0.83	0.093	[6]

Note: Data is compiled from multiple sources and direct comparison should be made with caution due to variations in experimental conditions. "-" indicates data not available.

From the available data, it is evident that the substituent at the N-1 position of the pyrazoline ring plays a crucial role in determining the antimicrobial potency and spectrum. Unsubstituted (N-H) pyrazolines, such as P1 and P6, have demonstrated significant activity against both bacteria and fungi.[6] The introduction of a carboxamide group (-CONH2) at the N-1 position also appears to contribute positively to antimicrobial activity, whereas an acetyl group (-COCH3) can be detrimental.[7] While direct comparative data for the N-hydroxyethyl substituent is limited in these studies, the presence of a polar group that can participate in hydrogen bonding is often favorable for antimicrobial action.

Anticancer Activity

A growing body of evidence highlights the potential of pyrazoline derivatives as anticancer agents.[2][8] Their mechanisms of action are diverse and can include the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in cancer progression.[2] The cytotoxic effects of these compounds are typically evaluated against a panel of human cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a key metric of potency.

Table 2: Comparative Anticancer Activity of N-Substituted Pyrazoline Analogs (IC50 in µM)

Compound Series	N-Substituent	HepG-2	Hela	A549	Reference
Series 1	-CSNH2	6.78	Potent	-	[2]
Series 2	-CSNH2	16.02	Potent	29.48	[2]
Series 3	-H	3.57	-	-	[9]
Series 4	-Phenylacetyl	29.43	-	-	[10]
Series 5	-Phenylsulfonyl	>50	-	-	[10]

Note: Data is compiled from multiple sources and direct comparison should be made with caution. "-" indicates data not available.

The anticancer activity of pyrazolines is highly dependent on the substitution pattern. For instance, pyrazolines with a thiocarboxamide moiety at the N-1 position have shown potent activity against liver (HepG-2) and cervical (Hela) cancer cell lines.[2] In some cases, N-unsubstituted pyrazolines also exhibit significant cytotoxicity.[9] The introduction of bulky substituents like phenylacetyl or phenylsulfonyl groups at the N-1 position can have a variable effect, with the former showing moderate activity and the latter being less active.[10] The presence of a hydroxyethyl group at the N-1 position could potentially enhance solubility and bioavailability, which may translate to improved anticancer efficacy, although more direct comparative studies are needed to confirm this.

Experimental Protocols

To ensure the reproducibility and validity of the biological activity data, detailed and standardized experimental protocols are essential. The following sections provide step-by-step methodologies for assessing the antimicrobial and anticancer activities of pyrazoline derivatives.

Protocol 1: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the test compounds using the broth microdilution method.[11]

Workflow for the MTT Assay.

Step-by-Step Methodology:

• Cell Seeding: Seed the desired cancer cell line into a 96-well plate at an appropriate density and allow the cells to attach overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: Prepare serial dilutions of the pyrazoline derivatives in the cell culture medium. Replace the old medium with the medium containing the test compounds and incubate for the desired exposure time (e.g., 48 hours).

• MTT Addition: After the treatment period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO, to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

Structure-Activity Relationship (SAR) Insights

The collective data from numerous studies on pyrazoline derivatives allow for the elucidation of key structure-activity relationships that can guide the design of more potent and selective analogs.

Key structural features influencing the biological activity of pyrazolines.

• N-1 Position: The substituent at the N-1 position of the pyrazoline ring is a critical determinant of biological activity.

  • Polarity and Hydrogen Bonding: The introduction of polar groups capable of hydrogen bonding, such as the hydroxyl group in 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol or the amide group in N-carbamoyl derivatives, can enhance antimicrobial activity by improving interaction with microbial targets. [7] * Steric Bulk: The size of the N-1 substituent can influence anticancer activity. While some bulky groups like phenylacetyl show moderate activity, larger groups may lead to a decrease in potency, possibly due to steric hindrance at the target site. [10]* C-3 and C-5 Positions: The nature and substitution pattern of the aryl rings at the C-3 and C-5 positions significantly impact the overall activity.

  • Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as halogens (Cl, Br, F), on the aryl rings often correlates with increased antimicrobial and anticancer activity. [8] * Electron-Donating Groups: Electron-donating groups, like methoxy (-OCH3), can also contribute to potency, suggesting that a balance of electronic and lipophilic properties is crucial. [12]

Conclusion and Future Perspectives

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol and its analogs represent a promising class of compounds with a broad spectrum of biological activities. The N-hydroxyethyl substituent offers a potential advantage in terms of solubility and the ability to form hydrogen bonds, which may translate to enhanced antimicrobial and anticancer efficacy. The extensive research on pyrazoline derivatives has provided valuable insights into their structure-activity relationships, paving the way for the rational design of new and more potent therapeutic agents. Future studies should focus on the synthesis and systematic evaluation of a wider range of N-hydroxyalkyl pyrazoline analogs to fully elucidate their therapeutic potential and to identify lead compounds for further preclinical and clinical development.

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Validating the Anti-inflammatory Potential of Pyrazoline Derivatives: An In Vivo Comparative Guide

In the landscape of medicinal chemistry, the pyrazoline scaffold has emerged as a privileged structure, demonstrating a wide spectrum of biological activities, including significant anti-inflammatory effects.[1][2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the in vivo anti-inflammatory activity of novel pyrazoline derivatives. We will delve into the mechanistic rationale, present a detailed experimental protocol for the widely accepted carrageenan-induced paw edema model, and offer a comparative analysis with established non-steroidal anti-inflammatory drugs (NSAIDs).

The Scientific Rationale: Pyrazolines as Anti-inflammatory Agents

The anti-inflammatory action of many pyrazoline derivatives is primarily attributed to their ability to inhibit the cyclooxygenase (COX) enzymes, which are key players in the inflammatory cascade.[4] The COX enzymes, COX-1 and COX-2, are responsible for the conversion of arachidonic acid into prostaglandins (PGs), which are potent mediators of inflammation, pain, and fever.[5] While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is inducible and its expression is upregulated at sites of inflammation.[6]

Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their therapeutic effects by inhibiting both COX isoforms, but the inhibition of COX-1 is often associated with undesirable side effects such as gastrointestinal bleeding.[4][7] The pyrazoline scaffold is of particular interest as it forms the core structure of celecoxib, a well-known selective COX-2 inhibitor.[8][9][10][11] This structural similarity has spurred the design and synthesis of novel pyrazoline derivatives with the aim of achieving potent anti-inflammatory activity with an improved safety profile through selective COX-2 inhibition.[4][8]

Beyond COX inhibition, some pyrazoline derivatives have also been reported to exhibit their anti-inflammatory effects through the inhibition of other inflammatory mediators like lipoxygenase (LOX) and by scavenging free radicals.[3][6]

In Vivo Validation: The Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a classic and highly reproducible acute inflammatory model used for the preliminary screening of potential anti-inflammatory agents.[12][13][14] The subcutaneous injection of carrageenan, a sulfated polysaccharide, into the paw of a rodent elicits a biphasic inflammatory response. The initial phase (0-1.5 hours) is characterized by the release of histamine, serotonin, and bradykinin, while the later phase (after 1.5 hours) involves the production of prostaglandins, nitric oxide, and pro-inflammatory cytokines.[12]

Experimental Workflow

The following diagram outlines the typical workflow for evaluating the anti-inflammatory activity of pyrazoline derivatives using the carrageenan-induced paw edema model.

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Detailed Experimental Protocol

1. Animals:

• Male Wistar rats (150-200 g) are commonly used.

• Animals should be acclimatized to the laboratory conditions for at least one week prior to the experiment.

• House the animals in standard polypropylene cages with free access to food and water. The animals should be fasted overnight before the experiment with free access to water.

2. Grouping and Dosing:

• Divide the animals into at least four groups (n=6 per group):

  • Group I (Control): Receives the vehicle (e.g., 1% Tween 80 in normal saline, orally).

  • Group II (Standard): Receives a standard anti-inflammatory drug (e.g., Indomethacin or Diclofenac at a standard dose, typically 10 mg/kg, orally).

  • Group III-V (Test): Receives the pyrazoline derivatives at different dose levels (e.g., 10, 20, and 50 mg/kg, orally). The compounds are typically suspended in the vehicle.

3. Induction of Inflammation:

• One hour after the administration of the vehicle, standard, or test compounds, induce inflammation by injecting 0.1 mL of a 1% (w/v) solution of carrageenan in sterile normal saline into the sub-plantar region of the right hind paw of each rat.

4. Measurement of Paw Edema:

• Measure the paw volume of each rat using a digital plethysmometer at 0 hours (just before carrageenan injection) and then at regular intervals, typically 1, 2, 3, 4, and 5 hours after the carrageenan injection.[12]

5. Data Analysis:

• The percentage inhibition of paw edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where:

  • Vc = Mean increase in paw volume in the control group.

  • Vt = Mean increase in paw volume in the drug-treated group.

• The results are usually expressed as the mean ± standard error of the mean (SEM).

• Statistical significance is determined using an appropriate statistical test, such as one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's test). A p-value of <0.05 is generally considered statistically significant.

Comparative Performance of Pyrazoline Derivatives

The following table summarizes representative data on the in vivo anti-inflammatory activity of various pyrazoline derivatives from published studies, compared to standard drugs.

Compound/Drug	Dose (mg/kg)	Time (hours)	% Inhibition of Paw Edema	Reference
Control (Vehicle)	-	-	0	-
Indomethacin	10	3	50-70%	[6][4]
Diclofenac	10	3	45-65%	[12]
Pyrazoline Derivative 2d	10	3.5	Greater than Indomethacin	[6]
Pyrazoline Derivative 2e	10	3.5	Potent activity	[6]
Pyrazoline Derivative K-3	100	4	52.0%	[15]
Coumarin-Pyrazoline 7a	50	3	Significant	[16]

Note: The exact percentage of inhibition can vary depending on the specific pyrazoline derivative, experimental conditions, and the animal model used.

Mechanistic Insights: The Role of COX Inhibition

The anti-inflammatory activity of many pyrazoline derivatives is intrinsically linked to their ability to inhibit COX enzymes. Molecular docking studies have often been employed to elucidate the binding interactions of these compounds within the active site of COX-2.[4][5]

The following diagram illustrates the proposed mechanism of action for COX-inhibiting pyrazoline derivatives.

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The Bioisosteric Dance: A Comparative Analysis of Pyrazole and Pyrazoline Scaffolds in Drug Discovery

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate ballet of medicinal chemistry, the strategic replacement of functional groups—a practice known as bioisosterism—is a cornerstone of lead optimization. This guide provides an in-depth comparative analysis of two closely related heterocyclic scaffolds: pyrazole and its reduced form, pyrazoline. Understanding the nuanced differences in their chemical properties, biological activities, and pharmacokinetic profiles is critical for rationally designing next-generation therapeutics. Here, we dissect these differences, supported by experimental data and detailed protocols, to empower researchers in making informed decisions when considering these moieties as bioisosteric partners.

The Core Distinction: A Tale of Aromaticity and Conformation

At first glance, pyrazole and pyrazoline are structurally similar five-membered rings containing two adjacent nitrogen atoms. The critical difference lies in a single double bond. Pyrazole is an aromatic heterocycle, possessing a planar, delocalized π-electron system that confers significant stability.[1] In stark contrast, pyrazoline (specifically 2-pyrazoline, the most common isomer in medicinal chemistry) is non-aromatic.[2] This fundamental difference in electronics and structure has profound implications for the molecule's overall properties and its interactions with biological targets.

The aromaticity of pyrazole results in a flat, rigid structure, while the sp³-hybridized carbon in the pyrazoline ring introduces a degree of conformational flexibility. This seemingly subtle change can dramatically alter how a molecule fits into a protein's binding pocket, influencing potency and selectivity.

Physicochemical Properties: A Head-to-Head Comparison

The choice between a pyrazole and a pyrazoline core can significantly impact a drug candidate's physicochemical profile, which in turn governs its absorption, distribution, metabolism, and excretion (ADME) properties. The aromatic nature of pyrazole generally leads to greater resistance to oxidation compared to the more labile pyrazoline ring.[1]

Property	Pyrazole	Pyrazoline	Rationale and Implications
Aromaticity	Aromatic	Non-aromatic	Pyrazole's aromaticity confers chemical stability. Pyrazoline is more susceptible to metabolism (e.g., oxidation to pyrazole).
Basicity	Weakly basic	More basic	The lone pair on the sp² nitrogen of pyrazole is part of the aromatic system, making it less available for protonation. The sp³ nitrogen in pyrazoline is more basic. This affects salt formation and solubility.
Lipophilicity (LogP)	Generally lower	Generally higher	The saturated carbon in pyrazoline can increase lipophilicity, which may affect cell permeability and plasma protein binding.
Conformation	Planar, rigid	Non-planar, flexible	Pyrazoline's flexibility can allow for more optimal interactions with a binding site, but may also come with an entropic penalty.
Hydrogen Bonding	N-H can act as a donor; the second N as an acceptor.	N-H can act as a donor; the second N as an acceptor.	Both can participate in hydrogen bonding, a key interaction in drug-receptor binding.

This table summarizes general trends; specific values are highly dependent on the substituents attached to the core ring.

The Impact on Biological Activity: A Case Study in COX Inhibition

Both pyrazole and pyrazoline scaffolds are privileged structures found in numerous biologically active compounds, particularly as anti-inflammatory, anticancer, and antimicrobial agents.[3][4][5] A prominent example is their role as inhibitors of cyclooxygenase (COX) enzymes, the targets of nonsteroidal anti-inflammatory drugs (NSAIDs).[6]

The pyrazole ring is the core of the blockbuster COX-2 selective inhibitor, Celecoxib.[6] The specific arrangement of substituents on the rigid aromatic pyrazole core is crucial for its selective binding to the COX-2 active site.

Comparative studies have shown that in some series of compounds, pyrazoline derivatives exhibit more potent anti-inflammatory activity than their pyrazole counterparts.[7] This could be attributed to the conformational flexibility of the pyrazoline ring, allowing for a more favorable orientation within the enzyme's active site. However, in other cases, the aromatic pyrazole leads to superior activity.[7] This highlights that the choice is not universally straightforward and depends heavily on the specific target and the substitution pattern on the heterocyclic ring.

Here is a summary of comparative data for representative pyrazole and pyrazoline COX inhibitors:

Compound Class	Specific Derivative	Target	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Pyrazole	Celecoxib	COX-2	0.045	327	[8]
Pyrazole	Compound 8d	COX-2	0.26	>192.3	[9]
Pyrazoline	Pyrazoline 2d	-	-	-	Potent in vivo anti-inflammatory
Pyrazoline	Pyrazoline 2e	-	-	-	Potent in vivo anti-inflammatory

Note: Direct IC50 comparison for pyrazolines 2d and 2e was not provided in the source, but they were highlighted as the most potent in an in vivo anti-inflammatory assay, surpassing the pyrazole analogs in the same study.[7]

Visualizing the Mechanism: COX-2 Inhibition Pathway

The anti-inflammatory effects of pyrazole and pyrazoline inhibitors are primarily mediated through the inhibition of the COX-2 enzyme, which is responsible for the synthesis of pro-inflammatory prostaglandins from arachidonic acid.

Caption: Inhibition of the COX-2 pathway by pyrazole/pyrazoline compounds.

Navigating Pharmacokinetics: The Unseen Battlefield

While in vitro potency is a primary goal, a drug's success hinges on its pharmacokinetic profile. The conversion of a pyrazole to a pyrazoline bioisostere can have significant, though not always predictable, effects on ADME properties.

• Absorption & Permeability: Increased lipophilicity of pyrazolines might enhance membrane permeability and absorption, but could also lead to poorer aqueous solubility.

• Metabolism: Pyrazolines are generally more susceptible to metabolic oxidation to the corresponding pyrazole.[1] This can be a double-edged sword: it might represent an inactivation pathway, or in some cases, the pyrazole could be an active metabolite. The aromatic pyrazole ring is more stable but can still be metabolized, for instance, through oxidation of its substituents.

• Distribution: Higher lipophilicity and potential for greater plasma protein binding of pyrazolines can affect their volume of distribution and free drug concentration.[10]

• Excretion: Changes in metabolism and polarity will ultimately influence the route and rate of excretion.

In silico ADME predictions for some pyrazoline derivatives suggest they can possess favorable drug-like properties, such as good intestinal absorption and not crossing the blood-brain barrier, which can be advantageous for avoiding CNS side effects.[11][12] However, these are predictions, and empirical data is essential.

Experimental Protocols: From Synthesis to Evaluation

To provide a practical context, this section details common, reliable, and validated protocols for the synthesis of both pyrazole and pyrazoline derivatives, as well as a standard assay for evaluating their biological activity.

Visualizing the Synthetic Workflow

The synthesis of these heterocycles often follows a logical, multi-step process. A common route to pyrazolines involves the synthesis of a chalcone intermediate, which is then cyclized. Pyrazoles are frequently synthesized via the Knorr synthesis from 1,3-dicarbonyl compounds.

Caption: Common synthetic workflows for pyrazoline and pyrazole derivatives.

Protocol 1: Synthesis of a Pyrazoline Derivative from a Chalcone

This protocol describes the acid-catalyzed cyclocondensation of a chalcone with hydrazine hydrate.

Materials:

• Chalcone (1 mmol)

• Ethanol or 1,4-dioxane (10-20 mL)

• Hydrazine hydrate (1-1.25 mmol)

• Glacial acetic acid (catalytic amount, a few drops)

• Round-bottom flask, condenser, heating mantle, TLC plates, filtration apparatus

Procedure:

• In a round-bottom flask, dissolve the chalcone (1 mmol) in 10-20 mL of ethanol.[9]

• To this solution, add hydrazine hydrate (1-1.25 mmol).[9]

• Add a few drops of glacial acetic acid to catalyze the reaction.[9]

• Fit the flask with a condenser and heat the mixture to reflux (approximately 80°C) for 4-6 hours.[9]

• Monitor the progress of the reaction by Thin-Layer Chromatography (TLC), using an appropriate solvent system (e.g., ethyl acetate/hexane).[9]

• Once the reaction is complete (as indicated by the consumption of the chalcone spot on TLC), allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-cold water to precipitate the product.[9]

• Collect the solid precipitate by vacuum filtration, washing thoroughly with water to remove any residual acid and hydrazine.[9]

• Dry the collected solid.

• Purify the crude pyrazoline by recrystallization from a suitable solvent, such as ethanol, to obtain the final product.[9]

Protocol 2: Knorr Synthesis of a Pyrazole Derivative

This protocol details the synthesis of a pyrazole from a β-ketoester, a type of 1,3-dicarbonyl compound.[13]

Materials:

• Ethyl benzoylacetate (β-ketoester, 3 mmol)

• Hydrazine hydrate (6 mmol)

• 1-Propanol (3 mL)

• Glacial acetic acid (catalytic amount, 3 drops)

• 20-mL scintillation vial, hot plate with stirrer, TLC plates, filtration apparatus

Procedure:

• In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).[13]

• Add 3 mL of 1-propanol and 3 drops of glacial acetic acid to the vial.[13]

• Heat the reaction mixture on a hot plate with magnetic stirring to approximately 100°C.[13]

• After 1 hour, monitor the reaction by TLC (e.g., 30% ethyl acetate/70% hexane) to check for the consumption of the starting ketoester.[13]

• Once the starting material is consumed, while the solution is still hot, add 10 mL of water with stirring to induce precipitation.[13]

• Turn off the heat and allow the mixture to cool slowly to room temperature while stirring for about 30 minutes to maximize crystal formation.

• Collect the solid product by vacuum filtration using a Büchner funnel.[13]

• Rinse the collected product with a small amount of cold water and allow it to air dry.

• Characterize the final product (e.g., melting point, NMR) to confirm its identity and purity.

Protocol 3: In Vitro COX-2 Inhibitor Screening Assay (Fluorometric)

This protocol outlines a general method for screening compounds for their ability to inhibit COX-2 activity.

Materials:

• COX-2 Inhibitor Screening Kit (e.g., from Assay Genie or similar vendors) containing:

  • COX Assay Buffer

  • COX Probe (e.g., Amplex Red)

  • COX Cofactor

  • Arachidonic Acid (substrate)

  • Human Recombinant COX-2 enzyme

  • A known COX-2 inhibitor (e.g., Celecoxib) for a positive control

• Test compounds (dissolved in DMSO)

• 96-well white opaque plate

• Fluorescence plate reader (Ex/Em = 535/587 nm)

• Multi-channel pipette

Procedure:

• Reagent Preparation: Prepare all reagents according to the kit manufacturer's instructions. This typically involves diluting buffers, cofactors, and the enzyme. Keep the enzyme on ice.[14]

• Plate Setup:

  • Test Inhibitor Wells: Add 10 µL of your diluted test compound (e.g., pyrazole or pyrazoline derivative) to the designated wells.

  • Enzyme Control (100% Activity): Add 10 µL of Assay Buffer (with the same final concentration of DMSO as the test wells) to these wells.[14]

  • Inhibitor Control: Add 10 µL of the provided known inhibitor (e.g., Celecoxib) to these wells.[14]

• Reaction Mix: Prepare a master reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor according to the kit protocol. Add 80 µL of this mix to each well.

• Enzyme Addition: Add 10 µL of the diluted COX-2 enzyme to all wells except for a "no enzyme" background control if desired.

• Initiate Reaction: Using a multi-channel pipette, add 10 µL of the diluted Arachidonic Acid substrate to all wells to start the reaction simultaneously.[14]

• Measurement: Immediately place the plate in a fluorescence plate reader pre-set to 25°C. Measure the fluorescence kinetically (Ex/Em = 535/587 nm) for 5-10 minutes.[14]

• Data Analysis: Determine the rate of reaction (change in fluorescence over time) for each well. Calculate the percent inhibition for your test compounds relative to the Enzyme Control. An IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) can then be determined from a dose-response curve.

Conclusion and Future Perspectives

The choice between a pyrazole and a pyrazoline bioisostere is a nuanced decision that requires a deep understanding of the specific drug discovery program's goals.

• Choose Pyrazole for: Aromatic interactions with the target, enhanced chemical and metabolic stability, and when a rigid conformation is desired.

• Consider Pyrazoline for: Introducing conformational flexibility to explore new binding modes, potentially increasing lipophilicity for improved permeability, and when a more basic character is advantageous.

The "best" scaffold is context-dependent. A pyrazoline might offer superior potency in one target class, while the corresponding pyrazole is more effective in another. The key takeaway for drug development professionals is that this bioisosteric pair represents a powerful tool for fine-tuning a molecule's properties. The conversion from one to the other is often synthetically accessible, allowing for a direct and empirical comparison of their structure-activity and structure-property relationships. Future research should focus on generating more head-to-head comparative data, particularly concerning pharmacokinetic profiles, to build a more predictive framework for employing this valuable bioisosteric strategy.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Pyrazoline Derivatives in Drug Discovery

Pyrazoline, a five-membered heterocyclic compound with two adjacent nitrogen atoms, stands as a cornerstone scaffold in modern medicinal chemistry.[1] Its derivatives exhibit a remarkable breadth of pharmacological activities, making them a subject of intense investigation for novel therapeutic agents.[2][3][4] Among its isomers, the 2-pyrazoline form is the most frequently studied due to its enhanced chemical stability.[5] This guide provides an in-depth comparison of the structure-activity relationships of pyrazoline derivatives across key therapeutic areas, supported by experimental data and proven insights for researchers, scientists, and drug development professionals.

The synthetic accessibility of pyrazolines, most commonly through the cyclization of α,β-unsaturated ketones (chalcones) with hydrazine derivatives, allows for extensive structural diversification and optimization of biological activity.[6][7] Understanding the causal relationships between specific structural modifications and their resulting pharmacological effects is paramount for the rational design of more potent and selective drug candidates.

General Synthetic Workflow: From Chalcones to Pyrazolines

The predominant route to pyrazoline synthesis involves a Claisen-Schmidt condensation to form a chalcone intermediate, followed by a cyclocondensation reaction with a hydrazine derivative. This two-step process is highly versatile, allowing for modifications at what will become the N-1, C-3, and C-5 positions of the final pyrazoline ring.

Caption: General two-step synthesis of 2-pyrazoline derivatives.

Part 1: Anticancer Activity - Targeting Cellular Proliferation

The pyrazoline scaffold is a privileged structure in the design of anticancer agents, with derivatives demonstrating potent cytotoxicity against a wide array of cancer cell lines.[8][9][10] The mechanism of action often involves the inhibition of critical cellular targets like tubulin polymerization or receptor tyrosine kinases (e.g., EGFR).[10][11][12]

Key Structure-Activity Relationships for Anticancer Efficacy

The cytotoxic potential of pyrazoline derivatives is highly dependent on the nature and position of substituents on the core heterocycle and its appended aryl rings.

• Influence of Aryl Ring Substituents: A recurring theme in the SAR of anticancer pyrazolines is the significant impact of substituents on the C-3 and C-5 phenyl rings. The presence of electron-withdrawing groups (EWGs) such as halogens (F, Cl, Br), trifluoromethyl (CF3), or cyano (CN) groups on these rings generally enhances cytotoxic activity.[1] Conversely, electron-donating groups (EDGs) often lead to a decrease in potency.[1] This suggests that modulation of the electronic properties of the molecule is critical for its interaction with biological targets.

• Role of the N-1 Substituent: The substituent at the N-1 position plays a crucial role in modulating activity. While N-unsubstituted (NH) pyrazolines can be active, substitution with an acetyl or phenyl group often alters the potency and selectivity profile. For instance, N-phenyl derivatives have shown significant activity against various cancer cell lines.[9]

• Hybrid Molecules: Incorporating the pyrazoline scaffold into hybrid molecules with other known anticancer pharmacophores, such as coumarin or indole, has emerged as a successful strategy to develop highly potent compounds.[9]

Caption: Key SAR features of pyrazoline derivatives for anticancer activity.

Comparative Performance Data

The following table summarizes the cytotoxic activity of representative pyrazoline derivatives against various human cancer cell lines.

Compound ID	N-1 Substituent	C-3 Phenyl Substituent	C-5 Phenyl Substituent	Cell Line	IC₅₀ (µM)	Reference
1a	Phenyl	4-OCH₃	4-Cl	MCF-7 (Breast)	0.21 nM	[9]
1b	Phenyl	H	4-CF₃	HCT116 (Colon)	6.19 µM	[5]
1c	Acetyl	4-OCH₃	H	H. pylori	1-4 µg/ml	[13]
1d	H	Thiophene	4-Cl	NCI-H522 (Lung)	>10 µM	[9][14]

Note: Data is compiled from multiple sources for comparative purposes. Direct comparison should be made with caution as experimental conditions may vary.

Part 2: Antimicrobial Activity - Combating Resistant Pathogens

With the rise of antimicrobial resistance, there is an urgent need for novel therapeutic agents.[15] Pyrazoline derivatives have demonstrated significant potential as both antibacterial and antifungal agents, providing a versatile scaffold for development.[16][17]

Key Structure-Activity Relationships for Antimicrobial Efficacy

The antimicrobial activity of pyrazolines is strongly influenced by the overall lipophilicity of the molecule and the presence of specific functional groups that can interact with microbial targets.[13]

• Antibacterial SAR:

  • Halogenation: The introduction of a chlorine atom on the phenyl ring at the C-5 position is a consistently favorable modification for enhancing antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus.[13][16]

  • N-1 Phenyl Group: A 1,3,5-triphenyl-2-pyrazoline scaffold often serves as a robust starting point for potent antibacterial agents.[13]

  • Heterocyclic Hybrids: Replacing aryl rings with other heterocyclic systems (e.g., quinoline) or creating hybrids with scaffolds like thiazole has been shown to broaden the antibacterial spectrum and increase potency, including against resistant strains like MRSA.[4][18]

• Antifungal SAR:

  • Many of the same structural features that confer antibacterial activity also contribute to antifungal effects, particularly against opportunistic pathogens like Candida albicans.[13][17] The presence of sulfonamide moieties has also been explored, yielding derivatives with respectable antifungal action.[17]

Comparative Performance Data

The table below compares the antimicrobial efficacy of different pyrazoline derivatives, typically measured as the Minimum Inhibitory Concentration (MIC).

Compound ID	N-1 Substituent	C-3 Phenyl Substituent	C-5 Phenyl Substituent	Organism	MIC (µg/mL)	Reference
2a	Phenyl	H	4-Cl	S. aureus	64	[13][15]
2b	Phenyl	H	4-Br	P. aeruginosa	128	[15]
2c	H	4-OCH₃	2,4-diCl	C. albicans	32	[13][15]
2d	Thiazole hybrid	-	-	MRSA	4	[18]

Part 3: Anti-inflammatory Activity - Targeting COX Enzymes

Pyrazoline derivatives are well-established as potent anti-inflammatory agents.[5][6] Their structural similarity to commercial non-steroidal anti-inflammatory drugs (NSAIDs) like Celecoxib, which also contains a pyrazole core, has driven extensive research into their mechanism of action, primarily as inhibitors of cyclooxygenase (COX) enzymes.[19][20][21]

Key Structure-Activity Relationships for COX Inhibition

The design of selective COX-2 inhibitors is a key goal in developing safer anti-inflammatory drugs. For pyrazoline derivatives, specific structural features are critical for achieving this selectivity.

• The COX-2 "Pharmacophore": A crucial determinant for potent and selective COX-2 inhibition is the presence of a para-sulfonamide (SO₂NH₂) or para-methanesulfonyl (SO₂CH₃) group on the N-1 phenyl ring.[19] This moiety is able to fit into a secondary pocket present in the COX-2 active site but not in COX-1, where it forms key hydrogen bonds with residues like Arg513. This interaction is the cornerstone of selectivity.

• Aryl Rings at C-3 and C-5: The aryl ring at the C-5 position typically occupies a hydrophobic channel of the enzyme. Substituents at the C-3 position, such as electron-donating methoxy groups, can further enhance binding and activity.[19]

• Lipophilicity and Potency: Pyrazoline derivatives generally exhibit higher anti-inflammatory potency compared to their more aromatic pyrazole counterparts, potentially due to favorable pharmacokinetic properties.[20][21]

Caption: Key pharmacophoric features for selective COX-2 inhibition.

Comparative Performance Data

This table presents the COX inhibitory activity and selectivity of pyrazoline derivatives compared to the reference drug Celecoxib. The Selectivity Index (SI) is calculated as IC₅₀ (COX-1) / IC₅₀ (COX-2).

Compound ID	N-1 Phenyl Substituent	C-5 Phenyl Substituent	IC₅₀ COX-1 (µM)	IC₅₀ COX-2 (µM)	Selectivity Index (SI)	Reference
3a	4-SO₂NH₂	4-F	12.5	0.15	83.3	[19]
3b	4-SO₂CH₃	4-OCH₃	>100	0.21	>476	[19]
Celecoxib	4-SO₂NH₂	4-CH₃	15	0.04	375	[20]

Experimental Protocols

Protocol 1: General Synthesis of a 1,3,5-Triphenyl-2-Pyrazoline Derivative

This protocol describes a standard, reliable method for synthesizing pyrazoline derivatives from a chalcone precursor.

A. Synthesis of Chalcone (1,3-diphenylprop-2-en-1-one):

• Dissolve acetophenone (10 mmol) and benzaldehyde (10 mmol) in ethanol (20 mL).

• Slowly add an aqueous solution of sodium hydroxide (20 mmol in 5 mL water) to the stirred mixture at room temperature.

• Continue stirring for 2-3 hours. A precipitate will form.

• Filter the solid product, wash thoroughly with cold water until the washings are neutral, and then wash with a small amount of cold ethanol.

• Recrystallize the crude chalcone from ethanol to obtain pure crystals.

B. Synthesis of Pyrazoline (1,3,5-triphenyl-2-pyrazoline):

• Suspend the synthesized chalcone (5 mmol) and phenylhydrazine hydrochloride (5.5 mmol) in absolute ethanol (25 mL).

• Add a few drops of glacial acetic acid to catalyze the reaction.[2]

• Reflux the mixture for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., ethyl acetate:petroleum ether).[6]

• After completion, cool the reaction mixture to room temperature. The product will often crystallize out.

• Filter the solid, wash with cold ethanol, and dry.

• Recrystallize the crude pyrazoline from ethanol or another suitable solvent to yield the purified product.

• Characterize the final compound using spectroscopic methods (IR, ¹H-NMR, ¹³C-NMR, Mass Spectrometry).[2][6]

Protocol 2: MTT Assay for Cytotoxicity Screening

This protocol outlines the steps for the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a standard colorimetric method for assessing cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized pyrazoline derivatives in the appropriate cell culture medium. Add 100 µL of each concentration to the designated wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth).

Conclusion and Future Outlook

The pyrazoline scaffold is a remarkably versatile and privileged structure in drug discovery, demonstrating a wide spectrum of biological activities. The structure-activity relationship studies consistently highlight that targeted modifications to the N-1, C-3, and C-5 positions can significantly enhance potency and selectivity against anticancer, antimicrobial, and anti-inflammatory targets.

The key takeaways from this comparative analysis are:

• Anticancer Activity: Generally enhanced by electron-withdrawing groups on the C-3/C-5 aryl rings.

• Antimicrobial Activity: Strongly influenced by lipophilicity and the presence of halogens.

• Anti-inflammatory Activity: Selectivity for COX-2 is driven by a specific pharmacophore (e.g., para-sulfonamide) on the N-1 aryl ring.

Future research should continue to explore pyrazoline-based hybrid molecules to achieve multi-target effects. Furthermore, the application of computational tools, such as QSAR and molecular docking, will be invaluable in refining SAR models and guiding the design of the next generation of pyrazoline-based therapeutics with improved efficacy and safety profiles.[22][23]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Data for Novel Pyrazoline Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, novel pyrazoline compounds have emerged as a significant class of heterocyclic scaffolds, demonstrating a wide array of pharmacological activities. As senior application scientists, our primary objective is to ensure the integrity and reliability of the analytical data that underpins the development of these promising therapeutic agents. This guide provides an in-depth, experience-driven comparison of essential analytical techniques for the characterization and validation of novel pyrazoline derivatives, grounded in the principles of scientific integrity and regulatory compliance.

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[1] This guide will delve into the cross-validation of data from multiple analytical platforms, a critical step for robust characterization. We will explore the "why" behind the selection of each technique, provide detailed experimental protocols, and present comparative data to guide your analytical strategy. All methodologies are designed to be self-validating, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2), which provides a comprehensive framework for the validation of analytical procedures.[2][3][4][5]

The Imperative of Orthogonal Analytical Approaches

A single analytical technique is rarely sufficient to fully characterize a novel chemical entity. Each method interrogates different physicochemical properties of the molecule. By employing orthogonal methods—techniques that measure the same analyte based on different principles—we can build a comprehensive and trustworthy data package. For pyrazoline compounds, a combination of chromatographic and spectroscopic techniques is essential.

Chromatographic Methods: The Foundation of Purity and Quantification

Chromatography is the cornerstone for assessing the purity of novel pyrazoline compounds and for their quantification in various matrices. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the primary tools in this domain.

High-Performance Liquid Chromatography (HPLC)

Why HPLC for Pyrazolines?

HPLC is indispensable for the analysis of non-volatile and thermally labile compounds, a category into which many pyrazoline derivatives fall. Its versatility allows for the separation of the target compound from impurities, starting materials, and by-products with high resolution. Reversed-phase HPLC (RP-HPLC) is particularly well-suited for the separation of moderately polar pyrazoline compounds.[6]

Protocol: A Validated RP-HPLC Method for a Novel Pyrazoline Derivative

This protocol is based on established methods for pyrazoline analysis and is designed to meet ICH validation criteria.[7][8]

• Instrumentation: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a common choice.[7][8]

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., methanol or acetonitrile). A common starting point is a 20:80 ratio of 0.1% trifluoroacetic acid to methanol.[6][7][8]

• Flow Rate: Typically 1.0 mL/min.[7][8]

• Column Temperature: Maintained at 25 ± 2°C for reproducibility.[7][8]

• Detection Wavelength: Determined by acquiring the UV spectrum of the pyrazoline standard. A wavelength of 206 nm has been successfully used for some derivatives.[7][8]

• Injection Volume: 5.0 µL is a typical starting point.[7][8]

Validation Parameters (as per ICH Q2(R2) Guidelines): [1][2][9][10][11]

Validation Parameter	Acceptance Criteria	Typical Results for Pyrazoline HPLC Methods
Linearity	Correlation coefficient (r²) ≥ 0.995	r² = 0.998 over a range of 50-80 µg/mL[7][8]
Accuracy	% Recovery of 98-102%	Typically within this range for spiked samples.
Precision (Repeatability & Intermediate)	RSD ≤ 2%	RSD values are consistently below 2.0%[8]
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	4 µg/mL[7][8]
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	15 µg/mL[7][8]
Specificity	Peak purity and resolution from other components	DAD detectors can confirm peak purity.
Robustness	Insignificant changes in results with small variations in method parameters (e.g., flow rate, temperature)	Method should demonstrate reliability with deliberate parameter variations.[9]

Gas Chromatography-Mass Spectrometry (GC-MS)

Why GC-MS for Pyrazolines?

For volatile and thermally stable pyrazoline derivatives, GC-MS offers excellent separation efficiency and definitive identification through mass spectral fragmentation patterns.[12] It is particularly useful for identifying isomeric impurities that may be difficult to resolve by HPLC alone.[13]

Protocol: GC-MS Analysis of Pyrazole Isomers [12]

• Instrumentation: A GC system coupled to a mass spectrometer (e.g., quadrupole or ion trap).

• Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[12]

• Injector Temperature: 250 °C.[12]

• Injection Mode: Split injection (e.g., 20:1 ratio) to prevent column overloading.[12]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[12]

• Oven Temperature Program: An initial temperature of 80 °C held for 2 minutes, followed by a ramp to a final temperature suitable for eluting the compounds of interest.[12]

• MS Detection: Electron Ionization (EI) at 70 eV, with a scan range appropriate for the expected molecular weights.

Cross-Validation Workflow: HPLC and GC-MS

Caption: Cross-validation workflow between HPLC and GC-MS.

Spectroscopic Methods: Unveiling the Molecular Architecture

Spectroscopic techniques are paramount for the structural elucidation of novel pyrazoline compounds. Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy provide detailed information about the molecular framework and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Why NMR for Pyrazolines?

NMR is the most powerful technique for unambiguous structure determination.[14][15][16] For pyrazolines, ¹H and ¹³C NMR spectra provide characteristic signals that confirm the presence of the heterocyclic ring and the substitution pattern.[17][18] The protons on the pyrazoline ring often exhibit a distinct ABX spin system, which is a key diagnostic feature.[17][19]

Key Diagnostic NMR Signals for 3,5-disubstituted-2-pyrazolines:

Nucleus	Typical Chemical Shift (δ, ppm)	Multiplicity and Coupling
¹H NMR
H-4 (Ha, Hb)	3.0 - 3.8	Doublet of doublets (dd)
H-5 (Hx)	4.9 - 5.9	Doublet of doublets (dd)
N-H	5.9 - 7.9	Broad singlet
¹³C NMR
C-3	150 - 154
C-4	40 - 44
C-5	56 - 64

Note: Chemical shifts can vary depending on the substituents.[17]

Experimental Protocol: NMR Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).[17]

• Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).[16]

• Internal Standard: Tetramethylsilane (TMS).

• Experiments:

  • ¹H NMR: To identify proton environments and coupling patterns.

  • ¹³C NMR: To determine the number and type of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): To establish connectivity between protons and carbons, which is crucial for confirming the final structure.[15][16]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Why FT-IR for Pyrazolines?

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For pyrazolines, it is particularly useful for confirming the presence of key bonds such as N-H, C=N, and C-N.[17][18]

Characteristic FT-IR Absorption Bands for Pyrazolines:

Functional Group	Wavenumber (cm⁻¹)
N-H stretch	3327 - 3462 (often broad)[17]
C-H stretch (aliphatic)	2854 - 2927[17]
C=N stretch	1590 - 1624[18]
C-N stretch	1161 - 1014[17]

Experimental Protocol: FT-IR Analysis

• Instrumentation: An FT-IR spectrometer.

• Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Spectra are typically collected over the range of 4000-400 cm⁻¹.

Data Correlation: NMR and FT-IR

Caption: Correlation of NMR and FT-IR data for structural confirmation.

Conclusion: A Unified Approach to Data Integrity

The cross-validation of analytical data from orthogonal techniques is not merely a procedural step; it is a fundamental pillar of scientific rigor in drug development. For novel pyrazoline compounds, a synergistic approach utilizing HPLC for purity and quantification, GC-MS for volatile impurity profiling and isomeric separation, and a combination of NMR and FT-IR for definitive structural elucidation provides a robust and defensible analytical package. This multi-faceted strategy ensures a comprehensive understanding of the compound's identity, purity, and quality, which is essential for advancing promising candidates through the development pipeline. Adherence to established guidelines, such as those from the ICH, further strengthens the reliability and regulatory acceptance of the data generated.[2][11][20]

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A Senior Application Scientist's Guide to Catalyst Efficacy in Pyrazoline Synthesis

Introduction:

Pyrazolines, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, are privileged scaffolds in medicinal chemistry and drug development. Their derivatives exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[1][2][3] The synthesis of pyrazolines, most commonly through the cyclization of α,β-unsaturated ketones (chalcones) with hydrazine derivatives, is a cornerstone reaction in heterocyclic chemistry. The choice of catalyst for this transformation is critical, profoundly influencing reaction efficiency, yield, and environmental impact.[3][4]

This guide provides a comparative analysis of various catalysts employed in pyrazoline synthesis, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their catalyst selection strategy. We will delve into the efficacy of different catalyst classes, from traditional acid and base catalysts to modern heterogeneous and green alternatives, supported by experimental data and mechanistic insights.

The Landscape of Catalysis in Pyrazoline Synthesis: A Comparative Overview

The synthesis of pyrazolines from chalcones and hydrazines can be catalyzed by a diverse array of substances, each with its own set of advantages and limitations. The primary role of the catalyst is to facilitate the initial nucleophilic attack of the hydrazine on the β-carbon of the chalcone (Michael addition) and the subsequent intramolecular cyclization and dehydration to form the pyrazoline ring. The choice of catalyst can influence not only the reaction rate and yield but also the product distribution, sometimes leading to the formation of the isomeric pyrazole as a byproduct.[2]

A broad classification of catalysts used in pyrazoline synthesis includes:

• Homogeneous Catalysts: These are soluble in the reaction medium and include traditional acid and base catalysts. They are often highly active and selective but can be difficult to separate from the reaction mixture, leading to challenges in product purification and catalyst recycling.[5][6]

• Heterogeneous Catalysts: These exist in a different phase from the reactants, typically as a solid in a liquid reaction mixture. Their primary advantage is the ease of separation and recyclability, which aligns with the principles of green chemistry.[5][7]

• Green Catalysts: This category encompasses catalysts that are environmentally benign, derived from renewable resources, and promote sustainable chemical processes. Examples include biocatalysts like baker's yeast and certain metal oxide nanoparticles.

The following sections will provide a detailed comparison of these catalyst types, supported by experimental data from the literature.

Homogeneous Catalysis: The Workhorses of Pyrazoline Synthesis

Acid Catalysis

Acid catalysts, such as glacial acetic acid, sulfuric acid, and methanoic acid, are widely used for pyrazoline synthesis.[1][8][9] They function by activating the carbonyl group of the chalcone, making it more susceptible to nucleophilic attack by the hydrazine.

Mechanism of Acid-Catalyzed Pyrazoline Synthesis:

The reaction proceeds through a well-established mechanism involving the initial formation of a hydrazone intermediate, followed by an intramolecular Michael addition and subsequent cyclization.[10]

Figure 1: Generalized mechanism of acid-catalyzed pyrazoline synthesis.

Efficacy and Considerations:

Glacial acetic acid is a popular choice, often used as both a catalyst and a solvent, driving the reaction to completion.[8][11] However, reaction times can be lengthy, often requiring several hours of reflux.[1][11] Stronger acids like sulfuric acid can accelerate the reaction but may also lead to side reactions and decomposition of sensitive substrates. The use of corrosive and non-recyclable acids also presents environmental concerns.[4]

Base Catalysis

Base catalysts, such as sodium hydroxide (NaOH), potassium hydroxide (KOH), and piperidine, are also commonly employed.[1][12] They function by deprotonating the hydrazine, increasing its nucleophilicity.

Efficacy and Considerations:

Basic conditions can be effective, particularly for the initial Claisen-Schmidt condensation to form the chalcone precursor.[1][12] However, in the subsequent cyclization step, the choice of base can be critical. A comparative study on the synthesis of N-phenyl and N-thiocarbamoyl pyrazolines using different bases (TBAB, sodium acetate, and K2CO3) revealed that the catalyst choice can influence whether a pyrazoline or a pyrazole is formed.[2] For instance, with certain chalcones, K2CO3 was found to be ineffective for the cyclization with phenyl hydrazine hydrochloride.[2]

Heterogeneous Catalysis: A Greener Approach

The limitations of homogeneous catalysts have driven the development of solid-supported and heterogeneous catalysts that offer ease of separation and recyclability.

Solid Acid Catalysts

Amberlyst-15: This macroreticular sulfonic acid cation exchange resin has proven to be an efficient and reusable catalyst for pyrazoline synthesis. It provides a solid acidic surface for the reaction to occur, leading to good yields and improved positional selectivity.[13] A key advantage of Amberlyst-15 is its thermal stability and the ease with which it can be recovered by simple filtration and reused.[13]

Tungstate Sulfuric Acid (TSA) and Cellulose Sulfonic Acid (CSA): These are other examples of green solid acid catalysts that have been successfully used for pyrazoline synthesis, promoting the reaction under environmentally friendly conditions.[4]

Metal and Metal Oxide Nanoparticles

ZnO Nanoparticles: Zinc oxide nanoparticles have emerged as a highly efficient, reusable, and eco-friendly catalyst for the one-pot synthesis of pyrazoline derivatives in an aqueous medium.[14] This method offers several advantages, including excellent product yields, significantly reduced reaction times, and the ability to reuse the catalyst for multiple cycles without a significant loss in activity.[14] The reaction can be carried out at a relatively low temperature of 40°C, further enhancing its green credentials.[14]

Green and Biocatalysis: The Future of Pyrazoline Synthesis

In line with the growing emphasis on sustainable chemistry, the use of biocatalysts and other green catalytic systems is gaining traction.

Baker's Yeast (Saccharomyces cerevisiae): This readily available and inexpensive biocatalyst has been successfully employed for the cyclocondensation of chalcones and hydrazine hydrate to produce pyrazolines in moderate to good yields. The reactions are typically carried out under mild conditions in methanol. This method provides an environmentally friendly alternative to traditional catalysts.

Comparative Performance Data

The following table summarizes the performance of various catalysts in pyrazoline synthesis based on data from the literature. It is important to note that direct comparisons are challenging due to variations in substrates, solvents, and reaction conditions across different studies. However, this table provides a general overview of the efficacy of each catalyst type.

Catalyst Type	Catalyst Example	Typical Reaction Time	Typical Yield (%)	Key Advantages	Key Disadvantages	Recyclability	Reference(s)
Homogeneous Acid	Glacial Acetic Acid	4-24 h	70-97	Readily available, inexpensive	Long reaction times, corrosive, difficult to recycle	No	[8][9]
Homogeneous Base	Sodium Hydroxide	2-8 h	60-85	Inexpensive, effective for chalcone synthesis	Can lead to side reactions, difficult to recycle	No	[1][12]
Heterogeneous Acid	Amberlyst-15	30-40 min (ultrasound)	89-96	Reusable, high yields, short reaction times	Higher initial cost than simple acids	Yes	[13]
Heterogeneous Metal Oxide	ZnO Nanoparticles	Shorter than conventional	Good to Excellent	Reusable, eco-friendly (aqueous media), mild conditions	Catalyst synthesis required	Yes	[14]
Biocatalyst	Baker's Yeast	32 h	82-90	Green, inexpensive, mild conditions	Long reaction times, moderate yields	No

Note: The yields and reaction times are indicative and can vary significantly depending on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: Acetic Acid-Catalyzed Synthesis of Pyrazolines

This protocol describes a general procedure for the synthesis of N-acetyl pyrazolines from chalcones using glacial acetic acid as a catalyst.[8]

Materials:

• Chalcone (1 mmol)

• Hydrazine hydrate (4 mmol)

• Glacial acetic acid (15 mL)

• Ethanol

• Reflux apparatus

• Ice bath

• Filtration apparatus

Procedure:

• To a round-bottom flask, add hydrazine hydrate (0.2 mL, 4 mmol) and glacial acetic acid (15 mL).

• Heat the mixture under reflux for 4 hours to generate acetyl hydrazine in situ.

• Add the chalcone (1 mmol) to the reaction mixture.

• Continue to heat under reflux for an additional 5 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, pour the reaction mixture into ice-cold water and leave it overnight.

• Collect the solid precipitate by vacuum filtration.

• Recrystallize the crude product from ethanol to obtain the purified pyrazoline.[8]

Protocol 2: Sodium Hydroxide-Catalyzed Synthesis of Chalcones (Precursor to Pyrazolines)

This protocol outlines the base-catalyzed Claisen-Schmidt condensation to synthesize the chalcone intermediate.[1][12]

Materials:

• Substituted acetophenone (10 mmol)

• Substituted benzaldehyde (10 mmol)

• Ethanol (30 mL)

• Aqueous Sodium Hydroxide (40%, 5 mL)

• Stirring apparatus

• Ice bath

• Filtration apparatus

Procedure:

• In a flask, dissolve the substituted acetophenone (10 mmol) and substituted benzaldehyde (10 mmol) in ethanol (30 mL) with continuous stirring at room temperature.

• Slowly add the aqueous sodium hydroxide solution (5 mL, 40%) to the mixture.

• Continue stirring at room temperature for 2-3 hours.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into crushed ice.

• Collect the precipitated chalcone by filtration, wash with cold water until the washings are neutral, and dry.

• The crude chalcone can be purified by recrystallization from a suitable solvent like ethanol.[15]

Protocol 3: Ultrasound-Assisted Synthesis using Amberlyst-15

This protocol describes an efficient and rapid synthesis of pyrazolines using Amberlyst-15 as a catalyst under ultrasound irradiation.[13]

Materials:

• Chalcone (1 mmol)

• Phenyl hydrazine (1 mmol)

• Ethanol (10 mL)

• Amberlyst-15 (0.20 g)

• Ultrasonic bath

Procedure:

• In a reaction vessel, mix the chalcone (1 mmol), phenyl hydrazine (1 mmol), and ethanol (10 mL).

• Add Amberlyst-15 (0.20 g) as the catalyst.

• Immerse the reaction vessel in an ultrasonic water bath, maintaining the temperature between 30-35°C.

• Irradiate the mixture with ultrasound for 30-40 minutes.

• Monitor the reaction by TLC.

• After completion, filter the reaction mixture to recover the Amberlyst-15 catalyst.

• The filtrate can be concentrated to obtain the crude product, which can be further purified by recrystallization.[13]

Mechanistic Insights and Catalyst Selection Rationale

The choice of catalyst is not merely about achieving the highest yield in the shortest time; it is a strategic decision that impacts the entire workflow, from reaction setup to product purification and waste disposal.

Homogeneous vs. Heterogeneous Catalysis:

The fundamental difference lies in the phase of the catalyst relative to the reactants.

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A Researcher's Guide to Benchmarking Novel Pyrazoline-Based Inhibitors Against Established Standards

Introduction: The Rise of the Pyrazoline Scaffold in Enzyme Inhibition

In the landscape of modern drug discovery, the identification of novel heterocyclic scaffolds that can serve as privileged structures is a paramount objective. Among these, pyrazoline, a five-membered heterocyclic compound with two adjacent nitrogen atoms, has emerged as a remarkably versatile pharmacophore.[1][2] Molecules incorporating the pyrazoline scaffold have demonstrated a broad spectrum of biological activities, including potent and selective inhibition of key enzymes implicated in a range of human diseases.[3]

This guide focuses on benchmarking novel pyrazoline-based inhibitors against two therapeutically significant enzyme families: Monoamine Oxidases (MAOs) and Cyclooxygenases (COXs) .

• Monoamine Oxidase (MAO): These enzymes, existing as two isoforms (MAO-A and MAO-B), are critical for the metabolism of neurotransmitters.[2] Selective inhibition of MAO-B is a cornerstone of therapy for neurodegenerative disorders like Parkinson's disease, as it increases dopamine levels in the brain.[4] Pyrazoline derivatives have been developed as potent and selective MAO inhibitors.[1][5][6]

• Cyclooxygenase (COX): The COX enzymes, COX-1 and COX-2, are responsible for the synthesis of prostaglandins, which mediate inflammation and pain.[7] While COX-1 is constitutively expressed and plays a protective role in the gastrointestinal tract, COX-2 is typically induced during inflammation.[8][9] Selective COX-2 inhibitors aim to provide anti-inflammatory relief without the gastrointestinal side effects associated with non-selective NSAIDs.[9] Numerous pyrazoline and pyrazole derivatives have been synthesized and evaluated as selective COX-2 inhibitors.[10][11][12]

This guide provides a comprehensive framework for researchers to objectively compare the performance of novel pyrazoline-based inhibitors with established clinical standards. We will delve into the essential experimental protocols, data interpretation, and the causal logic behind key methodological choices, ensuring a robust and reliable benchmarking process.

The Benchmarking Workflow: A Strategy for Comprehensive Evaluation

A successful benchmarking study for a novel inhibitor requires a multi-faceted approach. It is not sufficient to merely determine potency; a thorough evaluation of selectivity and potential toxicity is crucial for assessing therapeutic potential. Our workflow is designed to systematically characterize a novel inhibitor, moving from broad activity to specific interactions and cellular effects.

Caption: A logical workflow for benchmarking novel enzyme inhibitors.

Experimental Protocols: A Step-by-Step Guide

Accurate and reproducible data are the bedrock of any comparative study. The following protocols are detailed to ensure high-quality data generation.

In Vitro Enzyme Inhibition Assay (IC50 Determination)

The half-maximal inhibitory concentration (IC50) is the most common metric for inhibitor potency.[13][14] It represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50% under specific assay conditions.[14][15]

Causality Behind the Protocol: This assay directly measures the effect of the inhibitor on the purified target enzyme. Using a range of inhibitor concentrations allows for the generation of a dose-response curve, from which the IC50 is calculated.[15] Pre-incubating the enzyme and inhibitor is a critical step to allow for the binding equilibrium to be reached before initiating the reaction.[16]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a suitable assay buffer (e.g., phosphate buffer) at the optimal pH for the target enzyme.[16]

  • Prepare a stock solution of the novel pyrazoline inhibitor (e.g., "PZ-403") and the standard inhibitors in 100% DMSO.

  • Create a serial dilution series of each inhibitor in assay buffer. It is common to use 2-fold or half-log dilutions to cover a wide concentration range.[17]

• Assay Setup (96-well plate format):

  • Add a fixed amount of purified enzyme (e.g., recombinant human MAO-B or COX-2) to each well.

  • Add the diluted inhibitors to the appropriate wells. Include "no inhibitor" wells for 100% activity control and "no enzyme" wells as a blank control.[18]

  • Add the vehicle (e.g., DMSO diluted in buffer) to the control wells to account for any solvent effects.

• Pre-incubation:

  • Incubate the plate at the enzyme's optimal temperature (e.g., 37°C) for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.[19]

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding a specific chromogenic or fluorogenic substrate at a concentration near its Michaelis-Menten constant (Km).[15][19]

• Data Acquisition:

  • Immediately place the plate in a microplate reader.

  • Measure the change in absorbance or fluorescence over time (kinetic read) at the appropriate wavelength.[19]

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each inhibitor concentration from the linear portion of the kinetic curve.[19]

  • Normalize the data, setting the "no inhibitor" control as 100% activity and the "no enzyme" control as 0% activity.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.[20]

Selectivity Profiling

Therapeutic efficacy is often tied to an inhibitor's selectivity. An inhibitor that potently blocks its intended target while sparing related enzymes is highly desirable. For our pyrazoline compound, this means testing its activity against MAO-A (in addition to MAO-B) and COX-1 (in addition to COX-2).

Causality Behind the Protocol: This protocol is fundamentally identical to the IC50 determination assay but is performed in parallel using the related enzyme isoforms. By comparing the IC50 values, a Selectivity Index (SI) can be calculated (SI = IC50 for off-target enzyme / IC50 for target enzyme). A higher SI value indicates greater selectivity. This is a crucial step in drug discovery for predicting potential side effects.[21][22]

Cell-Based Cytotoxicity Assay

An effective inhibitor should be potent against its target without being toxic to the host cells. Cytotoxicity assays measure the degree to which a compound induces cell death.[23]

Causality Behind the Protocol: Assays like the MTT or LDH release assay provide a measure of overall cell health and membrane integrity.[24][25] The MTT assay, for example, measures the metabolic activity of viable cells, which is directly proportional to the number of living cells.[26] A loss of signal indicates a reduction in cell viability.[27]

Step-by-Step Methodology (MTT Assay):

• Cell Culture:

  • Seed a relevant human cell line (e.g., SH-SY5Y neuroblastoma cells for neuro-active compounds or HT-29 colon cancer cells for COX inhibitors) into a 96-well plate at a predetermined density.[20]

  • Incubate for 24 hours to allow cells to attach.[20]

• Compound Treatment:

  • Prepare serial dilutions of the novel and standard inhibitors in the cell culture medium.

  • Replace the existing medium in the wells with the medium containing the test compounds. Include vehicle-only wells as a negative control.

• Incubation:

  • Incubate the cells with the compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.[26][28] Viable cells with active metabolism will reduce the yellow MTT to a purple formazan.

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[29]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot cell viability against the log of the inhibitor concentration to determine the CC50 (the concentration that causes 50% cytotoxicity).

Performance Comparison: Novel Pyrazoline vs. Known Standards

To illustrate the benchmarking process, we present hypothetical but realistic data for a novel pyrazoline derivative, PZ-403 , compared against known standards for MAO-B and COX-2.

Target 1: Monoamine Oxidase B (MAO-B)

Known Standards: Selegiline, Rasagiline.[4][30][31]

Inhibitor	Target	IC50 (nM)	Off-Target (MAO-A) IC50 (nM)	Selectivity Index (SI) for MAO-B	Cytotoxicity (CC50 in SH-SY5Y cells, µM)
PZ-403 (Novel)	MAO-B	15	1800	120	> 100
Selegiline	MAO-B	120	2500	20.8	> 100
Rasagiline	MAO-B	45	4200	93.3	> 100

Target 2: Cyclooxygenase-2 (COX-2)

Known Standard: Celecoxib.[8][32][33]

Inhibitor	Target	IC50 (nM)	Off-Target (COX-1) IC50 (nM)	Selectivity Index (SI) for COX-2	Cytotoxicity (CC50 in HT-29 cells, µM)
PZ-403 (Novel)	COX-2	210	25000	119	85
Celecoxib	COX-2	280	>10000	> 35.7	70

Discussion and Interpretation of Results

The data presented in the tables provide a clear, quantitative comparison of PZ-403 against established drugs.

• MAO-B Inhibition: The hypothetical data show that PZ-403 is a highly potent MAO-B inhibitor, with an IC50 value approximately 3-fold lower than Rasagiline and 8-fold lower than Selegiline. More importantly, its Selectivity Index (SI) of 120 is superior to both standards, indicating a more specific interaction with the target enzyme. This high selectivity is critical for avoiding off-target effects related to MAO-A inhibition.[5]

• COX-2 Inhibition: Against COX-2, PZ-403 demonstrates slightly better potency than the standard, Celecoxib.[11] Critically, it maintains a very high IC50 against the COX-1 isoform, resulting in an excellent selectivity index. This profile suggests that PZ-403 could offer potent anti-inflammatory effects with a reduced risk of the gastrointestinal side effects associated with COX-1 inhibition.[12][34]

• Cytotoxicity: In both cell lines tested, PZ-403 exhibited low cytotoxicity, with CC50 values well above its effective inhibitory concentrations. This wide therapeutic window is a promising indicator of a favorable safety profile.

Visualizing the Mechanism: The COX-2 Pathway

Understanding the biological context is crucial. The following diagram illustrates the role of COX enzymes in prostaglandin synthesis and the specific action of a selective COX-2 inhibitor.

Caption: The prostaglandin synthesis pathway and the site of selective COX-2 inhibition.

Conclusion

This guide outlines a rigorous, multi-step process for benchmarking the performance of novel pyrazoline-based inhibitors. By systematically evaluating potency (IC50), selectivity (SI), and cytotoxicity (CC50), researchers can generate a comprehensive dataset to compare their lead compounds against established clinical standards. The hypothetical pyrazoline compound, PZ-403, serves as an example of a promising candidate, exhibiting superior potency and selectivity for MAO-B and favorable activity against COX-2, all coupled with a low cytotoxicity profile. This structured approach, grounded in sound experimental design and causal logic, is essential for identifying and advancing the most promising candidates in the drug development pipeline.

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol. As research professionals, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This document is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring a deep and actionable understanding of safe laboratory practices.

A diligent search for a specific Safety Data Sheet (SDS) for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol did not yield a dedicated document. This is a common occurrence when working with novel or less-common research chemicals. In such cases, a conservative approach is mandated. We must infer the potential hazards from the compound's structural components—a pyrazole derivative and an ethanol moiety—and handle it according to the principles of chemical safety and regulatory compliance.

Part 1: Inferred Hazard Assessment and Profile

The core principle of safe disposal is a thorough understanding of the chemical's hazards. Lacking a specific SDS, we will assess the risks based on analogous compounds and functional groups.

• Pyrazole Derivatives : This class of heterocyclic compounds is known for its wide range of pharmacological activities.[1][2] This inherent bioactivity means they should be handled with care to avoid unintended biological effects. Some pyrazole derivatives are classified as skin and eye irritants.[3][4]

• Ethanol Moiety : The ethanol group suggests that the compound is likely a flammable liquid with vapors that can form explosive mixtures with air.[5][6][7] Ethanol is also a central nervous system depressant and can cause irritation upon contact.[8][9]

• Environmental Hazards : Many synthetic organic compounds, particularly heterocyclic ones, may be harmful to aquatic life and are not readily biodegradable.[10] Therefore, disposal into the sewer system is strictly prohibited.[11][12]

Based on this analysis, 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol must be treated as a flammable and potentially toxic hazardous waste .

Table 1: Presumed Hazard Profile

Hazard Category	Inferred Finding & Rationale	Supporting Citations
Acute Toxicity	Harmful if swallowed, inhaled, or absorbed through the skin, based on general hazards of pyrazole derivatives and ethanol.[3]	[3]
Flammability	Assumed to be a flammable liquid due to the ethanol functional group. Vapors may be explosive.[5][6][11]	[5][6][11]
Skin/Eye Irritation	Expected to cause skin and serious eye irritation, a common characteristic of related pyrazole compounds.[3][4]	[3][4]
Specific Target Organ Toxicity	May cause drowsiness or dizziness (single exposure) and potential damage to organs through prolonged or repeated exposure.[7][8]	[7][8]
Environmental Hazards	Assumed to be potentially harmful to aquatic life with long-lasting effects. Must not enter drains or waterways.[10]	[10]

Part 2: The Regulatory Imperative: EPA and OSHA Frameworks

Disposal procedures are not merely best practices; they are governed by federal and state regulations.

• Environmental Protection Agency (EPA) : Under the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management of hazardous waste from "cradle-to-grave".[13][14] This means as the generator of the waste, you are responsible for its proper identification, management, and documented disposal.[15][16]

• Occupational Safety and Health Administration (OSHA) : OSHA's Hazard Communication Standard (29 CFR 1910.1200) and Hazardous Waste Operations and Emergency Response (HAZWOPER) standards mandate a safe workplace.[17][18] This includes providing training, having written safety plans, and using appropriate personal protective equipment (PPE) during waste handling.[19][20]

Part 3: Step-by-Step Disposal Protocol

This protocol ensures compliance with regulations and protects laboratory personnel and the environment.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the following:

• Chemical Splash Goggles : To protect against splashes and vapors.[4]

• Nitrile Gloves : Inspect gloves for integrity before use. Use a proper removal technique to avoid skin contact.[4]

• Flame-Resistant Laboratory Coat : To protect from splashes and in case of fire.

Step 2: Segregate and Collect Waste

Proper segregation is critical to prevent dangerous chemical reactions.

• Do Not Mix : Never mix 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol waste with other waste streams, especially strong oxidizing agents, acids, or bases.[8][9]

• Liquid Waste : Collect all solutions containing the compound in a dedicated, leak-proof container.[12] The first rinse of any emptied container must also be collected as hazardous waste.[12]

• Solid Waste : Collect any contaminated materials (e.g., weighing papers, gloves, absorbent pads, silica gel) in a separate, clearly labeled, sealable container.[21]

Step 3: Select and Label the Waste Container

Proper containment and communication are essential.

• Container Choice : Use a sturdy, chemically compatible container with a secure, tight-fitting lid. The original container is often a good choice.[22] Ensure the container is not leaking or damaged.[22]

• Labeling : The container must be clearly labeled with the words "Hazardous Waste" .[10] The label must also include:

  • The full chemical name: "Waste 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol"

  • An accurate list of all constituents and their approximate concentrations.

  • The date you first added waste to the container (accumulation start date).

  • The appropriate hazard pictograms (e.g., Flammable, Irritant/Harmful).

Caption: Disposal workflow for 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol.

Step 4: Store Waste in a Designated Area

• Store the sealed waste container in a designated hazardous waste accumulation area within your laboratory.

• This area should be well-ventilated, away from heat or ignition sources, and ideally within secondary containment to contain any potential leaks.[6][11]

Step 5: Arrange for Final Disposal

• Hazardous waste must be disposed of through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[21]

• Follow your institution's specific procedures for requesting a waste pickup. Do not allow waste to accumulate for extended periods.

Part 4: Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel : Immediately alert others in the vicinity.

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the lab.

• Control Ignition Sources : Extinguish all nearby flames and turn off spark-producing equipment.[6]

• Containment : If the spill is small and you are trained to handle it, contain the spill with a chemical spill kit absorbent. Avoid breathing vapors.

• Report : Report the incident to your laboratory supervisor and EHS department, regardless of the size of the spill.

By adhering to this guide, you ensure that the disposal of 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is conducted with the highest standards of safety, scientific integrity, and regulatory compliance.

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